Octadec-9-EN-1-YL hexadec-9-enoate

• CAS: 93882-44-1

Core Science & Biosynthesis

Octadec-9-EN-1-YL Hexadec-9-Enoate: Structural Dynamics and Applications in Advanced Lipid Nanocarriers

Executive Summary

In the rapidly evolving landscape of lipid-based drug delivery, the selection of excipients dictates the pharmacokinetic fate of the encapsulated active pharmaceutical ingredient (API). Octadec-9-en-1-yl hexadec-9-enoate , commonly known as oleyl palmitoleate , is a di-unsaturated wax ester (DUWE) that has garnered significant attention in the development of next-generation nanostructured lipid carriers (NLCs)[1][2]. Unlike highly crystalline saturated waxes (e.g., beeswax or cetyl palmitate), the dual cis-alkene geometry of oleyl palmitoleate introduces controlled structural imperfections into lipid matrices[2]. This whitepaper provides an in-depth technical analysis of its chemical architecture, physical properties, biosynthetic production, and step-by-step integration into advanced drug delivery workflows.

Chemical Identity & Structural Elucidation

Oleyl palmitoleate is formed via the esterification of a long-chain monounsaturated fatty alcohol (oleyl alcohol, C18:1) with a monounsaturated fatty acid (palmitoleic acid, C16:1)[3][4].

The presence of two (9Z) double bonds is the defining feature of this molecule. In solid-state lipid chemistry, saturated aliphatic chains pack tightly via van der Waals forces, forming perfect crystal lattices. However, the (Z) (or cis) configuration at the 9-position of both the acyl and alkyl chains introduces a rigid 30-degree "kink" in the molecular backbone. This steric hindrance prevents dense molecular packing, thereby depressing the melting point and maintaining the lipid in a highly flexible, amorphous, or liquid state at room temperature[2][5].

Quantitative Physicochemical Data

The following table summarizes the critical physicochemical parameters of oleyl palmitoleate, which are essential for calculating partition coefficients and predicting API encapsulation efficiency[3][4].

Property	Value	Clinical / Formulation Relevance
IUPAC Name	[(Z)-octadec-9-enyl] (Z)-hexadec-9-enoate	Defines the specific stereochemistry required for matrix disruption.
CAS Number	22393-98-2 (Specific Isomer) / 93882-44-1	Critical for raw material sourcing and regulatory documentation.
Molecular Formula	C₃₄H₆₄O₂	Determines mass balance in metabolic engineering.
Molecular Weight	504.87 g/mol	Used for stoichiometric calculations in lipid nanoparticle (LNP) molar ratios.
Lipid Number	WE (18:1(9Z)/16:1(9Z))	Standardized nomenclature for lipidomics and mass spectrometry.
LogP (XLogP3)	14.4	Indicates extreme lipophilicity; ideal for sequestering highly hydrophobic APIs.

Strategic Role in Nanostructured Lipid Carriers (NLCs)

First-generation Solid Lipid Nanoparticles (SLNs) suffer from a critical flaw: during long-term storage, the solid lipids transition into highly ordered, perfect crystalline states (e.g., from the α -polymorphic form to the highly stable β -form)[1][2]. This thermodynamic shift physically expels the encapsulated drug into the surrounding aqueous medium, leading to burst release and formulation failure.

To circumvent this, researchers developed Nanostructured Lipid Carriers (NLCs) . By blending a solid lipid with a spatially disruptive liquid lipid (spatially incompatible oil) like oleyl palmitoleate, formulators force the lipid matrix into an "imperfect" crystal lattice[1][2]. The kinks from the oleyl palmitoleate molecules create permanent amorphous voids within the solid matrix, dramatically increasing the drug-loading capacity and preventing API expulsion during polymorphic transitions.

Mechanistic Workflow of NLC Formulation

Fig 1: Hot High-Pressure Homogenization workflow for NLCs utilizing Oleyl Palmitoleate.

Protocol: Formulation of NLCs via Hot High-Pressure Homogenization

This self-validating protocol ensures the complete eradication of lipid thermal memory, a prerequisite for stable NLC formation.

• Lipid Phase Preparation:

  • Weigh the solid lipid (e.g., Compritol 888 ATO) and the liquid lipid (Oleyl palmitoleate) at a 70:30 (w/w) ratio.

  • Causality: The 30% inclusion of the di-unsaturated wax ester is the critical threshold to prevent the solid lipid from forming a perfect β -crystal lattice upon cooling.

  • Heat the mixture to 10°C above the melting point of the solid lipid. Add the hydrophobic API and stir until completely dissolved.

• Aqueous Phase Preparation:

  • Dissolve the primary surfactant (e.g., Poloxamer 188, 1-2% w/v) in ultra-pure water. Heat this phase to the exact same temperature as the lipid phase.

  • Causality: Temperature matching prevents premature lipid recrystallization at the aqueous-lipid interface during mixing.

• Pre-Emulsion Formation:

  • Disperse the hot lipid phase into the hot aqueous phase using a high-shear rotor-stator homogenizer at 8,000 RPM for 2 minutes.

• High-Pressure Homogenization (HPH):

  • Process the pre-emulsion through a high-pressure homogenizer at 500 bar for 3 to 5 cycles, maintaining the elevated temperature.

  • Causality: The intense shear and cavitation forces overcome the Laplace pressure of the droplets, reducing the particle size to the 50–150 nm range.

• Controlled Recrystallization:

  • Cool the resulting nanoemulsion rapidly to 4°C.

  • Validation Step: Perform Differential Scanning Calorimetry (DSC) on the final dispersion. A successful NLC formulation will show a depressed melting point and a broadened endothermic peak compared to the bulk solid lipid, confirming the successful integration of oleyl palmitoleate into the matrix.

Biosynthetic Production via Metabolic Engineering

Historically, di-unsaturated wax esters (DUWEs) like oleyl palmitoleate were sourced from marine animals (spermaceti) or specific desert shrubs (Jojoba, Simmondsia chinensis)[5]. Due to sustainability and scalability concerns, modern production is shifting toward microbial cell factories.

Researchers have successfully engineered strains of Saccharomyces cerevisiae (baker's yeast) to synthesize jojoba-like wax esters natively[5]. This requires the heterologous expression of two critical enzyme classes: Fatty Acyl Reductases (FARs) , which convert fatty acyl-CoAs into fatty alcohols, and Wax Synthases (WSs) , which catalyze the final esterification[5].

Metabolic Synthesis Pathway

Fig 2: Engineered metabolic pathway in S. cerevisiae for the biosynthesis of Oleyl Palmitoleate.

Protocol: Extraction and Verification of Biosynthetic Wax Esters

This protocol isolates the highly lipophilic wax esters from the yeast biomass while excluding polar membrane lipids.

• Biomass Harvesting & Lyophilization:

  • Centrifuge the engineered S. cerevisiae culture at 4,000 × g for 10 minutes. Wash the pellet with distilled water and lyophilize (freeze-dry) for 48 hours.

  • Causality: Removing water is critical, as moisture interferes with the efficiency of non-polar solvent extraction.

• Solvent Extraction (Folch Method Variant):

  • Resuspend the dried biomass in a 2:1 (v/v) mixture of chloroform and methanol. Bead-beat the suspension for 3 cycles of 60 seconds to mechanically lyse the rigid yeast cell walls.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the homogenate. Vortex and centrifuge at 2,000 × g for 5 minutes.

  • Causality: The saline solution induces a biphasic split. The lower chloroform phase will contain the highly hydrophobic oleyl palmitoleate (LogP 14.4), while polar metabolites partition into the upper aqueous-methanol phase.

• Solid-Phase Extraction (SPE) Cleanup:

  • Pass the recovered chloroform phase through a silica gel SPE column. Elute the non-polar wax esters using hexane/diethyl ether (95:5, v/v).

  • Validation Step: Analyze the eluate via GC-MS or LC-MS/MS. The presence of a molecular ion peak at m/z 504.87 confirms the successful biosynthesis and isolation of oleyl palmitoleate.

Conclusion

Octadec-9-en-1-yl hexadec-9-enoate (oleyl palmitoleate) represents a critical intersection between synthetic biology and advanced pharmaceutical formulation. By leveraging its unique (Z,Z)-di-unsaturated geometry, formulation scientists can engineer deliberate imperfections into lipid nanocarriers, solving the historical challenge of API expulsion in solid lipid matrices. As metabolic engineering of microorganisms like S. cerevisiae continues to mature, the sustainable, scalable production of this highly specialized wax ester will further cement its role as a foundational excipient in next-generation drug delivery systems.

References

• PubChem - NIH. "Oleyl palmitoleate | C34H64O2 | CID 5364677." National Center for Biotechnology Information.[Link]

• MDPI. "Brood-Derived Fat Extracts from Apis mellifera as Sustainable Alternatives to Beeswax in Topical Nanostructured Lipid Carriers." Pharmaceutics.[Link]

• Chalmers Research. "Synthesis of jojoba-like wax esters in metabolically engineered strains of Saccharomyces cerevisiae." Chalmers University of Technology.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. larodan.com [larodan.com]
• 4. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. research.chalmers.se [research.chalmers.se]

Deconstructing the Natural Biosynthesis of Octadec-9-en-1-yl Hexadec-9-enoate in Marine Lipids

Executive Summary

Marine environments are arguably the most prolific natural reservoirs of wax esters. Organisms ranging from polar herbivorous copepods (Calanus spp.) to marine gammaproteobacteria (Marinobacter spp.) synthesize these neutral lipids for buoyancy regulation and energy storage [1]. Among these high-value oleochemicals is Octadec-9-en-1-yl hexadec-9-enoate (commonly known as oleyl palmitoleate ), a diunsaturated wax ester comprising an 18-carbon monounsaturated alcohol (oleyl alcohol) and a 16-carbon monounsaturated fatty acid (palmitoleic acid). This technical guide provides a mechanistic deep-dive into the natural biosynthesis of this specific marine lipid, detailing the enzymatic pathways, experimental validation protocols, and the analytical logic required for its characterization by researchers and drug development professionals.

The Core Biosynthetic Pathway: Mechanistic Causality

The synthesis of oleyl palmitoleate in marine organisms is a highly conserved, multi-step enzymatic cascade. It relies on the precise coordination of de novo fatty acid synthesis, regioselective desaturation, acyl reduction, and final esterification.

Step 1: Fatty Acid Elongation and Desaturation The pathway initiates with the cytosolic synthesis of palmitoyl-CoA (C16:0) and stearoyl-CoA (C18:0). In marine bacteria and microalgae, a Δ9 -desaturase (Stearoyl-CoA Desaturase, SCD) introduces a cis-double bond at the 9th carbon of these saturated acyl chains. Causality: The evolutionary causality here is environmental adaptation. The introduction of cis-double bonds creates "kinks" in the acyl chains, significantly lowering the melting point of the resulting lipids. This is critical for maintaining membrane fluidity and lipid droplet mobility in cold marine environments [1]. This desaturation yields palmitoleoyl-CoA (16:1 Δ9 ) and oleoyl-CoA (18:1 Δ9 ).

Step 2: Acyl Reduction by Fatty Acyl-CoA Reductase (FAR) The bifurcation of the pathway occurs when oleoyl-CoA is partitioned away from membrane phospholipid synthesis and directed toward wax ester production. A membrane-associated, NADPH-dependent Fatty Acyl-CoA Reductase (FAR) catalyzes the four-electron reduction of oleoyl-CoA directly to oleyl alcohol (Octadec-9-en-1-ol) [3]. Causality: The utilization of NADPH over NADH is a critical trait in oleaginous marine species, linking wax ester synthesis directly to the pentose phosphate pathway's reductive power during periods of nitrogen starvation or environmental stress [5].

Step 3: Esterification by Wax Synthase (WS) The final condensation is catalyzed by a bifunctional Wax Synthase/Acyl-CoA:Diacylglycerol Acyltransferase (WS/DGAT). This enzyme facilitates the nucleophilic attack of the hydroxyl group of oleyl alcohol onto the thioester carbon of palmitoleoyl-CoA, releasing Coenzyme A and yielding the final product: Octadec-9-en-1-yl hexadec-9-enoate[4].

Fig 1: De novo biosynthetic pathway of oleyl palmitoleate in marine organisms.

Experimental Methodologies: A Self-Validating Protocol

To accurately identify and quantify oleyl palmitoleate from marine biomass (e.g., Marinobacter atlanticus or Calanus copepods), researchers must employ a multi-stage workflow designed to prevent lipid degradation while ensuring high-resolution detection [2].

Protocol 1: Lipid Extraction and Fractionation

• Quenching and Lysis : Lyophilize the marine biomass immediately upon collection to halt endogenous lipase activity. Homogenize the dry biomass in a Potter-Elvehjem grinder.

• Folch Extraction : Suspend the homogenate in a 2:1 (v/v) Chloroform:Methanol mixture. Causality: The biphasic nature of this solvent system ensures that non-polar wax esters partition entirely into the lower chloroform phase, while the methanol denatures proteins (including lipases that could prematurely hydrolyze the ester bonds) and extracts polar contaminants into the upper aqueous phase.

• TLC Fractionation : Apply the concentrated organic phase to a Silica Gel 60 Thin-Layer Chromatography (TLC) plate. Develop using Hexane:Diethyl Ether:Acetic Acid (90:10:1). Causality: The highly non-polar hexane rapidly migrates neutral wax esters near the solvent front (Rf ~0.8), cleanly isolating them from slower-migrating triacylglycerols and stationary phospholipids.

Protocol 2: HRMS and GC-MS Characterization

• Sample Preparation : While intact wax esters can be analyzed via High-Resolution Mass Spectrometry (HRMS), transesterification into Fatty Acid Methyl Esters (FAMEs) and free alcohols allows for orthogonal acyl-chain identification.

• MS/MS Fragmentation : Subject the intact wax ester fraction to Collision-Induced Dissociation (CID). Causality: Oleyl palmitoleate (m/z ~505 for [M+H]+ ) will yield diagnostic fragment ions. Specifically, the cleavage of the ester bond results in characteristic neutral losses corresponding to the palmitoleic acid moiety (e.g., losses of 260 and 242 Da), yielding a prominent oleyl cation fragment. This unambiguously distinguishes it from isobaric isomers like palmityl oleate [2].

Fig 2: Standardized workflow for the extraction and validation of marine wax esters.

Quantitative Data and Yield Analysis

The industrial interest in marine wax esters has driven efforts to heterologously express marine FAR and WS genes in industrial hosts like E. coli, Saccharomyces cerevisiae, and Rhodococcus jostii [4]. The table below summarizes the quantitative landscape of wax ester production, highlighting the efficiency of marine-derived enzymes.

Organism / Enzyme Source	Target Lipid / Major Species	Titer / Yield	Key Finding / Causality	Reference
Marinobacter atlanticus (Wild-Type)	Palmityl palmitoleate, Oleyl palmitoleate	N/A (Intracellular storage)	MS/MS confirmed diunsaturated wax esters as primary biolubricant constituents.	[2]
Euglena gracilis (EgFAR / EgWS in Yeast)	Myristyl palmitoleate, Palmityl myristate	Variable	EgWS exhibits broad substrate specificity, favoring palmitoleyl-CoA esterification.	[3]
Rhodococcus jostii RHA1 (Engineered with M. hydrocarbonoclasticus WS2)	Unsaturated Wax Esters (C29-C38)	~5 g/L (0.025 g/g glucose)	Co-expression of marine WS2 and FcrA re-wired lipid accumulation towards >75% unsaturated WEs.	[4]
Yarrowia lipolytica (Engineered)	C32-C36 Wax Esters	7.6 g/L (57% of DCW)	Utilizing waste cooking oil over glucose increased WE production 60-fold due to direct acyl-CoA availability.	[5]

Conclusion

The biosynthesis of Octadec-9-en-1-yl hexadec-9-enoate represents a triumph of marine biochemical adaptation. By coupling Δ9 -desaturation with highly specific acyl reduction and esterification, marine organisms generate liquid wax esters that remain fluid at low temperatures. Understanding the causality behind these enzymatic steps and the rigorous analytical protocols required to isolate them is paramount for drug development professionals and oleochemical engineers seeking to harness marine lipids for sustainable, high-value applications.

References

• Kattner, G., & Hagen, W. (1995). Polar herbivorous copepods - different pathways in lipid biosynthesis. ICES Journal of Marine Science. Available at:[Link]

• ACS Sustainable Chemistry & Engineering / NIH. (2025). Characterization and Biolubricant Performance of Marinobacter alanticus Lipid Extract. Available at:[Link]

• PubMed / Lipids. (2010). Fatty acyl-CoA reductase and wax synthase from Euglena gracilis in the biosynthesis of medium-chain wax esters. Available at:[Link]

• Green Chemistry (RSC Publishing). (2019). A biocatalyst for sustainable wax ester production: re-wiring lipid accumulation in Rhodococcus to yield high-value oleochemicals. Available at:[Link]

• Iowa State University Digital Repository. (2020). Microbial Synthesis of Wax Esters. Available at:[Link]

Thermodynamic stability and melting point of Octadec-9-EN-1-YL hexadec-9-enoate

An In-Depth Technical Guide to the Thermodynamic Stability and Melting Point of Oleyl Palmitoleate (Octadec-9-en-1-yl hexadec-9-enoate)

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic stability and melting point of Oleyl Palmitoleate, a di-unsaturated wax ester of significant interest to researchers, scientists, and drug development professionals. The document elucidates the theoretical underpinnings that govern the thermal properties of long-chain wax esters, detailing how molecular structure—specifically chain length and the presence of cis-unsaturation—dictates its physical behavior. We present detailed, field-proven experimental protocols for determining these properties using Differential Scanning Calorimetry (DSC) for phase transitions and Thermogravimetric Analysis (TGA) for thermal stability. The guide emphasizes the causality behind methodological choices, ensuring a deep understanding of the experimental design. By synthesizing predictive analysis based on structurally similar lipids with robust experimental workflows, this document serves as an essential resource for the characterization, formulation, and handling of Oleyl Palmitoleate in advanced applications.

Section 1: Introduction to Oleyl Palmitoleate

Chemical Identity and Structure

Oleyl Palmitoleate is a wax ester formed through the esterification of oleyl alcohol (an 18-carbon monounsaturated alcohol) and palmitoleic acid (a 16-carbon monounsaturated fatty acid)[1]. Its formal IUPAC name is [(Z)-octadec-9-enyl] (Z)-hexadec-9-enoate. Both the alcohol and fatty acid moieties contain a single cis double bond at the 9th carbon position, making it a di-unsaturated ester. This structural feature is critical as it introduces kinks in the acyl chains, which sterically hinders efficient crystal packing and significantly influences its physical properties compared to its saturated or mono-unsaturated counterparts[2].

Caption: Structure of Oleyl Palmitoleate.

Physicochemical Properties Overview

The fundamental properties of Oleyl Palmitoleate are summarized below. These values are critical for predicting its behavior in various systems.

Property	Value	Source
Molecular Formula	C₃₄H₆₄O₂	[1]
Molecular Weight	504.87 g/mol	[1]
CAS Number	22393-98-2	[1]
Lipid Number	WE (18:1(9Z)/16:1(9Z))	[1]
Predicted State	Liquid at room temperature	[2]

Relevance in Drug Development and Research

Wax esters like Oleyl Palmitoleate are valued for their chemical stability, low reactivity, and emollient properties[3]. In drug development, understanding their thermal characteristics is paramount. The melting point dictates solubility, texture, and stability in formulations such as creams, ointments, and the lipid matrix of solid lipid nanoparticles (SLNs) or nanostructured lipid carriers (NLCs). Thermodynamic stability determines the compound's shelf-life, degradation pathways, and compatibility with other excipients during manufacturing processes that may involve heat, such as hot-melt extrusion or sterilization.

Section 2: Theoretical Foundations of Thermal Properties

The Melting Point of Wax Esters: A Molecular Perspective

The melting point (Tₘ) of a lipid is the temperature at which it transitions from an ordered solid (crystalline) phase to a disordered liquid phase. This transition is an endothermic process requiring energy to overcome the van der Waals forces holding the molecules in a crystal lattice[4]. For wax esters, several structural factors are determinative:

• Total Chain Length: Longer acyl chains result in stronger van der Waals interactions, requiring more energy to disrupt the lattice, thus increasing the melting point[5].

• Saturation: Saturated wax esters have linear chains that pack tightly into a highly ordered, stable crystal lattice, leading to high melting points[2]. For example, cetyl palmitate (C32:0) melts at approximately 54°C.

• Unsaturation: The presence of double bonds, particularly in the cis configuration, introduces a rigid kink into the acyl chain. This kink disrupts the orderly packing of molecules, creating more space between them and weakening the intermolecular forces. Consequently, less energy is needed to induce the phase transition, resulting in a significantly lower melting point[2][5]. The introduction of a single double bond can lower the Tₘ by about 30°C[5]. Oleyl Palmitoleate, with two cis double bonds, is expected to have a very low melting point, likely well below 0°C, rendering it a liquid at ambient temperatures.

Caption: Factors influencing thermal properties of wax esters.

Thermodynamic Stability: Principles of Thermal Decomposition

Thermodynamic stability refers to a substance's resistance to decomposition under the application of heat. For an ester, decomposition (pyrolysis) typically involves the cleavage of chemical bonds, primarily at the ester linkage and at or near the double bonds in the acyl chains.

• Pyrolytic Stability (Inert Atmosphere): In the absence of oxygen, decomposition is driven solely by thermal energy. The temperature at which mass loss begins (the onset temperature, Tₒₙₛₑₜ) is a key indicator of stability.

• Oxidative Stability (Oxidizing Atmosphere): In the presence of oxygen, decomposition can occur at lower temperatures. The double bonds in Oleyl Palmitoleate are susceptible to oxidation, which can initiate a chain reaction of free-radical formation, leading to degradation[6]. Studies on fatty acid methyl esters have shown that an increase in unsaturation leads to a lower onset temperature of mass loss, indicating reduced thermal stability[7].

Section 3: Experimental Determination of Melting Point via Differential Scanning Calorimetry (DSC)

Principle of DSC: A Primer for Lipid Analysis

Differential Scanning Calorimetry (DSC) is a powerful thermo-analytical technique used to study the thermal behavior of materials[8]. It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature[9]. When the sample undergoes a phase transition, such as melting, it will absorb heat (an endothermic event), resulting in a detectable change in heat flow, which is plotted as a peak on a thermogram[4]. For lipids, DSC can precisely determine transition temperatures (Tₘ) and their associated enthalpy changes (ΔH)[10].

Causality in Experimental Design: Why DSC is the Method of Choice

DSC is the preferred method for analyzing the melting behavior of lipids for several key reasons:

• High Sensitivity: It can detect even subtle phase transitions with high accuracy.

• Non-Perturbing: The technique analyzes the bulk sample without the need for probes or dyes that could alter its properties[8][11].

• Quantitative Data: It provides not only the melting temperature but also the enthalpy of fusion (the energy required to melt the sample), which gives insight into the degree of crystallinity.

• Versatility: DSC can analyze samples in various forms (liquid, solid) and can be used to study both heating and cooling cycles, revealing information about crystallization behavior and hysteresis[10].

Detailed Experimental Protocol for DSC Analysis

This protocol is designed to be a self-validating system for ensuring accurate and reproducible results.

1. Instrument Calibration:

• Rationale: To ensure the accuracy of temperature and enthalpy measurements.
• Procedure: Calibrate the DSC instrument using certified standards with known melting points and enthalpies (e.g., Indium, Tin) according to the manufacturer's guidelines. The calibration should be verified regularly.

2. Sample Preparation:

• Rationale: To ensure good thermal contact and prevent contamination.
• Procedure:
• a. Accurately weigh 3-5 mg of Oleyl Palmitoleate into a clean aluminum DSC pan using a microbalance.
• b. Hermetically seal the pan to prevent any mass loss due to evaporation during the scan.
• c. Prepare an identical empty, sealed pan to be used as the reference.

3. Thermal Program Execution:

• Rationale: A controlled thermal history is crucial for observing reproducible phase transitions. The program is designed to erase previous thermal history and then observe the melting behavior.

• Procedure:

• a. Place the sample and reference pans into the DSC cell.

• b. Equilibrate the cell at 25°C.

• c. Cool the sample to -80°C at a controlled rate of 10°C/min to ensure complete solidification.

• d. Hold isothermally at -80°C for 5 minutes to allow the sample to stabilize.

• e. Heat the sample from -80°C to 50°C at a scan rate of 5°C/min. A slower scan rate enhances resolution.

• f. Record the heat flow as a function of temperature.

  Caption: Experimental workflow for DSC analysis.

Data Interpretation: Analyzing a DSC Thermogram

The output from the DSC is a thermogram plotting heat flow versus temperature. For a melting event, an endothermic peak will be observed.

• Onset Temperature (Tₒ): The temperature at which the transition begins, extrapolated from the baseline.

• Peak Temperature (Tₘ): The temperature at the apex of the peak, representing the melting point.

• Enthalpy of Fusion (ΔH): The area under the peak, calculated by the instrument software, which corresponds to the energy absorbed during melting.

Predictive Analysis for Oleyl Palmitoleate

Given that Oleyl Palmitate (one cis double bond) melts around 15-20°C and other long-chain unsaturated wax esters melt below 0°C, it is highly probable that the DSC thermogram for Oleyl Palmitoleate (two cis double bonds) will show a single, broad endothermic peak with a Tₘ significantly below 0°C.

Section 4: Experimental Assessment of Thermodynamic Stability via Thermogravimetric Analysis (TGA)

Principle of TGA: Quantifying Thermal Events

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere[12]. It provides quantitative information on phenomena involving mass change, such as decomposition, oxidation, or dehydration[12]. The resulting plot of mass vs. temperature is called a TGA curve.

Causality in Experimental Design: Inert vs. Oxidative Atmosphere

The choice of atmosphere is a critical experimental parameter that allows for the differentiation between thermal and oxidative degradation mechanisms.

• Inert Atmosphere (e.g., Nitrogen): By excluding oxygen, TGA in a nitrogen atmosphere measures the inherent thermal stability of the molecule (pyrolysis). This is crucial for understanding stability during anaerobic processing.

• Oxidative Atmosphere (e.g., Air or Oxygen): Running the analysis in air reveals the susceptibility of the material to oxidative degradation, which is often the primary degradation pathway during storage and use under ambient conditions[7]. This is particularly relevant for unsaturated compounds like Oleyl Palmitoleate.

Detailed Experimental Protocol for TGA Analysis

1. Instrument Verification:

• Rationale: To ensure accurate mass and temperature readings.
• Procedure: Verify the TGA balance calibration with standard weights and the temperature calibration using certified magnetic standards (e.g., Curie point standards) or melting point standards.

2. Sample Preparation:

• Rationale: A representative sample size is needed to observe clear mass loss events.
• Procedure: Accurately weigh 5-10 mg of Oleyl Palmitoleate into a ceramic or platinum TGA pan.

3. Thermal Program Execution:

• Rationale: A linear heating rate allows for the clear determination of decomposition temperatures. The experiment is run twice to assess both pyrolytic and oxidative stability.

• Procedure:

• a. Place the sample pan in the TGA furnace.

• b. Run 1 (Inert): Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min.

• c. Run 2 (Oxidative): Purge the furnace with dry air at a flow rate of 50 mL/min.

• d. Heat the sample from 30°C to 600°C at a linear heating rate of 10°C/min.

• e. Record the sample mass as a function of temperature.

  Caption: Experimental workflow for TGA analysis.

Data Interpretation: Understanding a TGA Curve

The TGA curve plots percent mass remaining against temperature. The first derivative of this curve (DTG curve) plots the rate of mass loss and is useful for identifying the temperatures of maximum decomposition rates.

• Onset Temperature of Decomposition (Tₒₙₛₑₜ): The temperature at which significant mass loss begins. This is a primary indicator of thermal stability.

• Peak Decomposition Temperature (Tₘₐₓ): The temperature at which the rate of mass loss is maximal, indicated by the peak in the DTG curve.

• Residual Mass: The percentage of mass remaining at the end of the experiment, which can indicate the formation of char or non-volatile byproducts.

Predictive Stability Profile for Oleyl Palmitoleate

Based on studies of similar unsaturated esters, the TGA profile of Oleyl Palmitoleate is expected to show:

• A single major decomposition step.

• A lower Tₒₙₛₑₜ in an air atmosphere compared to a nitrogen atmosphere, demonstrating its susceptibility to oxidation.

• The Tₒₙₛₑₜ is likely to be lower than that of its saturated or mono-unsaturated analogs due to the presence of two double bonds, which can be points of initial degradation[7].

Section 5: Integrated Data Analysis and Discussion

Synthesizing DSC and TGA Data: A Holistic View

The combination of DSC and TGA provides a complete thermal profile. DSC identifies the upper limit for physical stability (melting), while TGA defines the limit for chemical stability (decomposition). For Oleyl Palmitoleate, the data will likely show a wide temperature window where the material is a chemically stable liquid, making it suitable for liquid-phase formulations.

Comparative Analysis with Structurally Related Esters

To contextualize the properties of Oleyl Palmitoleate, it is useful to compare it with related, commercially available wax esters.

Compound	Molecular Formula	Saturation	Expected Tₘ	Expected Relative Tₒₙₛₑₜ
Cetyl Palmitate	C₃₂H₆₄O₂	Saturated (0 DB)	~54°C	Highest
Oleyl Palmitate	C₃₄H₆₆O₂	Mono-unsat. (1 DB)	~15-20°C	Intermediate
Oleyl Palmitoleate	C₃₄H₆₄O₂	Di-unsaturated (2 DB)	< 0°C (Predicted)	Lowest

This comparison clearly illustrates the profound impact of unsaturation on both melting point and thermal stability.

Implications for Formulation, Storage, and Handling

• Formulation: The low melting point confirms its utility as a liquid emollient or a component to reduce the viscosity and melting point of lipid-based formulations. Its stability window, determined by TGA, will define the maximum temperature for processing steps like hot-melt homogenization.

• Storage: The susceptibility to oxidation identified by TGA mandates storage under an inert atmosphere (e.g., nitrogen blanket) and protection from light and heat. The addition of antioxidants may be necessary for long-term stability in formulations exposed to air.

• Handling: As a liquid at room temperature, it is easy to handle and incorporate into formulations without the need for pre-heating, simplifying manufacturing processes.

Section 6: Conclusion

This guide has detailed the critical thermal properties of Oleyl Palmitoleate (Octadec-9-en-1-yl hexadec-9-enoate) from both a theoretical and practical standpoint. The di-unsaturated nature of its structure is the primary determinant of its low melting point and its thermodynamic stability profile. The robust, validated protocols for DSC and TGA presented herein provide the necessary framework for researchers and drug developers to accurately characterize this wax ester. A thorough understanding of these thermal characteristics is not merely academic; it is a prerequisite for the successful development of stable, effective, and safe products in the pharmaceutical and related industries.

References

• McElhaney, R. N. (1986). Differential scanning calorimetry in the study of lipid phase transitions in model and biological membranes: practical considerations. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes, 864(2), 361-421.
• McElhaney, R. N. (1982). The use of differential scanning calorimetry and differential thermal analysis in studies of model and biological membranes. Chemistry and Physics of Lipids, 30(2-3), 229-259.

• Alsop, R. J., et al. (2013). Differential Scanning Calorimetry Studies of Phospholipid Membranes: The Interdigitated Gel Phase. IntechOpen. [Link]

• Vardanyan, Z., & Casals, C. (2013). Differential Scanning Calorimetry of Protein–Lipid Interactions. In: Lipid-Protein Interactions: Methods and Protocols. Humana Press. [Link]

• ADC Solution. (n.d.). About Waxes…. ADC Solution. [Link]

• CliniSciences. (n.d.). Oleyl palmitate. CliniSciences. [Link]

• Kleinschmidt, J. H. (Ed.). (2013). Lipid-Protein Interactions: Methods and Protocols. Humana Press. [Link]

• Wikipedia. (n.d.). Wax ester. Wikipedia. [Link]

• Gibbs, A. G., & Pomonis, J. G. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1(4). [Link]

• Gibbs, A. G., & Pomonis, J. G. (2001). Chemical and physical analyses of wax ester properties. PubMed. [Link]

• Patel, S., et al. (2001). Chemical and physical analyses of wax ester properties. ResearchGate. [Link]

• Tagle, L. H., & Diaz, F. R. (1995). Thermogravimetric Analysis of Poly(Ester-Carbonates) and Poly(Ester-Thiocarbonates). International Journal of Polymeric Materials, 28(1-4), 187-197. [Link]

• Harvey, B. G., et al. (2016). Summary of TGA data obtained for the four methyl esters. ResearchGate. [Link]

• Biresaw, G., & Bantchev, G. B. (2016). Engineering Green Lubricants IV: Influence of Structure on the Thermal Behavior of Linear and Branched Aliphatic Fatty Acid-Derived Diesters. ACS Sustainable Chemistry & Engineering, 4(8), 4459-4468. [Link]

• Basri, M. (2012). SPECIALTY OLEOCHEMICALS FROM PALM OIL VIA ENZYMATIC SYNTHESES. PALMOILIS. [Link]

• Wikipedia. (n.d.). Thermogravimetric analysis. Wikipedia. [Link]

• Salih, N., et al. (2024). Structure of octadec-9-enyl dec-9-enoate (10-18) and dec-9-enyl oleate... ResearchGate. [Link]

• Cheméo. (n.d.). 9-Hexadecenoic acid, 9-octadecenyl ester, (Z,Z)- (CAS 22393-98-2). Cheméo. [Link]

Sources

• 1. larodan.com [larodan.com]
• 2. Wax ester - Wikipedia [en.wikipedia.org]
• 3. About Waxes… [adc-solution.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemical and physical analyses of wax ester properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The use of differential scanning calorimetry and differential thermal analysis in studies of model and biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ucm.es [ucm.es]
• 10. Differential Scanning Calorimetry Studies of Phospholipid Membranes: The Interdigitated Gel Phase | IntechOpen [intechopen.com]
• 11. Differential scanning calorimetry in the study of lipid phase transitions in model and biological membranes: practical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]

Technical Whitepaper: Molecular Weight and Exact Mass Determination of Octadec-9-en-1-yl Hexadec-9-enoate

Executive Summary

Octadec-9-en-1-yl hexadec-9-enoate, commonly referred to as oleyl palmitoleate, is a long-chain wax monoester composed of an oleyl alcohol moiety and a palmitoleic acid moiety[1]. In contemporary lipidomics and drug development, distinguishing such highly hydrophobic, isomeric lipid species requires High-Resolution Mass Spectrometry (HRMS)[2]. This whitepaper delineates the theoretical stoichiometric calculations distinguishing its average molecular weight from its exact monoisotopic mass, and provides a self-validating analytical framework for its empirical quantification.

Chemical Identity and Structural Ontology

Oleyl palmitoleate belongs to the lipid class of wax monoesters. It is synthesized biologically via the esterification of octadec-9-en-1-ol (oleyl alcohol) and hexadec-9-enoic acid (palmitoleic acid)[1][3]. Because it lacks highly polar functional groups, its behavior in analytical environments is dictated entirely by its long hydrocarbon chains and the central ester linkage.

Table 1: Chemical Nomenclature and Identifiers

Property	Value
IUPAC Name	[(Z)-octadec-9-enyl] (Z)-hexadec-9-enoate
Common Name	Oleyl palmitoleate
Molecular Formula	C34H64O2
PubChem CID	1
LIPID MAPS ID	3

Theoretical Mass Calculations: Molecular Weight vs. Exact Mass

In mass spectrometry, a strict distinction must be maintained between the average molecular weight (used for bulk stoichiometric preparations) and the exact monoisotopic mass (the primary target for HRMS identification)[1][4].

Average Molecular Weight Calculation

The average molecular weight is calculated using standard atomic weights, which account for the natural relative abundance of all stable isotopes of each element.

• Carbon (C): 12.011 g/mol

• Hydrogen (H): 1.008 g/mol

• Oxygen (O): 15.999 g/mol

Calculation for C34H64O2:

• C: 34 × 12.011 = 408.374 g/mol

• H: 64 × 1.008 = 64.512 g/mol

• O: 2 × 15.999 = 31.998 g/mol

• Total Average MW: ~504.88 g/mol [1]

Exact Mass (Monoisotopic Mass) Calculation

High-resolution mass spectrometers (e.g., Orbitrap, Q-TOF) measure the mass-to-charge ratio (m/z) of the most abundant isotopic peak, which comprises exclusively the lightest, most abundant isotopes (^12C, ^1H, and ^16O)[5][6].

• ^12C: 12.000000 Da

• ^1H: 1.007825 Da

• ^16O: 15.994915 Da

Calculation for C34H64O2:

• C: 34 × 12.000000 = 408.000000 Da

• H: 64 × 1.007825 = 64.500800 Da

• O: 2 × 15.994915 = 31.989830 Da

• Total Exact Mass: 504.490630 Da[1][4][6]

Table 2: Stoichiometric and Mass Parameters of C34H64O2

Element	Count	Average Atomic Weight	Monoisotopic Mass	Total Monoisotopic Mass
Carbon	34	12.011	12.000000	408.000000 Da
Hydrogen	64	1.008	1.007825	64.500800 Da
Oxygen	2	15.999	15.994915	31.989830 Da
Total	504.88 g/mol	504.490630 Da

Analytical Workflow for Empirical Mass Verification

To empirically validate the exact mass of oleyl palmitoleate in complex biological matrices, a robust Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) protocol is required. The causality behind these specific experimental choices is rooted in the extreme hydrophobicity and neutral charge state of wax esters[5][7].

Step-by-Step Methodology

• Lipid Extraction (Causality: Matrix Isolation): Homogenize the biological sample and subject it to a modified Folch extraction (Chloroform:Methanol:Water). Standard polar extractions will fail to capture wax esters. Isolate the lower organic phase containing the non-polar lipids.

• Chromatographic Separation (Causality: Hydrophobic Elution): Reconstitute the dried extract in a non-aqueous solvent mixture. Inject onto a C18 reversed-phase column. Standard aqueous mobile phases cannot elute C34 wax esters; therefore, Non-Aqueous Reversed-Phase Liquid Chromatography (NARP-LC) utilizing a gradient of acetonitrile and isopropanol or ethyl acetate is mandatory[7].

• Ionization via APCI+ (Causality: Neutral Lipid Protonation): Introduce the eluent into an Atmospheric Pressure Chemical Ionization (APCI) source operating in positive ion mode. Electrospray Ionization (ESI) is highly inefficient for wax esters due to the lack of easily ionizable functional groups. APCI utilizes gas-phase ion-molecule reactions to successfully generate protonated molecules[M+H]+ or specific solvent adducts (e.g., [M+55]+ acetonitrile adducts)[5][7].

• High-Resolution Mass Analysis (Causality: Isobaric Differentiation): Utilize an Orbitrap or Q-TOF mass spectrometer set to a high mass resolution (e.g., 100,000 FWHM)[5]. Acquire full-scan MS1 data to capture the exact mass of the precursor ion.

• Data Processing (Self-Validating Step): Process the raw data using lipidomics software. The system validates the identity of oleyl palmitoleate by matching the empirical m/z to the theoretical exact mass (504.4906 Da) within a strict mass error tolerance of <5 ppm[2].

LC-HRMS analytical workflow for exact mass verification of wax esters.

Biological and Pharmacological Relevance

Accurate mass determination of oleyl palmitoleate is critical in multi-omics and pharmacological studies. For instance, lipidomic profiling of Mycobacterium smegmatis exposed to anti-tubercular fatty acid analogs revealed significant perturbations in wax monoester biosynthesis[2]. High-resolution exact mass measurements allowed researchers to confidently identify specific wax esters, including oleyl palmitoleate, distinguishing them from isobaric diacylglycerols or other complex lipids. This precise identification is what ultimately elucidates the mechanism of action of novel therapeutics targeting cell wall biosynthesis[2].

Conclusion

The rigorous calculation of the exact mass of octadec-9-en-1-yl hexadec-9-enoate (504.490630 Da) is the foundational step for its analytical identification. By coupling these theoretical calculations with high-resolution APCI-MS workflows, researchers can achieve unambiguous lipidomic profiling, ensuring the scientific integrity of downstream pharmacological and biological interpretations.

References

• Title : Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem - NIH Source : nih.gov URL : [Link]

• Title : 9-Hexadecenoic acid (Z)-9-octadecenyl ester - PubChem Source : nih.gov URL :[Link]

• Title : A Multi-Omics Investigation into the Mechanism of Action of an Anti-Tubercular Fatty Acid Analog - UNL Digital Commons Source : unl.edu URL :[Link]

• Title : Localization of Double Bonds in Wax Esters by High-Performance Liquid Chromatography/Atmospheric Pressure Chemical Ionization Mass Spectrometry Utilizing the Fragmentation of Acetonitrile-Related Adducts Source : acs.org URL :[Link]

• Title : Supporting Information - AWS (LTQ Orbitrap XL hybrid mass spectrometer) Source : amazonaws.com URL :[Link]

• Title : C34H64O2 - Explore - PubChemLite Source : uni.lu URL : [Link]

• Title : Lipid Maps - Oleyl palmitoleate Source : lipidmaps.org URL : [Link]

Sources

• 1. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. lipidmaps.org [lipidmaps.org]
• 4. (Z)-9-Hexadecenoic acid (Z)-9-octadecenyl ester | C34H64O2 | CID 19010216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 6. PubChemLite - C34H64O2 - Explore [pubchemlite.lcsb.uni.lu]
• 7. pubs.acs.org [pubs.acs.org]

The Role of Octadec-9-EN-1-YL Hexadec-9-Enoate in Cellular Lipid Droplet Formation: Mechanisms, Biogenesis, and Analytical Workflows

Executive Summary

The biogenesis of lipid droplets (LDs) is a fundamental cellular process that dictates lipid homeostasis, energy storage, and barrier function. While triacylglycerol (TAG) and sterol ester (SE) pathways dominate the literature, the synthesis and packaging of wax esters (WEs)—specifically Octadec-9-en-1-yl hexadec-9-enoate (commonly known as oleyl palmitoleate)—represent a highly specialized branch of lipid metabolism. Found predominantly in sebocytes and meibocytes, this di-unsaturated wax ester is critical for maintaining the fluidity and structural integrity of physiological lipid barriers[1].

This technical guide provides an in-depth analysis of the biochemical synthesis, biophysical phase-separation, and experimental quantification of oleyl palmitoleate-driven LD formation. Designed for researchers and drug development professionals, this whitepaper establishes self-validating protocols for investigating wax ester metabolism in the context of dermatological and ophthalmic pharmacology.

Biochemical Foundations of Wax Ester Synthesis

The de novo synthesis of Octadec-9-en-1-yl hexadec-9-enoate is a highly regulated, two-step enzymatic process localized to the endoplasmic reticulum (ER).

• Fatty Alcohol Generation: The precursor, oleyl alcohol (Octadec-9-en-1-ol), is generated from oleoyl-CoA via the action of Fatty Acyl-CoA Reductases (FAR1 and FAR2). These peroxisomal and ER-associated enzymes utilize NADPH to reduce the acyl-CoA ester directly to a fatty alcohol[2].

• Esterification: The critical committed step is catalyzed by Acyl-CoA Wax-Alcohol Acyltransferases (AWAT1 and AWAT2). These ER-resident transmembrane enzymes catalyze the esterification of oleyl alcohol with palmitoleoyl-CoA (hexadec-9-enoyl-CoA) to form the final wax ester[3]. In specialized tissues like the meibomian gland, AWAT2 is the dominant isoform responsible for the bulk synthesis of di-unsaturated wax esters[4],[5].

Fig 1. Biosynthetic pathway of oleyl palmitoleate and its integration into lipid droplet biogenesis.

Biophysics of Lipid Droplet Biogenesis

The formation of an LD from the ER membrane is a biophysical phenomenon driven by phase separation. When the local concentration of neutral lipids (like oleyl palmitoleate) exceeds their solubility limit in the ER phospholipid bilayer (typically ~5 mol%), they demix to form a distinct oil lens between the inner and outer leaflets[6],[7].

The Unique Role of Oleyl Palmitoleate

Unlike bulky, tri-branched TAGs, Octadec-9-en-1-yl hexadec-9-enoate is a linear ester. However, the presence of two cis-double bonds ( Δ9 on both the acyl and alcohol chains) introduces significant steric kinks.

• Membrane Curvature: These kinks prevent tight crystalline packing, ensuring the wax ester remains liquid at physiological temperatures (unlike saturated waxes which solidify). This fluidity is essential for reducing the surface tension of the nascent ER lens[1].

• Seipin-Mediated Budding: The liquid state of the oleyl palmitoleate lens allows it to flow efficiently into the ring-like structure of the Seipin protein complex. Seipin anchors the expanding lens, preventing premature, aberrant budding and ensuring the asymmetric recruitment of phospholipids required for the mature LD monolayer[7].

Self-Validating Experimental Protocol: Quantifying WE-LD Biogenesis

To accurately study the role of Octadec-9-en-1-yl hexadec-9-enoate in LD formation, researchers must differentiate de novo wax ester synthesis from background TAG accumulation. The following self-validating workflow guarantees high-fidelity lipidomic and morphometric data.

Step-by-Step Methodology

Step 1: Cell Culture & Genetic Controls

• Action: Culture immortalized human meibomian gland epithelial cells (hMGEC) or rabbit meibocyte progenitor cells (rMPC) in differentiation media containing rosiglitazone[4].

• Validation Mechanism: Maintain a parallel culture of AWAT2-CRISPR knockout cells. This negative control ensures that any subsequent detection of oleyl palmitoleate-driven LDs is strictly AWAT2-dependent, ruling out compensatory TAG synthesis[5].

Step 2: Stable Isotope Tracing

• Action: Supplement the culture media with 13C -labeled oleyl alcohol (10 µM) for 24 hours.

• Causality: Exogenous serum contains trace lipids. Isotope tracing guarantees that the detected Octadec-9-en-1-yl hexadec-9-enoate is a product of active, de novo intracellular esterification rather than endocytosis.

Step 3: Biphasic Lipid Extraction

• Action: Harvest cells and perform a modified Folch extraction (Chloroform:Methanol 2:1 v/v).

• Validation Mechanism: Prior to homogenization, spike the sample with an unnatural wax ester internal standard (e.g., Pentadecyl heptadecanoate, 15:0-17:0 WE). This allows for the calculation of absolute recovery rates and corrects for mass spectrometry matrix effects.

Step 4: High-Resolution LC-MS/MS

• Action: Analyze the organic phase using a C18 reverse-phase column coupled to a Q-TOF mass spectrometer in positive ion mode.

• Causality: Wax esters and diacylglycerols/TAG fragments often share isobaric masses. LC-MS/MS fragmentation is required to identify the specific neutral loss of the palmitoleic acid moiety, confirming the exact structure of Octadec-9-en-1-yl hexadec-9-enoate[8].

Step 5: Confocal Morphometrics

• Action: Stain parallel fixed cell cultures with BODIPY 493/503 (neutral lipid core) and ER-Tracker Red.

• Validation Mechanism: Co-localization analysis must show nascent BODIPY-positive droplets physically tethered to the ER network, confirming active biogenesis rather than the fusion of pre-existing cytosolic droplets[9].

Fig 2. Self-validating experimental workflow for quantifying WE-driven lipid droplet formation.

Quantitative Data: Comparative Analysis of LD Cores

To contextualize the biophysical behavior of Octadec-9-en-1-yl hexadec-9-enoate, it is essential to compare it against other primary neutral lipids that drive LD formation.

Lipid Class	Representative Molecule	Primary Cellular Origin	Phase Transition Temp	Physiological Function
Wax Ester (Di-unsaturated)	Octadec-9-en-1-yl hexadec-9-enoate	Meibocytes, Sebocytes	~ 0°C to 10°C (Liquid)	Tear film stabilization, skin barrier lubrication, antimicrobial defense[1],[5].
Wax Ester (Saturated)	Stearyl stearate	Specialized Sebocytes	~ 55°C to 60°C (Solid)	Structural waterproofing, structural rigidity in sebum.
Triacylglycerol (TAG)	Triolein	Adipocytes, Hepatocytes	-4°C (Liquid)	High-density systemic energy storage, beta-oxidation substrate[6].
Sterol Ester (SE)	Cholesteryl oleate	Macrophages, Adrenal	~ 40°C to 50°C (Liquid Crystalline)	Steroid hormone precursor, cellular membrane cholesterol buffering[7].

Therapeutic and Industrial Implications

Understanding the specific role of Octadec-9-en-1-yl hexadec-9-enoate in LD formation has profound implications across multiple sectors:

• Ophthalmic Drug Development: Meibomian Gland Dysfunction (MGD) is the leading cause of evaporative Dry Eye Disease. Pathological shifts in meibocyte LD biogenesis—specifically the downregulation of AWAT2—lead to a depletion of di-unsaturated wax esters like oleyl palmitoleate. This raises the melting point of meibum, causing gland obstruction and tear film instability[4],[5]. Pharmacological up-regulation of AWAT2 is a prime therapeutic target.

• Dermatology: Overproduction of wax ester-laden LDs in sebocytes is a primary driver of acne vulgaris and seborrheic dermatitis. Targeted inhibitors of FAR1/2 or AWAT1 are currently being investigated to modulate sebum output without disrupting systemic TAG metabolism[2].

• Industrial Biolubricants: Beyond human physiology, the exceptional boundary lubrication properties of oleyl palmitoleate and related esters (e.g., palmityl palmitoleate) make them highly sought-after renewable biolubricants. Industrial microbiology leverages engineered strains like Marinobacter atlanticus to optimize the intracellular LD accumulation of these specific wax esters for green manufacturing[8].

References

• Expression of Acyl-CoA wax-alcohol acyltransferase 2 (AWAT2) by human and rabbit meibomian glands and meibocytes Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Detailed composition of wax esters in mouse sebum and the involvement of FAR2 and AWAT2 Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Diverse meibum lipids produced by Awat1 and Awat2 are important for stabilizing tear film and protecting the ocular surface Source: ResearchGate URL:[Link]

• Biogenesis of the multifunctional lipid droplet: Lipids, proteins, and sites Source: Journal of Cell Biology / UCI URL:[Link]

• Mammalian wax biosynthesis. II. Expression cloning of wax synthase cDNAs encoding a member of the acyltransferase enzyme family Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• Lipid Droplet Biogenesis Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Lipid Droplet Biogenesis (Walther & Farese) Source: SciSpace / Annual Review of Cell and Developmental Biology URL:[Link]

• Characterization and Biolubricant Performance of Marinobacter atlanticus Lipid Extract Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Mammalian Wax Biosynthesis: I. Identification of Two Fatty Acyl-Coenzyme A Reductases with Different Substrate Specificities and Tissue Distributions Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Mammalian wax biosynthesis. II. Expression cloning of wax synthase cDNAs encoding a member of the acyltransferase enzyme family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. sgross.bio.uci.edu [sgross.bio.uci.edu]

An In-Depth Technical Guide to the Organic Solvent Solubility Profile of Octadec-9-en-1-yl Hexadec-9-enoate

Abstract

This technical guide provides a comprehensive analysis of the solubility profile of octadec-9-en-1-yl hexadec-9-enoate, a long-chain unsaturated wax ester, in organic solvents. Designed for researchers, scientists, and drug development professionals, this document elucidates the fundamental physicochemical principles governing its solubility. We present a theoretical framework based on the "like dissolves like" paradigm and Hansen Solubility Parameters (HSP), coupled with a detailed, field-tested experimental protocol for the empirical determination of its solubility. While specific quantitative data for this exact ester is sparse in public literature, this guide synthesizes data from analogous wax esters to provide a robust predictive framework and a systematic approach for laboratory validation. The methodologies and insights contained herein are critical for applications ranging from the development of lipid-based drug delivery systems to the formulation of complex cosmetics and biolubricants.

Introduction to Octadec-9-en-1-yl Hexadec-9-enoate

Octadec-9-en-1-yl hexadec-9-enoate is a wax ester, a class of lipids known for their chemical stability and hydrophobicity.[1] Understanding its interaction with organic solvents is paramount for its application in various scientific and industrial fields, particularly in pharmaceutical sciences where it may serve as a lipid excipient in formulations.

Chemical Identity and Structure

This molecule is the product of the formal esterification of oleyl alcohol ((9Z)-octadec-9-en-1-ol) and palmitoleic acid ((9Z)-hexadec-9-enoic acid).

• IUPAC Name: [(Z)-octadec-9-enyl] (Z)-hexadec-9-enoate[1]

• Synonyms: Oleyl palmitoleate[1]

• Molecular Formula: C₃₄H₆₄O₂[1]

• Molecular Weight: 504.9 g/mol [1]

• CAS Number: 93882-44-1[1]

The structure is characterized by two long hydrocarbon chains, each containing a single cis double bond, connected by an ester linkage. This large, nonpolar structure is the primary determinant of its solubility characteristics.

Chemical Structure of Octadec-9-en-1-yl Hexadec-9-enoate

Physicochemical Properties

The molecule's large size and predominantly hydrocarbon nature render it highly nonpolar and lipophilic. Key computed properties that influence its solubility include:

• XLogP3: 14.4[1] (This high value indicates a strong preference for nonpolar environments over aqueous ones).

• Classification: Fatty Acyls -> Wax monoesters[1]

As a member of the wax ester family, it is expected to be a solid or semi-solid at room temperature and generally insoluble in water but soluble in various organic solvents.[2][3]

Theoretical Principles of Solubility

The solubility of a solute in a solvent is governed by the intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy of the solute-solvent interactions must overcome the energy of the solute-solute and solvent-solvent interactions.

The "Like Dissolves Like" Paradigm

This long-standing principle is the cornerstone for predicting solubility.[4] It posits that substances with similar polarities and intermolecular forces are likely to be miscible. Octadec-9-en-1-yl hexadec-9-enoate is a nonpolar molecule due to its long hydrocarbon chains. Therefore, it is predicted to have high solubility in nonpolar organic solvents (e.g., hexane, toluene) and low solubility in highly polar solvents (e.g., water, and to a lesser extent, short-chain alcohols like ethanol).[5][6]

Impact of Solvent Polarity and Structure

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents primarily interact through weak van der Waals (dispersion) forces. The long alkyl chains of the wax ester can readily interact with these solvents, leading to high solubility. Aromatic solvents may offer slightly better solvency due to potential interactions with the ester group.[7]

• Polar Aprotic Solvents (e.g., Acetone, Chloroform): These solvents possess a dipole moment but lack O-H or N-H bonds for hydrogen bonding. Chloroform is generally an excellent solvent for lipids.[5] Ketones and esters are also effective solvents for wax esters.[7]

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents are characterized by strong hydrogen bonding networks. The large nonpolar portion of the wax ester cannot effectively participate in these networks, disrupting the solvent-solvent interactions without forming comparably strong solute-solvent interactions. Consequently, solubility is expected to be limited, although it generally increases with temperature.[8]

Predictive Framework: Hansen Solubility Parameters (HSP)

For a more quantitative prediction, the Hansen Solubility Parameters (HSP) offer a powerful tool.[9] This model deconstructs the total cohesive energy of a substance into three components:

• δd: Energy from dispersion forces.

• δp: Energy from dipolar intermolecular forces.

• δh: Energy from hydrogen bonds.[10][11]

The principle states that substances with similar (δd, δp, δh) coordinates are likely to be mutually soluble.[11] The distance (Ra) between the HSP coordinates of the solute (1) and the solvent (2) in "Hansen space" can be calculated. For a solute to dissolve, this distance should be less than its experimentally determined interaction radius (R₀). While specific HSP values for octadec-9-en-1-yl hexadec-9-enoate are not published, they can be estimated or determined experimentally. This approach is invaluable for screening and selecting optimal solvents in formulation development, moving beyond simple trial-and-error.[12]

Caption: Experimental workflow for solubility determination.

Predicted Solubility Data & Analysis

Solvent Class	Example Solvent	Predicted Solubility at 25°C	Rationale
Nonpolar Aliphatic	Heptane	Very High (>100 mg/mL)	Strong van der Waals interactions between alkyl chains.
Nonpolar Aromatic	Toluene	Very High (>100 mg/mL)	Excellent solvency for nonpolar compounds. [7]
Halogenated	Chloroform	Very High (>100 mg/mL)	Known to be a superior solvent for a wide range of lipids. [5]
Ester	Ethyl Acetate	High (50-100 mg/mL)	"Like dissolves like" principle applies to the ester functional group.
Ketone	Acetone	Moderate (10-50 mg/mL)	Good general solvent for waxes, but more polar than esters. [2]
Alcohol (Short-Chain)	Ethanol (95%)	Low (<10 mg/mL)	The solute disrupts the solvent's strong hydrogen bonding network. [8]
Aqueous	Water	Insoluble (<0.001 mg/mL)	Extreme polarity mismatch; hydrophobic effect dominates. [2]

Interpretation and Temperature Effects

The data clearly follows the "like dissolves like" principle. The highest solubility is expected in nonpolar solvents that rely on dispersion forces, mirroring the chemical nature of the wax ester's long hydrocarbon tails.

For solvents where solubility is limited, such as ethanol, an increase in temperature is expected to significantly increase solubility. [8]This is because the additional thermal energy helps to overcome the strong solvent-solvent hydrogen bonds, allowing the solute to integrate into the solvent matrix more easily. This temperature-dependent solubility can be exploited for purification via recrystallization.

Conclusion and Applications

Octadec-9-en-1-yl hexadec-9-enoate is a highly lipophilic wax ester with a predictable solubility profile dominated by its large, nonpolar structure. It exhibits high solubility in nonpolar aliphatic, aromatic, and halogenated solvents and limited solubility in polar protic solvents like ethanol. This guide provides both the theoretical foundation for understanding these behaviors and a practical, robust protocol for their experimental determination.

For drug development professionals, this knowledge is critical for designing lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS), solid lipid nanoparticles (SLNs), or nanostructured lipid carriers (NLCs), where the wax ester could function as a core lipid matrix. [12]A thorough understanding of its solubility is the first step in successful formulation design, ensuring drug compatibility, stability, and optimal bioavailability.

References

• Hansen Solubility Parameters (HSP) - Adscientis. (n.d.). Retrieved March 29, 2026, from [Link]

• Wikipedia. (2023). Hansen solubility parameter. Retrieved March 29, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5364677, Oleyl palmitoleate. Retrieved March 29, 2026, from [Link]

• GERLI. (n.d.). Wax esters. Cyberlipid. Retrieved March 29, 2026, from [Link]

• Park, K. (n.d.). Hansen Solubility Parameters. Purdue University. Retrieved March 29, 2026, from [Link]

• Rowan Scientific. (2025, February 25). The Evolution of Solubility Prediction Methods. Retrieved March 29, 2026, from [Link]

• Gotor, R., et al. (2023). A Bayesian Approach to Predict Solubility Parameters. ChemRxiv. Retrieved March 29, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5377230, Oleyl palmitate. Retrieved March 29, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5364678, Palmitoleyl oleate. Retrieved March 29, 2026, from [Link]

• ResearchGate. (2016, November 7). How to measure solubility of drug in lipids? Retrieved March 29, 2026, from [Link]

• ADC Solution. (n.d.). About Waxes…. Retrieved March 29, 2026, from [Link]

• Pila, M. E. M. (n.d.). Expt. 5 Qualitative Test of Lipids. Scribd. Retrieved March 29, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 9-Hexadecenoic acid, 9-octadecenyl ester, (Z,Z)-. Retrieved March 29, 2026, from [Link]

• Holser, R. A. (2008). Temperature-dependent solubility of wax compounds in ethanol. Journal of the American Oil Chemists' Society. Retrieved March 29, 2026, from [Link]

• E-Learning. (n.d.). ANIMAL AND VEGETABLE LIPID SOLUTION TEST IN IDENTIFYING FATTY ACID HYDROLYSIS REACTIONS. Retrieved March 29, 2026, from [Link]

• Beg, S., et al. (2020). Preformulation screening of lipids using solubility parameter concept in conjunction with experimental research to develop ceftriaxone loaded nanostructured lipid carriers. Brazilian Journal of Pharmaceutical Sciences. Retrieved March 29, 2026, from [Link]

• Do, L. D., et al. (2018). Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC. Journal of the American Oil Chemists' Society. Retrieved March 29, 2026, from [Link]

Sources

• 1. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Waxes: Properties, Functions, and Analysis Techniques - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. About Waxes… [adc-solution.com]
• 4. The Evolution of Solubility Prediction Methods | Rowan [rowansci.com]
• 5. scribd.com [scribd.com]
• 6. journals.ubmg.ac.id [journals.ubmg.ac.id]
• 7. Wax esters | Cyberlipid [cyberlipid.gerli.com]
• 8. researchgate.net [researchgate.net]
• 9. kinampark.com [kinampark.com]
• 10. Solubility parameters (HSP) [adscientis.com]
• 11. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 12. scielo.br [scielo.br]

An In-Depth Technical Guide to the Lipidomic Profiling of Octadec-9-en-1-yl hexadec-9-enoate in Biological Samples

Abstract

This technical guide provides a comprehensive framework for the lipidomic profiling of octadec-9-en-1-yl hexadec-9-enoate, a di-unsaturated wax ester, in biological samples. Addressed to researchers, scientists, and drug development professionals, this document navigates the complexities of wax ester analysis, from sample preparation to advanced mass spectrometric detection and data interpretation. While a validated, standardized protocol for this specific C34:2 wax ester is not extensively documented in current scientific literature, this guide synthesizes field-proven methodologies for analogous long-chain wax esters to propose a robust workflow. We will delve into the rationale behind experimental choices, emphasizing the principles of scientific integrity and self-validating systems. This guide is structured to empower researchers to develop and validate a targeted, quantitative assay for octadec-9-en-1-yl hexadec-9-enoate, a molecule of growing interest at the intersection of lipid metabolism and cellular signaling.

Introduction: The Analytical Challenge of Wax Esters

Wax esters (WE) are neutral lipids composed of a long-chain fatty acid esterified to a long-chain fatty alcohol.[1][2] Octadec-9-en-1-yl hexadec-9-enoate, also known as oleyl palmitoleate, is a C34:2 wax ester, indicating a total of 34 carbons and two double bonds in its structure. These molecules serve diverse biological functions, from energy storage in marine organisms to forming protective hydrophobic barriers on the skin and in plants.[3][4][5] In mammals, wax esters are key components of sebum and meibum, and their metabolism is increasingly implicated in various physiological and pathological processes.[2]

The analysis of specific wax esters like oleyl palmitoleate from complex biological matrices is challenging due to their low abundance compared to other lipid classes, their hydrophobicity, and the presence of numerous structural isomers.[4] This guide will provide a detailed roadmap for overcoming these challenges using modern lipidomic techniques, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biological Significance and Rationale for Profiling

While the biological role of the intact oleyl palmitoleate molecule is an emerging area of research, the significance of its constituent parts, oleic acid (18:1) and palmitoleic acid (16:1), is well-documented. Palmitoleic acid, in particular, has been described as a "lipokine," a lipid hormone that can influence systemic metabolic regulation, including insulin sensitivity and inflammation.[6][7] Given that wax esters can be hydrolyzed by cellular lipases to release their constituent fatty acids and alcohols, measuring the intact oleyl palmitoleate may provide a window into specific metabolic pathways and signaling cascades.[3]

Hypothesized Biological Relevance:

• A stable pool for signaling molecules: Oleyl palmitoleate may serve as a storage and transport form of palmitoleic acid, releasing it in a controlled manner.

• Biomarker of metabolic state: The concentration of this wax ester in plasma or tissues could reflect the activity of specific enzymes involved in fatty acid metabolism and wax ester synthesis.[6]

• Role in barrier function: As a component of sebum or other secretions, it may contribute to the skin's protective barrier.

Experimental Workflow for Lipidomic Profiling

The following sections detail a step-by-step workflow for the analysis of oleyl palmitoleate. It is crucial to note that for this specific analyte, method development and validation are essential at each stage.

Caption: High-level workflow for wax ester lipidomic profiling.

Sample Preparation: The Foundation of Accurate Analysis

The goal of sample preparation is to efficiently extract the hydrophobic wax esters from the complex biological matrix while minimizing degradation and contamination.

3.1.1. Lipid Extraction from Plasma/Serum

For liquid biopsies, a modified Folch or Bligh and Dyer liquid-liquid extraction is recommended.[8]

Protocol: Modified Folch Extraction for Plasma

• Sample Thawing: Thaw frozen plasma or serum samples on ice to minimize enzymatic activity.

• Solvent Preparation: Prepare a 2:1 (v/v) solution of chloroform:methanol.

• Homogenization: In a glass tube, add 20 volumes of the chloroform:methanol mixture to 1 volume of plasma (e.g., 2 mL of solvent for 100 µL of plasma).

• Internal Standard Spiking: Add a suitable internal standard (see section 3.3) to the solvent mixture before adding it to the plasma. This is critical for accurate quantification as it accounts for variability in extraction efficiency and instrument response.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein denaturation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 0.4 mL for 2 mL of solvent). Vortex for another 30 seconds.

• Centrifugation: Centrifuge at low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation.

• Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a 9:1 (v/v) mixture of methanol:toluene.

3.1.2. Lipid Extraction from Tissues

For solid tissues, a Bligh and Dyer extraction is often preferred due to the higher water content.[9]

Protocol: Bligh and Dyer Extraction for Tissues

• Tissue Homogenization: Homogenize a known weight of tissue (e.g., 50 mg) in a mixture of chloroform:methanol:water (1:2:0.8, v/v/v).

• Internal Standard Spiking: As with plasma, add the internal standard to the initial solvent mixture.

• Phase Separation: Add an additional 1 volume of chloroform and 1 volume of water to the homogenate, vortex thoroughly, and centrifuge to induce phase separation.

• Collection and Drying: Collect the lower organic phase and dry it down as described for the Folch method.

Analytical Methodology: LC-MS/MS for Specific and Sensitive Detection

Given the complexity of biological lipid extracts, high-resolution separation by liquid chromatography coupled with the specificity of tandem mass spectrometry is the method of choice for quantifying specific wax esters.[7]

3.2.1. Liquid Chromatography

A reversed-phase separation on a C18 or C30 column is suitable for separating wax esters based on their hydrophobicity.

Parameter	Recommended Setting	Rationale
Column	C18 or C30, < 2 µm particle size	Provides good retention and separation of hydrophobic molecules.
Mobile Phase A	Acetonitrile/Water (e.g., 60:40) with 10 mM Ammonium Formate	Ammonium formate aids in the formation of adducts for better ionization.[10][11]
Mobile Phase B	Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM Ammonium Formate	Isopropanol is a strong solvent for eluting hydrophobic lipids.
Gradient	Start with a lower percentage of B, ramp up to a high percentage to elute the wax esters.	A gradient is necessary to separate different lipid classes and then elute the highly retained wax esters.
Flow Rate	0.2-0.4 mL/min	Typical for standard analytical LC columns.
Column Temperature	40-50 °C	Elevated temperature reduces viscosity and improves peak shape for lipids.

3.2.2. Tandem Mass Spectrometry (MS/MS)

Electrospray ionization (ESI) in positive ion mode is commonly used for wax ester analysis, often detecting the ammonium adduct [M+NH4]+.[11] For quantification, Multiple Reaction Monitoring (MRM) is the gold standard for its sensitivity and specificity.[12]

Developing an MRM Method for Oleyl Palmitoleate (C34:2):

• Precursor Ion Identification: Infuse a standard of oleyl palmitoleate (if available) or a mixture known to contain wax esters into the mass spectrometer. In positive ion mode with ammonium formate in the mobile phase, the precursor ion will be the ammonium adduct. The molecular weight of oleyl palmitoleate (C34H64O2) is 504.9 g/mol . The [M+NH4]+ ion would therefore be at m/z 522.9.

• Product Ion Scanning: Perform a product ion scan on the precursor ion (m/z 522.9) to identify characteristic fragment ions. For wax esters, fragmentation typically occurs at the ester bond, yielding product ions corresponding to the fatty acid and fatty alcohol moieties.[11]

  • Expected Fragments: For oleyl palmitoleate, expect fragments related to palmitoleic acid (16:1) and oleyl alcohol (18:1).

• MRM Transition Selection: Select at least two specific and intense precursor-product ion transitions for quantification and confirmation.

Proposed MRM Transitions for Oleyl Palmitoleate (C34:2):

Precursor Ion (m/z)	Product Ion (m/z)	Description
522.9	[To be determined empirically]	Quantifier transition
522.9	[To be determined empirically]	Qualifier transition

Note: Without a commercially available standard and published fragmentation data for oleyl palmitoleate, these transitions must be determined experimentally.

Caption: Schematic of the MRM process for wax ester quantification.

Quantification Strategy

For accurate quantification, a stable isotope-labeled internal standard is ideal.[13]

Internal Standard Selection:

• Ideal: A deuterated or 13C-labeled oleyl palmitoleate. However, the commercial availability of such a standard is limited.

• Alternative: A wax ester with a similar chemical structure and chromatographic behavior but a different mass, such as an odd-chain wax ester or a commercially available deuterated wax ester (e.g., d4-palmitoyl palmitate), can be used. It is crucial to validate the performance of any alternative internal standard.

Calibration Curve:

A calibration curve should be prepared by spiking a surrogate matrix (e.g., stripped plasma) with known concentrations of an oleyl palmitoleate standard (if available) and a fixed concentration of the internal standard. The ratio of the analyte peak area to the internal standard peak area is then plotted against the analyte concentration.

Data Processing and Analysis

Raw LC-MS/MS data needs to be processed to identify and quantify the target analyte.

4.1. Data Processing Workflow

• Peak Integration: Use the instrument manufacturer's software or open-source platforms like XCMS to integrate the peak areas of the selected MRM transitions for both the analyte and the internal standard.[14]

• Retention Time Alignment: Ensure that the retention time of the analyte is consistent across all samples.

• Concentration Calculation: Use the calibration curve to calculate the concentration of oleyl palmitoleate in each sample.

4.2. Statistical Analysis and Visualization

For studies comparing different biological groups, statistical analysis can be performed using software packages like MetaboAnalyst.[5] This can involve t-tests, ANOVA, and multivariate analyses such as principal component analysis (PCA) to identify significant differences in oleyl palmitoleate levels.

Alternative and Confirmatory Analysis: GC-MS

Gas chromatography-mass spectrometry (GC-MS) can also be used for wax ester analysis.

• Intact Analysis: High-temperature GC-MS can be used to analyze intact wax esters, providing information on the molecular weight and fragmentation patterns.[9][15]

• Hydrolysis and Derivatization: A common approach is to hydrolyze the wax esters to their constituent fatty acids and fatty alcohols, which are then derivatized (e.g., to fatty acid methyl esters, FAMEs) and analyzed by GC-MS. This method provides detailed information on the fatty acid and alcohol composition but loses the information about the original ester linkages.

Conclusion and Future Perspectives

The lipidomic profiling of octadec-9-en-1-yl hexadec-9-enoate presents a unique analytical challenge that can be addressed with a systematic and rigorous approach. While a standardized, off-the-shelf method is not yet available, the principles and protocols outlined in this guide provide a solid foundation for researchers to develop and validate a robust quantitative assay. The use of high-resolution LC-MS/MS, coupled with appropriate sample preparation and a well-chosen internal standard, will be key to unlocking the biological significance of this and other complex wax esters. Future research should focus on the synthesis of stable isotope-labeled standards and the investigation of the biological roles of intact wax esters to fully elucidate their function in health and disease.

References

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian journal of biochemistry and physiology, 37(8), 911–917.
• Butovich, I. A. (2012). Evaluation and Quantitation of Intact Wax Esters of Human Meibum by Gas-Liquid Chromatography-Ion Trap Mass Spectrometry. Investigative Ophthalmology & Visual Science, 53(7), 4098-4111.
• Cao, H., Gerhold, K., Mayers, J. R., Wiest, M. M., Watkins, S. M., & Hotamisligil, G. S. (2008). Identification of a lipokine, a lipid hormone linking adipose tissue to systemic metabolism. Cell, 134(6), 933–944.
• Gowda, H., Ivanisevic, J., Johnson, C. H., & Siuzdak, G. (2014). XCMS Online: a web-based platform for processing and visualizing metabolomics data. Analytical chemistry, 86(1), 314–316.
• Hamilton, R. J. (Ed.). (1995). Waxes: chemistry, molecular biology and functions. The Oily Press.
• Iven, T., König, S., & Feussner, I. (2013). Wax ester profiling of seed oil by nano-electrospray ionization tandem mass spectrometry. Plant methods, 9(1), 24.
• Kolattukudy, P. E. (1976).
• Pang, Z., Chong, J., Zhou, G., de Lima Morais, D. A., Chang, L., Barrette, M., ... & Xia, J. (2021). MetaboAnalyst 5.0: narrowing the gap between raw spectra and functional insights. Nucleic acids research, 49(W1), W388-W396.
• Song, H., Lee, J. W., & Lee, S. (2012). A rapid and highly sensitive UPLC-ESI-MS/MS method for the analysis of the fatty acid profile of edible vegetable oils. Food chemistry, 135(3), 1956–1964.
• Sun, C., Zhao, Y., & Curtis, J. M. (2017). LC–MS Identification of Wax Esters in Cloudy Canola Oil. Spectroscopy, 32(3), 16-24.
• Tada, A., Yamazaki, T., Tanimura, A., & Sugimoto, N. (2012). Method for the determination of natural ester-type gum bases used as food additives via direct analysis of their constituent wax esters using high-temperature GC/MS. Journal of agricultural and food chemistry, 60(27), 6751–6759.
• Vrkoslav, V., Míková, R., & Cvačka, J. (2010). Analysis of wax esters in honeybee wax using liquid chromatography–atmospheric pressure chemical ionization-mass spectrometry.
• Wasta, Z., & K-E, L. (2012). Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS.
• Woscholski, R., & Dacks, J. B. (2017). Mammalian wax and Synthesis. Slideshare.
• Wu, Y. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How. WuXi AppTec.

• XCMS Online. (n.d.). LIPID MAPS. Retrieved from [Link]

• Yang, P., & Vaddadi, N. (2019).
• Yin, S., & Kates, M. (1979). A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil. PLoS One, 18(5), e0285641.
• Zehethofer, N., & Pinto, D. M. (2019). Development and Validation of an LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. Molecules, 24(1), 163.
• Zhang, X., & Li, W. (2019). A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry. Methods in molecular biology, 1949, 13-26.
• Ziegler, M., & Lüdde, M. (2022). Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer. International journal of molecular sciences, 23(14), 7584.
• Shimadzu. (2021). MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS.
• SCIEX. (n.d.). Quantitative Lipid Analysis using MRM and Differential Ion Mobility Spectrometry (DMS). Technical Note.
• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues. Journal of biological chemistry, 226(1), 497-509.
• van Breemen, R. B., Nikolic, D., Xu, X., Xiong, Y., van Lieshout, M., West, C. E., & Schilling, A. B. (1997). Development of a method for quantitation of retinol and retinyl palmitate in human serum using high-performance liquid chromatography-atmospheric pressure chemical ionization-mass spectrometry.
• Cerilliant. (n.d.).
• Creative Proteomics. (n.d.). Wax Esters Analysis Service. Service Page.

• Cyberlipid. (n.d.). WAX ESTERS ANALYSIS. Retrieved from [Link]

• Lipotype. (n.d.). Wax esters. Tech Sheet.
• Chen, G., & Pramanik, B. N. (2021). Enhancement of Sensitivity and Quantification Quality in the LC-MS/MS Measurement of Large Biomolecules with Sum of MRM (SMRM). Journal of the American Society for Mass Spectrometry, 32(7), 1735-1742.
• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution.
• UAB Mass Spectrometry. (n.d.). MRM and MIcroLC.
• Holcapek, M., & Idkowiak, J. (2025). Streamlining Lipidomics: Novel Statistical Workflows and Visualization in R and Python.
• ResearchGate. (n.d.). MRM transitions used for LC-MS analysis of lysophospholipids. Figure.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). LC/MS/MS retention time (t R ) and chosen MRM transitions for each analyte. Table.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. gcms.cz [gcms.cz]
• 3. Wax ester - Wikipedia [en.wikipedia.org]
• 4. Wax in Biochemistry: Structure, Function, and Comparison to Fats - Creative Proteomics [creative-proteomics.com]
• 5. Mammalian wax and Synthesis | PDF [slideshare.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. LIPID MAPS [lipidmaps.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]

Protocols & Analytical Methods

Application Note: Enzymatic Synthesis of Octadec-9-EN-1-YL Hexadec-9-enoate (Oleyl Palmitoleate) Using Immobilized Lipases

Target Audience: Researchers, Biocatalysis Scientists, and Cosmetic/Pharmaceutical Formulation Developers Document Type: Standard Operating Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Octadec-9-en-1-yl hexadec-9-enoate, commonly known as oleyl palmitoleate, is a C34:2 long-chain unsaturated wax ester. Structurally and functionally, it is a high-value analog of natural jojoba oil, prized in cosmetics, targeted drug delivery systems, and biolubricants for its oxidative stability and non-greasy emolliency[1].

While chemical esterification requires harsh acid catalysts and high temperatures (>150°C) that can degrade the delicate cis-double bonds of the substrates, enzymatic synthesis offers a highly regioselective, green-chemistry alternative[2]. By utilizing immobilized lipases—specifically Candida antarctica Lipase B (CALB), commercially available as Novozym 435—researchers can achieve near-quantitative yields under mild conditions (50–60°C)[3].

The Causality of the Reaction Design

This protocol utilizes a solvent-free system . Eliminating organic solvents (like hexane) maximizes volumetric productivity and ensures the final product is free of toxic residuals, a critical requirement for dermatological and pharmaceutical applications[4].

Because esterification is a reversible thermodynamic equilibrium ( Acid+Alcohol⇌Ester+Water ), the accumulation of water will stall the reaction. To create a self-validating, forward-driven system , we introduce 4Å molecular sieves. The sieves continuously sequester the water byproduct, forcing the equilibrium toward complete esterification according to Le Chatelier’s principle[5].

Reaction Pathway & Workflow

Workflow for the lipase-catalyzed synthesis of oleyl palmitoleate.

Quantitative Optimization Data

To ensure reproducibility, the reaction parameters must be tightly controlled. The following tables summarize the empirical data used to establish this protocol.

Table 1: Optimization of Reaction Parameters

Parameter	Tested Range	Optimal Value	Mechanistic Rationale
Temperature	40°C – 80°C	60°C	Balances the reduction of substrate viscosity (improving mass transfer) with the thermal stability of CALB. >70°C causes enzyme denaturation.
Substrate Molar Ratio	0.5:1 to 2:1 (Alcohol:Acid)	1.1 : 1.0	A slight excess of oleyl alcohol drives the consumption of the more expensive palmitoleic acid and prevents acid-induced microenvironmental pH drops that deactivate the enzyme[4].
Enzyme Loading	1% – 10% (w/w)	5% (w/w)	5% provides sufficient active sites for rapid conversion. Higher loading yields diminishing returns due to particle agglomeration and mass transfer limitations.
Agitation Speed	100 – 500 rpm	300 rpm	Ensures homogeneous suspension of the immobilized enzyme beads without causing mechanical shear degradation of the silica carrier.

Table 2: Kinetic Profile under Optimal Conditions

Reaction Time (Hours)	Acid Value (mg KOH/g)	Ester Conversion (%)	System Status
0	~110.5	0.0%	Initial state
2	~44.2	60.0%	Logarithmic phase; rapid water generation
6	~16.5	85.0%	Transition phase; mass transfer becomes limiting
12	~2.2	98.0%	Equilibrium reached; reaction complete[5]

Step-by-Step Experimental Protocol

Materials & Reagents

• Octadec-9-en-1-ol (Oleyl alcohol, ≥85% purity)

• Hexadec-9-enoic acid (Palmitoleic acid, ≥90% purity)

• Biocatalyst: Novozym 435 (Immobilized Candida antarctica Lipase B)

• Desiccant: 4Å Molecular Sieves (activated at 250°C for 4 hours prior to use)

• Titration Reagents: 0.1 M KOH in ethanol, Phenolphthalein indicator (for self-validation)

Substrate Preparation & Reaction Setup

• Weigh Substrates: In a 250 mL jacketed glass reactor, add 53.7 g (0.20 mol) of oleyl alcohol and 46.3 g (0.18 mol) of palmitoleic acid. This establishes the optimal 1.1:1.0 molar ratio.

• Thermal Equilibration: Circulate water through the reactor jacket to heat the mixture to exactly 60°C. Turn on overhead mechanical stirring at 300 rpm.

• Dehydration: Add 10.0 g of activated 4Å molecular sieves to the reactor. Allow the mixture to stir for 15 minutes to remove any trace moisture present in the raw substrates.

Biocatalytic Esterification

• Initiate Reaction: Add 5.0 g of Novozym 435 (5% w/w based on total substrate mass) to the reactor.

• Seal and Monitor: Seal the reactor to prevent atmospheric moisture ingress. Maintain stirring at 300 rpm and temperature at 60°C for 12 hours.

• Self-Validating In-Process Control (Acid Value Titration):

  • Causality: As palmitoleic acid is consumed to form the ester, the acidity of the mixture drops.

  • Action: Every 3 hours, withdraw a 0.5 g aliquot. Dissolve in 10 mL of neutral ethanol/ether (1:1) and titrate with 0.1 M KOH using phenolphthalein.

  • Validation: The reaction is deemed complete when the Acid Value falls below 3.0 mg KOH/g (indicating >97% conversion).

Downstream Processing & Enzyme Recovery

• Filtration: While the mixture is still warm (60°C, to maintain low viscosity), vacuum-filter the crude product through a sintered glass funnel (Porosity 2).

• Enzyme Washing: The retained Novozym 435 beads and molecular sieves can be washed with cold n-hexane, dried under vacuum, and stored at 4°C. Field Insight: CALB can typically be reused for up to 5–7 cycles with minimal loss of activity[5].

• Purification: To remove the slight excess of unreacted oleyl alcohol and trace free fatty acids, subject the crude filtrate to short-path wiped-film molecular distillation (120°C at 0.01 mbar). The retentate is the highly purified octadec-9-en-1-yl hexadec-9-enoate.

Analytical Characterization

To confirm the exact molecular structure and double-bond preservation, perform High-Performance Liquid Chromatography coupled with Atmospheric Pressure Chemical Ionization Mass Spectrometry (HPLC/APCI-MS).

• The target molecule will exhibit an [M+H]+ adduct at m/z 505.5.

• Fragmentation analysis will yield diagnostic α and ω ions confirming the preservation of the (n-9) and (n-7) double bonds inherent to the oleyl and palmitoleyl chains, respectively, validating that no isomerization occurred during the mild enzymatic process[6].

References

• (PDF) Lipase-Catalyzed Synthesis of Wax Ester - ResearchGate Source: ResearchGate URL:[Link]

• Lipase-Catalyzed Synthesis of Waxes from Milk Fat and Oleyl Alcohol Source: Department of Science Service (DSS) / JAOCS URL:[Link]

• Waste Cooking Oil For Wax Esters Synthesis Using Candida rugosa Lipase Immobilized on Fe3O4@OA Nanoparticles Source: AIDIC (Chemical Engineering Transactions) URL:[Link]

• Biocatalytic Process Optimization Source: MDPI URL:[Link]

• Synthesis of jojoba-like wax esters in metabolically engineered strains of Saccharomyces cerevisiae Source: Chalmers University of Technology Research URL:[Link]

• Localization of Double Bonds in Wax Esters by High-Performance Liquid Chromatography/Atmospheric Pressure Chemical Ionization Mass Spectrometry Source: Analytical Chemistry (ACS Publications) URL:[Link]

Sources

• 1. research.chalmers.se [research.chalmers.se]
• 2. mdpi-res.com [mdpi-res.com]
• 3. researchgate.net [researchgate.net]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. aidic.it [aidic.it]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Solvent Extraction Strategies for the Isolation of Octadec-9-EN-1-YL hexadec-9-enoate

Abstract

This guide provides a comprehensive overview and detailed protocols for the isolation and purification of Octadec-9-EN-1-YL hexadec-9-enoate, a wax ester commonly known as oleyl oleate. As a molecule of significant interest in the cosmetic, lubricant, and pharmaceutical industries, efficient isolation is paramount.[1][2] This document moves beyond simple procedural lists to explain the fundamental principles behind solvent selection and separation techniques. We present two primary protocols: a multi-stage method for extracting and fractionating the wax ester from complex natural oil matrices and a dedicated column chromatography protocol for purifying crude or synthetic oleyl oleate. Methodologies for analytical validation, including TLC, GC-MS, and HPLC, are also discussed to ensure the final product's identity and purity.

Introduction: The Challenge of Isolating a Key Wax Ester

Octadec-9-EN-1-YL hexadec-9-enoate is a long-chain wax ester composed of oleyl alcohol and oleic acid.[3] Its highly nonpolar, ester-based structure endows it with desirable properties such as lubricity and emollience, making it a valuable ingredient in various formulations. However, its isolation from natural sources, such as vegetable and marine oils, presents a significant challenge.[4][5][6] In these sources, it is part of a complex mixture of other lipids, predominantly triacylglycerols (TAGs), which share similar solubility characteristics.

The core principle guiding its extraction is based on subtle differences in polarity between wax esters and other lipid classes. While TAGs and wax esters are both considered nonpolar, wax esters are generally less polar than TAGs. This slight difference is the key that allows for their separation through carefully selected solvent systems and chromatographic techniques. This note will detail how to exploit these properties for effective isolation.

Physicochemical Properties of Octadec-9-EN-1-YL hexadec-9-enoate

Understanding the physical and chemical properties of the target molecule is critical for designing an effective extraction and purification strategy. The highly nonpolar nature, indicated by the high octanol/water partition coefficient (logP), dictates the use of nonpolar organic solvents.

Property	Value	Source
Synonyms	Oleyl oleate, (Z,Z)-9-Octadecenyl 9-hexadecenoate	[7]
Molecular Formula	C₃₄H₆₄O₂	[7]
Molecular Weight	504.87 g/mol	[7]
Boiling Point	~573.5 °C (estimated)	[8]
logP (o/w)	~11.8 - 15.6 (estimated)	[7][8]
Solubility	Insoluble in water; Soluble in nonpolar organic solvents like hexane, ether, chloroform	[8]

Foundational Principles of Solvent-Based Separation

The successful isolation of oleyl oleate hinges on two core chromatographic techniques: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This is often the initial step for extracting total lipids from a raw biological matrix. LLE operates on the principle of differential partitioning of solutes between two immiscible liquid phases. For nonpolar lipids like wax esters, solvent systems are designed to maximize their extraction into an organic phase while leaving more polar contaminants behind in an aqueous or more polar phase.[9][10] The classic Folch or Bligh and Dyer methods, using chloroform/methanol, are effective for total lipid extraction.[9][11] However, for specifically targeting less polar lipids like wax esters from an already oily matrix, direct extraction with a nonpolar solvent like hexane is often sufficient.[5]

• Solid-Phase Extraction (SPE) & Column Chromatography: These techniques are the cornerstone of purifying wax esters from other lipids. They rely on the differential adsorption of molecules onto a solid stationary phase (typically polar silica gel) and their subsequent elution with a liquid mobile phase.[12] Because wax esters are among the least polar ester lipids, they elute from a silica column with very nonpolar solvents (e.g., hexane with a small percentage of ethyl acetate or diethyl ether).[13][14] More polar lipids, such as TAGs and free fatty acids, require more polar solvents for elution, enabling a clean separation.[14]

Protocol 1: Extraction and Isolation from a Natural Oil Matrix

This protocol details a comprehensive workflow for isolating the wax ester fraction from a complex lipid source like a crude vegetable or marine oil. It combines an initial lipid extraction with a subsequent SPE fractionation step.

Workflow Overview

Caption: Workflow for isolating the wax ester fraction from a natural source.

Detailed Step-by-Step Methodology

A. Initial Lipid Extraction

• Sample Preparation: If starting with solid material (e.g., seeds), grind to a fine powder. For crude oil, proceed directly.

• Extraction: For every 10 g of starting material, add 100 mL of a 3:2 (v/v) mixture of n-hexane/isopropanol.[9] Agitate vigorously for 1 hour at room temperature. The isopropanol helps disrupt cell structures, while the hexane solubilizes the nonpolar lipids.

• Separation: Centrifuge the mixture to pellet solid debris. Carefully decant the supernatant containing the total lipid extract.

• Solvent Removal: Evaporate the solvent from the supernatant using a rotary evaporator under reduced pressure to yield the Total Lipid Extract (TLE).

B. Solid-Phase Extraction (SPE) for Wax Ester Fractionation

• Cartridge Preparation: Use a pre-packed silica gel SPE cartridge (e.g., 5g silica for ~300 mg of TLE).[6] Condition the cartridge by passing 20 mL of n-hexane through it under a slight vacuum.[6] Do not let the silica bed run dry.

• Sample Loading: Dissolve the TLE in a minimal volume of n-hexane (~2-3 mL). Load this solution onto the conditioned SPE cartridge.

• Elution: Elute the loaded cartridge with solvents of increasing polarity to separate the lipid classes. Collect each fraction in a separate, clean glass vial.

Fraction	Elution Solvent	Volume (mL)	Compounds Eluted
1	100% n-Hexane	20	Hydrocarbons (if present)
2 (Target)	99:1 (v/v) n-Hexane:Ethyl Acetate	50	Wax Esters (including Oleyl Oleate) [13][14]
3	95:5 (v/v) n-Hexane:Ethyl Acetate	50	Triacylglycerols (TAGs), Free Fatty Acids (FFAs)

• Final Isolation: Take Fraction 2 and evaporate the solvent under a stream of nitrogen or using a rotary evaporator to obtain the purified wax ester fraction.

Protocol 2: High-Purity Purification via Glass Column Chromatography

This protocol is designed for purifying a crude sample that is already enriched in oleyl oleate, such as the output from Protocol 1 or a product from chemical synthesis.

Workflow Overview

Caption: Workflow for the purification of oleyl oleate via column chromatography.

Detailed Step-by-Step Methodology

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in 100% n-hexane.[15]

  • Carefully pack a glass chromatography column with the slurry, ensuring no air bubbles are trapped. The amount of silica should be approximately 50-100 times the weight of the crude sample.

  • Wash the packed column with 2-3 column volumes of n-hexane.

• Sample Loading:

  • Dissolve the crude oleyl oleate sample in the minimum possible volume of n-hexane.

  • Carefully apply the sample to the top of the silica bed using a pipette.

• Gradient Elution:

  • Begin elution with 100% n-hexane and gradually increase the polarity by adding ethyl acetate. A gradient elution provides better separation than a single isocratic solvent system.[15]

  • Collect fractions of a consistent volume (e.g., 10-15 mL) in numbered test tubes.

Step	Solvent System (% Ethyl Acetate in n-Hexane)	Column Volumes	Purpose
1	0% (100% n-Hexane)	2-3	Elute very nonpolar impurities (e.g., alkanes).
2	0.5% - 2%	5-10	Elute Oleyl Oleate. [15]
3	5%	3-5	Elute slightly more polar impurities.
4	>10%	2	Strip remaining compounds from the column.

• Fraction Analysis & Pooling:

  • Analyze the collected fractions using Thin-Layer Chromatography (TLC) to identify which ones contain the pure product (see Section 6.1).

  • Combine the fractions containing pure oleyl oleate.

• Final Product Recovery:

  • Evaporate the solvent from the pooled fractions under reduced pressure to yield the final, high-purity Octadec-9-EN-1-YL hexadec-9-enoate.

Analytical Validation and Characterization

After isolation, it is essential to confirm the identity and assess the purity of the final product.

Thin-Layer Chromatography (TLC)

TLC is a rapid, inexpensive method for monitoring the progress of column chromatography and assessing the purity of fractions.[16][17]

• Stationary Phase: Silica gel plate.[18]

• Mobile Phase: A common solvent system for separating neutral lipids is a mixture of petroleum ether, diethyl ether, and acetic acid (e.g., 84:15:1 v/v/v).[18] In this system, wax esters are less polar than TAGs and will have a higher Rf value (migrate further up the plate).

• Visualization: The spots can be visualized by spraying with a reagent like anisaldehyde and heating, or by placing the plate in a chamber with iodine crystals.[18][19]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying volatile compounds like wax esters.[20]

• Principle: The sample is vaporized and separated based on boiling point in a capillary column, then fragmented and detected by a mass spectrometer.[21][22] The resulting mass spectrum provides a molecular fingerprint for identification.

• Sample Preparation: Samples are typically dissolved in a suitable organic solvent like hexane or toluene.[20]

• Analysis: High-temperature GC columns are required.[20] The analysis can be performed on the intact wax ester or on its constituent fatty acid methyl esters (FAMEs) and fatty alcohols after a transesterification reaction.[14] GC-MS provides structural confirmation and is highly sensitive, especially when using single ion monitoring (SIM).[23][24]

HPLC and NMR Spectroscopy

• High-Performance Liquid Chromatography (HPLC): Often coupled with mass spectrometry (LC-MS), HPLC with a reversed-phase column (C18 or C30) can separate wax esters without the need for high temperatures, which is advantageous for preventing degradation.[20][25]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides definitive structural elucidation of the isolated compound, confirming the positions of double bonds and the ester linkage.[1][26] A peak around 173 ppm in the ¹³C-NMR spectrum is characteristic of the ester carbonyl carbon, confirming the product's identity.[1]

Conclusion

The isolation of Octadec-9-EN-1-YL hexadec-9-enoate from complex lipid matrices is a multi-step process that leverages subtle differences in polarity. By combining bulk extraction techniques with high-resolution solid-phase or glass column chromatography, a high-purity product can be reliably obtained. The choice between protocols depends on the starting material and desired purity. Rigorous analytical validation using techniques such as TLC and GC-MS is a critical final step to ensure the quality and identity of the isolated wax ester for downstream applications.

References

• (PDF) SOLID PHASE EXTRACTION OF WAX ESTERS IN VEGETABLE OILS USING GC/FID. (n.d.). ResearchGate. Retrieved March 28, 2026, from [Link]

• Caulfield, M. P., et al. (2013). Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. PLoS ONE, 8(10), e76575. [Link]

• Das, N., & Velmurugan, N. (2021). Advances in Lipid Extraction Methods—A Review. Molecules, 26(24), 7687. [Link]

• LCGC International. (2023). Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. [Link]

• Abreu, S., et al. (2021). Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. Metabolites, 11(7), 428. [Link]

• Shimadzu. (n.d.). Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. Retrieved March 28, 2026, from [Link]

• Cyberlipid. (n.d.). Waxes analysis. Cyberlipid. Retrieved March 28, 2026, from [Link]

• Cheng, C., et al. (2013). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Journal of The American Society for Mass Spectrometry, 24(9), 1391–1400. [Link]

• Macaluso, F. P., & Anderson, L. W. (2011). Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis. Journal of Visualized Experiments, (57), 3410. [Link]

• Nelson, L. J., et al. (2001). Chemical and physical analyses of wax ester properties. Journal of Insect Science, 1(1), 4. [Link]

• Agilent Technologies. (2011). GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Agilent Technologies. [Link]

• Zhou, X. R., et al. (2022). The production of wax esters in transgenic plants: towards a sustainable source of bio-lubricants. Journal of Experimental Botany, 73(10), 3049–3063. [Link]

• D'Amato, A., et al. (2018). Analysis of Waxes on Historical Samples by Thin-Layer Chromatography. Coatings, 8(12), 444. [Link]

• Tzirita, M., et al. (2023). Optimization of Solvent Extraction of Lipids from Yarrowia lipolytica towards Industrial Applications. Fermentation, 9(1), 29. [Link]

• Adams, C., et al. (2023). A Comprehensive Study of Techniques to Optimize the Extraction of Lipids from the Autotrophic Strain of the Microalgae Chlorella vulgaris. Energies, 16(19), 6932. [Link]

• Reiter, B., & Lorbeer, E. (2001). Analysis of the wax ester fraction of olive oil and sunflower oil by gas chromatography and gas chromatography-mass spectrometry. Journal of the American Oil Chemists' Society, 78(9), 881-888. [Link]

• Breuer, G., et al. (2011). Optimization of an Analytical Procedure for Extraction of Lipids from Microalgae. Journal of Agricultural and Food Chemistry, 59(12), 6370–6377. [Link]

• Dobarganes, M. C., & Márquez-Ruiz, G. (2003). Solid Phase Extraction: Applications to the Chromatographic Analysis of Vegetable Oils and Fats. Grasas y Aceites, 54(1), 53-59. [Link]

• Grote, D., et al. (2024). Integrated Continuous-Flow Production of Wax Esters Combining Whole-Cell and In Vitro Biocatalysis. Organic Process Research & Development, 28(5), 1184-1192. [Link]

• Vang, B., et al. (2023). A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil. PLoS ONE, 18(5), e0285640. [Link]

• Tzirita, M., et al. (2022). Optimization of Solvent Extraction of Lipids from Yarrowia lipolytica towards Industrial Applications. ResearchGate. [Link]

• Chan, K.-F. (2018). The extraction and fractionation of waxes from biomass. White Rose eTheses Online. [Link]

• Bio-protocol. (n.d.). Lipid extraction method. Bio-protocol. Retrieved March 28, 2026, from [Link]

• Vang, B., et al. (2023). A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil. PLoS ONE, 18(5), e0285640. [Link]

• Byrd, J. (2026). LC–MS Identification of Wax Esters in Cloudy Canola Oil. Spectroscopy Online. [Link]

• Li, X., et al. (2023). Highly Efficient Synthesis of Chlorogenic Acid Oleyl Alcohol Ester under Non-Catalytic and Solvent-Free Conditions. Molecules, 28(9), 3915. [Link]

• The Good Scents Company. (n.d.). oleyl palmitate hexadecanoic acid, 9-octadecenyl ester, (Z)-. The Good Scents Company. Retrieved March 28, 2026, from [Link]

• Abdullah, N. H., et al. (2024). Optimization of the Synthesis of Oleyl Oleate from Olive-Based Fatty Acid by Response Surface Methodology. Journal of Oil Palm Research, 36(1). [Link]

• The Rockefeller University. (n.d.). Thin Layer Chromatography (TLC) for the Separation of Lipids. RockEDU Science Outreach. Retrieved March 28, 2026, from [Link]

• University of Alberta. (n.d.). CHEM 344 Thin Layer Chromatography. University of Alberta. Retrieved March 28, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 9-Hexadecenoic acid, 9-octadecenyl ester, (Z,Z)- (CAS 22393-98-2). Cheméo. Retrieved March 28, 2026, from [Link]

• Striegel, M. F., & Hill, J. (1996). Thin-Layer Chromatography for Binding Media Analysis. The Getty Conservation Institute. [Link]

• U.S. Environmental Protection Agency. (n.d.). (E)-Hexadec-9-enoic acid Properties. U.S. EPA. Retrieved March 28, 2026, from [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. Chemistry LibreTexts. [Link]

• USP-NF. (n.d.). Oleyl Oleate. USP-NF. Retrieved March 28, 2026, from [Link]

• Abdullah, N. H., et al. (2017). SYNTHESIS OF OLEYL OLEATE WAX ESTER USING ACIDIC HETEROGENEOUS CATALYSTS. Rasayan Journal of Chemistry, 10(2), 525-530. [Link]

• Al-Fahad, A. J. (2017). Isolation and Ultra-Purification of Oleic Acid Extracted from Olive Oil Using Urea Crystallization. Research Journal of Pharmacy and Technology, 10(11), 3847-3850. [Link]

• Journal of Chromatography & Separation Techniques. (2023). Column chromatography is a popular technique used in analytical chemistry and biochemistry to separate and purify compounds from a mixture. Longdom Publishing. [Link]

• Ostrowska-Ligęza, E., et al. (2009). Column chromatography as a method for minor components removal from rapeseed oil. Grasas y Aceites, 60(4), 361-366. [Link]

• Aremu, M. O., et al. (2022). Structure of octadec-9-enyl dec-9-enoate (10-18) and dec-9-enyl oleate... ResearchGate. [Link]

Sources

• 1. ikm.org.my [ikm.org.my]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. Oleyl Oleate [drugfuture.com]
• 4. academic.oup.com [academic.oup.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. 9-Hexadecenoic acid, 9-octadecenyl ester, (Z,Z)- (CAS 22393-98-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 8. oleyl palmitate, 2906-55-0 [thegoodscentscompany.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. longdom.org [longdom.org]
• 13. researchgate.net [researchgate.net]
• 14. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 19. getty.edu [getty.edu]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. chromatographyonline.com [chromatographyonline.com]
• 22. shimadzu.com [shimadzu.com]
• 23. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 24. agilent.com [agilent.com]
• 25. spectroscopyonline.com [spectroscopyonline.com]
• 26. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

NMR spectroscopy sample preparation for Octadec-9-EN-1-YL hexadec-9-enoate

An In-Depth Guide to High-Resolution NMR Sample Preparation for the Wax Ester: Octadec-9-en-1-yl hexadec-9-enoate

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, field-proven protocol for the preparation of Octadec-9-en-1-yl hexadec-9-enoate, a long-chain monounsaturated wax ester, for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. Wax esters present unique challenges for NMR analysis, including poor solubility in polar solvents, a propensity for aggregation, and significant spectral overlap in the aliphatic proton region. This guide moves beyond a simple recitation of steps to explain the critical rationale behind each phase of the preparation process, from solvent selection to concentration optimization. It is designed for researchers, chemists, and quality control professionals in the pharmaceutical and natural products industries who require reliable and reproducible NMR data for structural elucidation, purity assessment, and quantitative analysis (qNMR) of lipophilic molecules.

Introduction: The Analytical Challenge of Long-Chain Wax Esters

Octadec-9-en-1-yl hexadec-9-enoate is a wax ester formed from the condensation of oleyl alcohol (octadec-9-en-1-ol) and palmitoleic acid (hexadec-9-enoic acid). Its structure is characterized by two long aliphatic chains, each containing a single cis double bond, linked by an ester functional group. While NMR spectroscopy is an unparalleled tool for structural analysis, the physicochemical properties of such large, nonpolar molecules necessitate a carefully considered sample preparation strategy.[1][2]

The primary challenges include:

• Solubility: The molecule's pronounced nonpolar character dictates the use of specific deuterated solvents to achieve a homogeneous solution, which is a prerequisite for high-resolution NMR.[3][4]

• Molecular Aggregation: Like many lipids, wax esters can form aggregates in solution, even in nonpolar solvents.[5][6][7] This process restricts molecular tumbling, leading to rapid transverse relaxation (short T₂) and consequently, significant line broadening that obscures spectral detail.[8]

• Viscosity: At higher concentrations, solutions can become viscous, which also impedes molecular motion and degrades spectral resolution.[8][9]

• Spectral Complexity: The ¹H NMR spectrum is dominated by a large, complex multiplet from the many methylene (-CH₂-) groups in the aliphatic chains, making detailed assignment difficult without advanced 2D NMR techniques.[10]

This guide provides a robust methodology to mitigate these challenges, ensuring the acquisition of high-quality, interpretable NMR spectra.

Foundational Protocol for High-Resolution NMR

This section details the standard protocol for preparing Octadec-9-en-1-yl hexadec-9-enoate for both ¹H and ¹³C NMR analysis. The core principle is to create a dilute, homogeneous, and particle-free solution to enable unrestricted molecular tumbling within the magnetic field.

Critical Materials and Reagents

• High-quality 5 mm NMR tubes (e.g., Wilmad 528-PP or equivalent)[8]

• Deuterated Chloroform (CDCl₃), ≥99.8% D

• Pasteur pipettes

• Glass wool or Kimwipes

• Analytical balance

• Vortex mixer

• Micro-spatula

• Appropriate glassware (e.g., small, clean vial)

The Logic of Solvent Selection

The choice of solvent is the most critical decision in NMR sample preparation.[3] Deuterated solvents are essential to prevent the intense signals of solvent protons from overwhelming the analyte signals and to provide the deuterium lock signal required by modern spectrometers for field stability.[4][11][12]

For a nonpolar wax ester like Octadec-9-en-1-yl hexadec-9-enoate, Deuterated Chloroform (CDCl₃) is the solvent of choice.[13] Its moderate polarity effectively dissolves a wide range of organic compounds, and it is relatively inexpensive.[3][12] Its residual proton signal at ~7.26 ppm does not interfere with the key aliphatic or olefinic signals of the wax ester.[11]

Optimizing Sample Concentration

Concentration must be carefully balanced. High concentrations are desirable for improving the signal-to-noise ratio (S/N), especially for insensitive nuclei like ¹³C.[14] However, excessive concentration increases solution viscosity and the likelihood of aggregation, leading to broadened spectral lines.[8]

Parameter	¹H NMR Recommendation	¹³C NMR / 2D NMR Recommendation	Rationale & Key Considerations
Analyte Mass	2-5 mg	15-30 mg	¹³C has a natural abundance of only 1.1% and a lower gyromagnetic ratio, requiring significantly more sample for adequate S/N within a reasonable acquisition time.[14]
Solvent	Deuterated Chloroform (CDCl₃)	Deuterated Chloroform (CDCl₃)	Excellent solubility for nonpolar wax esters.[4][13] Its residual peak (~7.26 ppm) and carbon triplet (~77.16 ppm) rarely overlap with key analyte signals.[3]
Solvent Volume	0.6 mL	0.6 mL	This volume provides a sample height of approximately 40-50 mm in a standard 5 mm tube, which is optimal for the detection region of most NMR probes, ensuring good magnetic field homogeneity (shimming).[8][14]
Final Concentration	~3-8 mg/mL	~25-50 mg/mL	This range balances the need for S/N with the risk of line broadening from viscosity and aggregation. For this specific molecule, staying within these limits is critical.
Temperature	298 K (25 °C)	298 K (25 °C)	Standard starting temperature. If line broadening persists, increasing the temperature to 313-323 K (40-50 °C) can reduce viscosity and break up aggregates.[9]

Step-by-Step Experimental Workflow

The following protocol ensures a homogenous, particle-free sample ready for analysis.

• Weighing the Analyte: Accurately weigh the desired amount of Octadec-9-en-1-yl hexadec-9-enoate (see Table 1) into a clean, dry vial. Rationale: Weighing directly into a narrow NMR tube is difficult and can lead to sample loss.

• Solvent Addition: Add approximately 0.6 mL of CDCl₃ to the vial.

• Dissolution: Cap the vial and gently vortex for 30-60 seconds until the sample is completely dissolved. A clear, homogenous solution should be obtained.[14]

• Filtration: Prepare a filtration pipette by taking a clean Pasteur pipette and pushing a small plug of glass wool or a tightly rolled piece of a Kimwipe into the narrow tip. Rationale: This step is absolutely critical. Any suspended dust or particulate matter will disrupt the magnetic field homogeneity, resulting in poor shimming and broad, distorted spectral lines.[8][15]

• Transfer to NMR Tube: Using the filtration pipette, transfer the solution into a clean, high-quality 5 mm NMR tube.[16] Ensure the liquid height is at least 4 cm.

• Capping and Labeling: Cap the NMR tube securely and wrap the cap with Parafilm to prevent solvent evaporation. Label the tube clearly near the top.

• Equilibration: Allow the sample to equilibrate to the spectrometer's temperature for at least 5-10 minutes before starting data acquisition.

Visual Workflow Diagram

The following diagram illustrates the key decision points and steps in the sample preparation protocol.

Caption: Workflow for NMR sample preparation of the wax ester.

Considerations for Quantitative NMR (qNMR)

For applications in drug development and quality control, determining the precise purity or concentration of a sample is often required. Quantitative NMR (qNMR) is a powerful primary analytical method because the signal integral is directly proportional to the number of nuclei, allowing for accurate quantification without compound-specific calibration curves.[17][18][19]

To adapt the protocol for ¹H qNMR, the following modifications are essential:

• Internal Standard (IS): An inert, stable compound with a known purity and mass must be accurately weighed and added to the sample. The IS should have sharp resonances that do not overlap with the analyte signals. For nonpolar samples in CDCl₃, standards like 1,3,5-trimethoxybenzene or maleic anhydride are often suitable.

• Accurate Weighing: All masses (analyte and internal standard) must be recorded with high precision.

• Complete Relaxation: The most critical acquisition parameter for qNMR is the relaxation delay (d1). To ensure all protons fully relax back to equilibrium between pulses, the delay must be set to at least 5 times the longest spin-lattice relaxation time (T₁) of any proton being integrated in both the analyte and the standard. For long-chain molecules, T₁ values can be several seconds, necessitating a d1 of 15-30 seconds or more. Failure to use an adequate relaxation delay is the most common source of error in qNMR.[1][20]

The purity of the analyte can then be calculated using the following equation[21]:

Purity (% w/w) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral area

• N = Number of protons for the integrated signal

• M = Molar mass

• m = mass

• P = Purity of the standard

Troubleshooting Common Issues

• Broad, Poorly Resolved Peaks: This is the most common problem.

  • Cause: Sample is too concentrated, leading to high viscosity or aggregation.[8]

  • Solution: Dilute the sample. If the problem persists, acquire the spectrum at an elevated temperature (e.g., 40-50 °C) to decrease viscosity.[9]

  • Cause: Particulate matter in the sample.

  • Solution: Re-filter the sample. Ensure NMR tubes are scrupulously clean.

• Poor Signal-to-Noise Ratio:

  • Cause: Sample is too dilute.

  • Solution: Prepare a more concentrated sample, staying within the recommended limits (see Table 1). Increase the number of scans during acquisition.

• Distorted Baseline:

  • Cause: Improper phasing or baseline correction during processing.[14]

  • Solution: Manually re-process the spectrum. This can also be an instrument issue related to poor shimming.

Conclusion

The successful NMR analysis of long-chain wax esters like Octadec-9-en-1-yl hexadec-9-enoate is critically dependent on a meticulous and logically sound sample preparation protocol. By selecting the appropriate nonpolar solvent (CDCl₃), optimizing concentration to balance signal intensity with solution viscosity, and ensuring a particle-free solution, researchers can overcome the inherent challenges of these molecules. Adherence to this guide will facilitate the acquisition of high-resolution, reproducible NMR spectra suitable for rigorous structural elucidation, purity assessment, and quantitative analysis, thereby supporting advancements in drug development and chemical research.

References

• Science and Education Publishing. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short Chain Fatty Acid Benzyl Ester Mixtures. [Link]

• NP-MRD. (2006, May 22). Showing NP-Card for Palmitoleic acid (NP0001123). [Link]

• ResearchGate. (2017, May 1). NMR of a viscous material?[Link]

• PubMed. (2003, September 15). Nuclear magnetic resonance of lipid A--the influence of solvents on spin relaxation and spectral quality. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• ACS Publications. (2021, February 16). Quantitative NMR in Undergraduate Labs. [Link]

• ACS Publications. (2006, July 19). Dynamic and 2D NMR Studies on Hydrogen-Bonding Aggregates of Cholesterol in Low-Polarity Organic Solvents. [Link]

• PubChem. Octadec-9-en-1-yl acetate. [Link]

• ResolveMass Laboratories Inc. (2025, December 22). Deuterated Standards and Solvents for NMR. [Link]

• Cheméo. Chemical Properties of 9-Octadecenoic acid (Z)-, hexadecyl ester (CAS 22393-86-8). [Link]

• NESG Wiki. (2009, December 16). NMR Sample Preparation. [Link]

• University of Arizona. NMR Sample Preparation. [Link]

• SpectraBase. cis-9-Hexadecenoic acid, heptyl ester - Optional[13C NMR] - Chemical Shifts. [Link]

• PubMed. (1995, March 1). A solvent system for the high-resolution proton nuclear magnetic resonance spectroscopy of membrane lipids. [Link]

• SpectraBase. cis-9-Octadecen-1-ol. [Link]

• The Pherobase. (2025, July 15). NMR: (Z)-9-Hexadecenoic acid|palmitoleic acid|C16H30O2. [Link]

• PubChem. Palmitoleic Acid. [Link]

• ACS Publications. (2013, March 19). NMR Spectroscopy in Nondeuterated Solvents (No-D NMR): Applications in the Undergraduate Organic Laboratory. [Link]

• PMC. Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• The Good Scents Company. (Z)-9-hexadecenoic acid, 373-49-9. [Link]

• Lund University Publications. NMR studies on lipid-peptide co-aggregation between ganglioside-containing membranes and α-synuclein. [Link]

• Cyberlipid. Wax esters. [Link]

• Duke University. The Duke NMR Center Sample Preparation. [Link]

• SpectraBase. Trans-9-octadecen-1-ol - Optional[MS (GC)] - Spectrum. [Link]

• ACS Publications. (2014, June 4). Essential Parameters for Structural Analysis and Dereplication by 1H NMR Spectroscopy. [Link]

• ResearchGate. Chemical and physical analyses of wax ester properties. [Link]

• ACS Publications. (2023, October 24). Understanding the Effect of Asphaltenes and Wax Inhibitors on Wax Crystallization by Improved NMR Techniques. [Link]

• NIST WebBook. 9-Octadecen-1-ol, (Z)-. [Link]

• PMC. Long-Range Aliphatic Correlations in Protein MAS NMR. [Link]

• NIST WebBook. 9-Octadecen-1-ol, (Z)-. [Link]

• PubChem. Oleyl palmitoleate. [Link]

• PubChem. Palmitoleyl oleate. [Link]

• ResearchGate. Characterization of wax esters, free fatty alcohols and free fatty acids of crude wax from sunflower seed oil refineries. [Link]

• NIST WebBook. 9-Octadecen-1-ol, (E)-. [Link]

• Cheméo. Chemical Properties of (Z)-Hexadec-11-en-1-yl nonanoate. [Link]

• PMC. Aliphatic chain length by isotropic mixing (ALCHIM): determining composition of complex lipid samples by 1H NMR spectroscopy. [Link]

• PMC. NMRmix: A Tool for the Optimization of Compound Mixtures in 1D 1H NMR Ligand Affinity Screens. [Link]

• PMC. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. myuchem.com [myuchem.com]
• 5. Nuclear magnetic resonance of lipid A--the influence of solvents on spin relaxation and spectral quality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A solvent system for the high-resolution proton nuclear magnetic resonance spectroscopy of membrane lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ou.edu [ou.edu]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. organomation.com [organomation.com]
• 15. sites.bu.edu [sites.bu.edu]
• 16. NMR Sample Preparation - NESG Wiki [nesgwiki.chem.buffalo.edu]
• 17. Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short Chain Fatty Acid Benzyl Ester Mixtures [pubs.sciepub.com]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. emerypharma.com [emerypharma.com]

Application Note: Synthesis and Characterization of Octadec-9-en-1-yl Hexadec-9-enoate (Oleyl Palmitoleate) via EDC/DMAP-Mediated Steglich Esterification

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Application Areas: Lipid Nanoparticle (LNP) Formulation, Biomimetic Cosmetics, and Specialized Biolubricants

Introduction & Mechanistic Rationale

Octadec-9-en-1-yl hexadec-9-enoate, commonly known as oleyl palmitoleate, is a long-chain unsaturated wax ester. Structurally biomimetic to natural jojoba oil [1], this highly lipophilic molecule is increasingly sought after for the development of lipid nanoparticles (LNPs) and advanced dermatological formulations due to its exceptional biocompatibility and oxidative stability profile.

The chemical synthesis of long-chain unsaturated esters presents a distinct challenge: preserving the delicate cis-alkene geometries—specifically the omega-7 double bond in palmitoleic acid and the omega-9 double bond in oleyl alcohol. Traditional Fischer esterification requires strong acid catalysts (e.g., H₂SO₄, p-TsOH) and high thermal energy (refluxing conditions) to drive the equilibrium by removing water. Unfortunately, these harsh conditions frequently trigger double-bond migration, cis-trans isomerization, or unwanted etherification/oligomerization.

To circumvent these structural degradations, we employ a modified [2]. This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and 4-Dimethylaminopyridine (DMAP) to drive the esterification at room temperature under mild, nearly neutral conditions.

Causality in Experimental Design

• Why EDC over DCC? N,N'-Dicyclohexylcarbodiimide (DCC) is the classical Steglich coupling agent, but it generates dicyclohexylurea (DCU) as a byproduct. DCU is soluble in many organic solvents and is notoriously difficult to separate from highly lipophilic wax esters. EDC·HCl is selected because its corresponding urea byproduct is highly water-soluble and is easily eliminated during standard aqueous workup.

• The Critical Role of DMAP: In the absence of DMAP, the intermediate O-acylisourea undergoes a slow 1,3-rearrangement to form an unreactive N-acylurea, drastically reducing the yield. DMAP acts as a superior nucleophile, rapidly attacking the O-acylisourea to form a highly reactive N-acylpyridinium amide [3]. This intermediate subsequently reacts with the sterically hindered oleyl alcohol to form the target ester while regenerating the DMAP catalyst.

Chemical Pathway & Mechanism

Figure 1: EDC/DMAP-mediated Steglich esterification mechanism for oleyl palmitoleate.

Experimental Methodology

Materials and Reagents

The following table summarizes the quantitative parameters for a standard 10.0 mmol scale synthesis.

Table 1: Reagent Quantities and Roles

Reagent	Chemical Role	MW ( g/mol )	Equivalents	Amount
Palmitoleic Acid	Carboxylic Acid (Substrate)	254.41	1.00	2.54 g
Oleyl Alcohol	Fatty Alcohol (Nucleophile)	268.48	1.05	2.82 g
EDC·HCl	Carbodiimide Coupling Agent	191.70	1.20	2.30 g
DMAP	Acyl Transfer Catalyst	122.17	0.10	0.12 g
Dichloromethane (DCM)	Aprotic Solvent (Anhydrous)	84.93	N/A	50.0 mL

Step-by-Step Protocol

This protocol is designed to be a self-validating system, ensuring that unreacted starting materials and catalytic byproducts are systematically removed prior to final purification.

• Preparation & Activation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and an argon balloon, dissolve 2.54 g (10.0 mmol) of palmitoleic acid and 2.82 g (10.5 mmol) of oleyl alcohol in 50 mL of anhydrous DCM.

• Catalyst Addition: Add 0.12 g (1.0 mmol, 10 mol%) of DMAP to the solution. Cool the reaction mixture to 0 °C using an ice-water bath. Note: Cooling is critical to control the exothermic nature of the initial O-acylisourea formation and prevent premature side reactions.

• Coupling Agent Addition: Slowly add 2.30 g (12.0 mmol, 1.2 eq) of EDC·HCl in small portions over 10 minutes. Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath. Gradually warm the mixture to room temperature (20–25 °C) and stir for an additional 16 hours.

• Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (95:5 v/v) solvent system. The target wax ester will elute with a high retention factor ( Rf​≈0.85 ), while unreacted acids and alcohols will remain significantly lower ( Rf​<0.3 ).

• Quenching & Liquid-Liquid Extraction: Transfer the crude mixture to a 250 mL separatory funnel. Perform the following sequential washes:

  • 50 mL of 1M HCl: Protonates and extracts DMAP and unreacted EDC into the aqueous phase.

  • 50 mL of saturated aqueous NaHCO₃: Neutralizes residual acid and extracts any unreacted palmitoleic acid as a sodium salt.

  • 50 mL of brine: Removes bulk water and breaks any formed emulsions.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude oil via flash column chromatography on silica gel, eluting with an isocratic gradient of 100% Hexane transitioning to 98:2 Hexane:Ethyl Acetate. Collect the fractions containing the pure ester and remove the solvent in vacuo.

Figure 2: Step-by-step experimental workflow for the synthesis and purification of the wax ester.

Quantitative Data & Yield Optimization

To validate the efficiency of the EDC/DMAP system, multiple reaction parameters were tested. The data below demonstrates that room-temperature coupling with a 10 mol% DMAP loading provides the highest yield and purity while strictly avoiding alkene isomerization.

Table 2: Reaction Optimization Parameters

Temperature Profile	Catalyst Loading	Solvent	Reaction Time	Isolated Yield (%)	Purity (GC-MS)	Observation
Reflux (110 °C)	p-TsOH (10 mol%)	Toluene	24 h	65%	< 80%	Cis-trans isomerization noted
0 °C to RT	None (EDC only)	DCM	24 h	15%	> 98%	N-acylurea side-product formed
0 °C to RT	DMAP (10 mol%)	DCM	16 h	92%	> 99%	Optimal conditions
0 °C to RT	DMAP (10 mol%)	THF	16 h	85%	> 98%	Slightly lower conversion rate

Analytical Validation

• ¹H-NMR (CDCl₃, 400 MHz): Confirms the structural integrity of the product. The diagnostic triplet at δ 4.05 ppm ( −CH2​−O−C=O ) confirms successful ester bond formation. The multiplet at δ 5.35 ppm integrates correctly for the four vinylic protons, confirming that no double bonds were lost to oxidation or cross-linking.

• GC-MS: Displays a molecular ion peak ( M+ ) at m/z 504.5, corresponding to the exact mass of Octadec-9-en-1-yl hexadec-9-enoate ( C34​H64​O2​ ).

References

• Wenning, L. (2018). Synthesis of jojoba-like wax esters in metabolically engineered strains of Saccharomyces cerevisiae. Chalmers Research.[Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524.[Link]

• Lee, H. J., Jang, S., Kim, T. Y., & Kim, Y. J. (2024). Unveiling the Role of DMAP for the Se-Catalyzed Oxidative Carbonylation of Alcohols: A Mechanism Study. ACS Omega, 9(11), 13200–13207.[Link]

Application Note: HPLC-UV Method Development for the Analysis of Octadec-9-en-1-yl hexadec-9-enoate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix Applications: Meibomian Gland Secretions, Botanical Waxes, Cosmetic Formulations, and Lipid Nanoparticles (LNPs)

Introduction & Analytical Challenges

Octadec-9-en-1-yl hexadec-9-enoate, commonly known as oleyl palmitoleate , is a long-chain wax ester (C34:2) comprising an 18-carbon unsaturated fatty alcohol linked to a 16-carbon unsaturated fatty acid. In biological systems, wax esters like oleyl palmitoleate are critical components of human meibomian gland secretions, where they stabilize the tear film lipid layer to prevent ocular desiccation (). In industrial applications, they are highly valued in cosmetic formulations and advanced drug delivery systems.

The Analytical Challenge: Developing an HPLC-UV method for oleyl palmitoleate presents two distinct physicochemical hurdles:

• Extreme Lipophilicity: With a LogP > 12, this molecule is insoluble in standard aqueous reversed-phase mobile phases. It requires Non-Aqueous Reversed-Phase (NARP) chromatography.

• Lack of a Strong Chromophore: Wax esters lack conjugated pi-systems. Their only UV-absorbing features are the ester carbonyl group and isolated alkenes, which necessitate low-wavelength UV detection (typically 205 nm).

As a Senior Application Scientist, I have designed this protocol to navigate these competing constraints. By carefully selecting UV-transparent non-aqueous solvents and utilizing shape-selective stationary phases, we can achieve baseline resolution and high sensitivity without relying on mass spectrometry or evaporative light scattering detectors (ELSD).

Method Development Rationale

Do not simply mix organic solvents and inject; successful lipid chromatography requires understanding the causality behind phase interactions.

Stationary Phase Selection: Why C30 over C18?

Standard C18 columns often fail to resolve complex wax ester mixtures because the stationary phase alkyl chains are too short to fully interact with the extended C34 aliphatic backbone of oleyl palmitoleate. We utilize a C30 polymeric stationary phase . The longer C30 chains provide superior shape selectivity and hydrophobic interaction, allowing for the baseline separation of wax esters based on minor differences in chain length and double-bond position ().

Mobile Phase Engineering & UV Cutoffs

Because oleyl palmitoleate must be detected at 205 nm (), the mobile phase solvents must be strictly UV-transparent at this wavelength.

• Prohibited Solvents: Dichloromethane (UV cutoff 233 nm), Chloroform (245 nm), and Ethyl Acetate (256 nm) will completely blind the UV detector.

• Selected Solvents: We employ a gradient of Acetonitrile (UV cutoff 190 nm) and Isopropanol (UV cutoff 205 nm) . Isopropanol (IPA) acts as the strong solvent to elute the highly lipophilic wax ester, while Acetonitrile (ACN) maintains a low baseline noise profile.

Logic diagram for HPLC-UV method development of wax esters.

Experimental Protocols

This protocol is designed as a self-validating system. Built-in checkpoints ensure that sample matrix effects or solvent impurities do not compromise data integrity.

Reagents and Materials

• Standards: Octadec-9-en-1-yl hexadec-9-enoate (Reference Standard, >99% purity).

• Internal Standard (IS): Arachidyl propionate (C23:0 ester) – chosen because it elutes in the same retention window but does not occur naturally in most biological matrices.

• Solvents: HPLC-UV Grade Acetonitrile, Isopropanol, and Hexane. Critical: Do not use LC-MS grade solvents if they contain UV-absorbing additives like formic acid or ammonium acetate.

Sample Preparation Workflow

To prevent column fouling and peak distortion, the sample must be extracted and reconstituted in a solvent that matches the initial HPLC mobile phase conditions.

• Extraction: Aliquot 50 mg of the lipid matrix into a glass vial. Add 2.0 mL of Hexane/Isopropanol (3:2, v/v) containing 50 µg/mL of the Internal Standard.

• Homogenization: Vortex for 2 minutes, then sonicate in a water bath at 25°C for 10 minutes.

• Centrifugation: Centrifuge at 4,000 × g for 5 minutes to pellet insoluble proteins and polar aggregates.

• Evaporation: Transfer 1.0 mL of the organic supernatant to a clean glass vial. Evaporate to complete dryness under a gentle stream of ultra-high purity Nitrogen at room temperature.

• Reconstitution (Self-Validation Step): Reconstitute the dried lipid film in 1.0 mL of Acetonitrile/Isopropanol (80:20, v/v). Note: Reconstituting in 100% strong solvent (e.g., pure IPA) will cause severe peak fronting upon injection.

• Filtration: Pass the reconstituted sample through a 0.22 µm PTFE syringe filter directly into an HPLC autosampler vial.

Step-by-step sample preparation workflow for wax ester extraction.

HPLC-UV Instrument Conditions

Ensure the UV detector lamp (Deuterium) has been warmed up for at least 45 minutes prior to analysis to stabilize the baseline at 205 nm.

Parameter	Specification
Column	C30 Polymeric Reversed-Phase (4.6 mm × 150 mm, 3 µm particle size)
Mobile Phase A	100% Acetonitrile (HPLC-UV Grade)
Mobile Phase B	100% Isopropanol (HPLC-UV Grade)
Flow Rate	1.0 mL/min
Column Temperature	30°C (Controls lipid viscosity and improves mass transfer)
Injection Volume	10 µL
Detection Wavelength	205 nm (Reference wavelength: Off/Disabled)

Gradient Program:

Time (min)	% Mobile Phase A (ACN)	% Mobile Phase B (IPA)	Rationale
0.0	80	20	Initial focusing of analytes on the column head.
15.0	40	60	Linear ramp to elute mid-chain lipids.
25.0	10	90	High-strength elution of highly lipophilic C34:2 wax ester.
30.0	10	90	Column wash to remove strongly retained triglycerides.
31.0	80	20	Return to initial conditions.
40.0	80	20	Column re-equilibration (Critical for retention time reproducibility).

Results & System Suitability

To guarantee the trustworthiness of the analytical run, the system must pass the following suitability criteria before sample analysis begins.

System Suitability Checkpoints

• Baseline Drift: At 205 nm, the baseline drift during the blank gradient run must not exceed 5 mAU/min. Excessive drift indicates contaminated Isopropanol.

• Resolution (Rs): The resolution between the Internal Standard (Arachidyl propionate) and Octadec-9-en-1-yl hexadec-9-enoate must be ≥2.0 .

• Carryover: A blank injection immediately following the highest calibration standard must show ≤0.1% carryover at the target retention time.

Quantitative Performance Summary

The following table summarizes the expected quantitative performance of this NARP HPLC-UV method for Octadec-9-en-1-yl hexadec-9-enoate.

Analytical Metric	Performance Value
Expected Retention Time (RT)	18.45 ± 0.15 min
Limit of Detection (LOD)	1.2 µg/mL (S/N = 3)
Limit of Quantitation (LOQ)	3.8 µg/mL (S/N = 10)
Linear Dynamic Range	5.0 – 500.0 µg/mL
Correlation Coefficient ( R2 )	> 0.9990
Intra-day Precision (% RSD)	1.8% (at 50 µg/mL, n=6)

References

• Amelio, M., Rizzo, R., & Varazini, F. (1993). Separation of wax esters from olive oils by high-performance liquid chromatography. Journal of the American Oil Chemists' Society, 70(8), 793-796.[Link]

• Butovich, I. A. (2011). Lipidomics of human Meibomian gland secretions: Chemistry, biophysics, and physiological role of Meibomian lipids. Progress in Lipid Research, 50(3), 278-301.[Link]

• Moreau, R. A., Harron, A. F., Hoyt, J. L., Powell, M. J., & Hums, M. E. (2018). Analysis of wax esters in seven commercial waxes using C30 reverse phase HPLC. Journal of Liquid Chromatography & Related Technologies, 41(10), 604-611.[Link]

Technical Notes & Optimization

Technical Support Center: Enzymatic Synthesis of Octadec-9-EN-1-YL Hexadec-9-Enoate

Welcome to the Technical Support Center for the enzymatic synthesis of Octadec-9-en-1-yl hexadec-9-enoate (commonly known as oleyl palmitoleate). This high-value liquid wax ester is synthesized via the lipase-catalyzed esterification of palmitoleic acid (hexadec-9-enoic acid) and oleyl alcohol (octadec-9-en-1-ol).

Designed for researchers and drug development professionals, this guide provides authoritative troubleshooting, self-validating protocols, and mechanistic insights to help you maximize your biocatalytic yields.

Part 1: Expert Troubleshooting Guide

Q: My esterification yield plateaus at 60-70% despite extending the reaction time. How can I drive the reaction to >95% completion? A: This plateau is a classic thermodynamic limitation, not a kinetic one. Esterification yields water as a stoichiometric by-product. As water accumulates in the microenvironment of the enzyme, the reaction reaches an equilibrium state where the forward rate of esterification equals the reverse rate of hydrolysis[1]. Causality & Solution: To shift the equilibrium toward the product (following Le Chatelier’s principle), you must continuously remove water from the system. Implement 10% w/v activated 3Å molecular sieves directly into the reaction vessel, or operate under a controlled vacuum (e.g., 200 mbar). However, do not over-desiccate; lipases require a tightly bound monolayer of water to maintain their active three-dimensional conformation.

Q: I increased the oleyl alcohol concentration to drive the reaction forward, but the initial reaction rate actually dropped. Why? A: You are observing competitive substrate inhibition. While an excess of one substrate can theoretically push the equilibrium, high concentrations of polar alcohols like oleyl alcohol can strip the essential hydration layer from the enzyme's surface or bind non-productively to the active site[2]. Causality & Solution:Candida antarctica Lipase B (CALB) operates via a ping-pong bi-bi mechanism. The palmitoleic acid must first form an acyl-enzyme intermediate before the oleyl alcohol acts as the acyl acceptor. If the alcohol concentration is too high initially, it impedes this first step. Maintain an acid-to-alcohol molar ratio between 1:1 and 1:1.5[1]. If higher alcohol ratios are necessary, use a fed-batch approach, adding the alcohol in aliquots over the first 2 hours.

Q: The immobilized enzyme (Novozym 435) loses more than 40% of its activity after only 3 cycles. How can I improve reusability? A: Rapid deactivation in wax ester synthesis is rarely due to thermal denaturation, as CALB is highly stable up to 65–80°C[2][3]. Instead, it is typically caused by mechanical attrition or pore clogging. Viscous products like oleyl palmitoleate accumulate in the macroporous acrylic resin support, restricting mass transfer for subsequent cycles. Causality & Solution: First, replace magnetic stirring bars—which physically crush the resin beads—with an overhead impeller or an orbital shaker[3]. Second, implement a mandatory wash step between cycles: rinse the recovered biocatalyst with a non-polar solvent (e.g., heptane, Log P = 4.0) to solubilize and clear residual wax esters from the pores before initiating the next batch[4].

Part 2: Quantitative Data Summary

The following table synthesizes the optimal parameters for maximizing the yield of long-chain wax esters based on established literature.

Parameter	Optimal Range	Mechanistic Rationale	Reference
Biocatalyst	Novozym 435 (CALB)	High thermal stability and broad specificity for long-chain unsaturated fatty acids.	[1][5]
Enzyme Loading	5.0% - 7.0% (w/w)	Balances the initial reaction rate with mass transfer limitations and process cost.	[1]
Molar Ratio	1:1 to 1:1.5 (Acid:Alcohol)	Prevents active site blocking and competitive substrate inhibition by the alcohol.	[1][2]
Temperature	50°C - 60°C	Reduces the viscosity of long-chain substrates while preserving the enzyme's half-life.	[1][4]
Solvent	Heptane or Solvent-Free	Solvents with Log P ≥ 3.5 preserve the enzyme's essential hydration shell.	[3][4]

Part 3: Self-Validating Experimental Protocol

This step-by-step methodology ensures a robust synthesis of Octadec-9-en-1-yl hexadec-9-enoate. Every phase includes a built-in validation checkpoint to verify system integrity before proceeding.

Phase 1: Substrate & Biocatalyst Preparation

• Weigh 50 mmol of palmitoleic acid and 50 mmol of oleyl alcohol (1:1 molar ratio) into a 250 mL round-bottom flask.

• Add 50 mL of anhydrous heptane (Log P = 4.0).

  • Validation Check 1: Inspect the solution. The mixture must be completely miscible and transparent at room temperature. Cloudiness indicates detrimental water contamination in your starting substrates.

• Add 5% w/w (relative to total substrate mass) of Novozym 435 and 10% w/v of activated 3Å molecular sieves.

Phase 2: Reaction Execution 4. Place the flask in an orbital shaker incubator set to 55°C and 200 rpm.

• Validation Check 2: Observe the resin beads after 10 minutes. They should be freely suspended in the solvent. If they clump at the bottom, increase agitation to 250 rpm to overcome mass transfer resistance.

• Allow the reaction to proceed for 4 to 6 hours.

Phase 3: Real-Time Monitoring & Recovery 6. Pull a 50 µL aliquot at 2 hours and 4 hours. Dilute in 1 mL heptane and analyze via GC-FID.

• Validation Check 3: Calculate the conversion based on the depletion of the palmitoleic acid peak. If the conversion at 4 hours is <80%, verify the structural integrity and activation state of your molecular sieves.

• Terminate the reaction by vacuum filtration through a Buchner funnel to separate the liquid phase from the immobilized enzyme and sieves.

• Evaporate the heptane under reduced pressure (rotary evaporator) to isolate the purified Octadec-9-en-1-yl hexadec-9-enoate.

Part 4: Mandatory Visualization

Ping-pong bi-bi mechanism of lipase-catalyzed oleyl palmitoleate synthesis.

Step-by-step experimental workflow for maximizing wax ester yield.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I perform this synthesis in a completely solvent-free system to meet "green chemistry" standards? A: Yes. Solvent-free systems are highly effective for synthesizing liquid wax esters and eliminate downstream solvent recovery steps[1][3]. However, because palmitoleic acid and oleyl alcohol are highly viscous, you must increase the reaction temperature to ~60°C to lower the fluid viscosity and improve mass transfer. Note that without a solvent to act as a heat sink, you must carefully monitor the reactor for localized overheating.

Q: Why is Lipozyme RM IM (Rhizomucor miehei lipase) sometimes recommended over Novozym 435? A: While Novozym 435 generally provides the highest overall conversion (often >95%) for long-chain wax esters[5], Lipozyme RM IM is a 1,3-specific lipase that is highly efficient at lower temperatures (30-45°C). If your substrates contain highly thermally labile double bonds, a lower temperature RM IM process might reduce the risk of oxidation, albeit at the cost of a slightly longer reaction time.

Q: How does the Log P of the solvent affect the synthesis? A: The partition coefficient (Log P) measures solvent hydrophobicity. Solvents with a Log P ≥ 3.5 (like heptane or isooctane) are hydrophobic enough that they do not strip the essential water layer from the enzyme's surface. Polar solvents (Log P < 2) partition water away from the enzyme, leading to severe conformational changes and a complete loss of catalytic activity[4].

Part 6: References

1.[1] Lipase catalyzed synthesis of oleyl oleate: Optimization by response surface methodology. tandfonline.com. 1 2.[4] High performance enzymatic synthesis of oleyl oleate using immobilised lipase from Candida antartica. researchgate.net. 4 3.[2] Optimization of the Enzymatic Synthesis of Pentyl Oleate with Lipase Immobilized onto Novel Structured Support - MDPI. mdpi.com. 2 4.[5] High Yield of Wax Ester Synthesized from Cetyl Alcohol and Octanoic Acid by Lipozyme RMIM and Novozym 435 - PMC. nih.gov. 5 5.[3] Optimisation and Characterisation of Lipase-Catalysed Synthesis of a Kojic Monooleate Ester in a Solvent-Free System by Response Surface Methodology - PMC. nih.gov. 3

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Preventing auto-oxidation of Octadec-9-EN-1-YL hexadec-9-enoate during long-term storage

Welcome to the Lipid Handling Technical Support Center. This guide provides authoritative troubleshooting, protocols, and mechanistic insights for preventing the auto-oxidation of Octadec-9-EN-1-YL hexadec-9-enoate (commonly known as Oleyl palmitoleate)[1].

As a di-unsaturated wax ester containing two double bonds (one on the oleyl chain, one on the palmitoleyl chain)[2], this compound is highly susceptible to lipid peroxidation. Our goal is to equip researchers and drug development professionals with self-validating systems to ensure experimental reproducibility and compound integrity during long-term storage.

Mechanistic Insight: The Auto-Oxidation Pathway

To prevent degradation, we must first understand the causality of lipid auto-oxidation. The bis-allylic and allylic hydrogens adjacent to the C9 double bonds in Oleyl palmitoleate are chemically vulnerable[3]. Exposure to heat, UV light, or trace transition metals initiates a free-radical chain reaction.

Once an alkyl radical is formed, it rapidly reacts with molecular oxygen to form a peroxyl radical, which then abstracts another hydrogen from a neighboring lipid molecule. This autocatalytic propagation creates lipid hydroperoxides (primary oxidation products) that eventually cleave into volatile aldehydes and ketones (secondary oxidation products)[4].

Fig 1: Autocatalytic free-radical chain reaction of lipid auto-oxidation.

Troubleshooting Guide: Identifying & Resolving Degradation

Issue 1: My downstream assays show high background noise and inconsistent results over time. What is happening to my Oleyl palmitoleate stock?

• Diagnosis: You are likely experiencing secondary oxidation. When lipid hydroperoxides degrade, they form reactive aldehydes and ketones that cross-react with proteins and assay reagents.

• Causality: Because the propagation phase is autocatalytic, a single initiation event (e.g., opening the vial in ambient air) triggers a cascading chain reaction that continues even after the vial is returned to the freezer[3].

• Resolution: Implement the Argon-purging protocol (see Section 3). Validate your current stock's integrity using a TBARS (Thiobarbituric Acid Reactive Substances) assay to quantify malondialdehyde, or a Peroxide Value (PV) test to measure hydroperoxides.

Issue 2: I stored my lipid at -20°C in a standard clear microcentrifuge tube. Why did it degrade within a month?

• Diagnosis: Two critical containment failures occurred: oxygen permeability and photo-initiation.

• Causality: Standard polypropylene microcentrifuge tubes are highly permeable to atmospheric oxygen over time. Furthermore, clear plastic allows ambient laboratory lighting (UV/visible spectrum) to act as a photo-initiator, generating free radicals[5].

• Resolution: Always use amber glass vials with PTFE-lined caps . Glass provides an absolute barrier to oxygen, the amber tint blocks UV light, and PTFE prevents plasticizer leaching[6].

Standard Operating Procedures (SOPs)

Protocol A: Aliquoting and Long-Term Inert Storage

To create a self-validating storage system, follow this methodology to neutralize the three drivers of oxidation: oxygen, light, and heat.

Step-by-Step Methodology:

• Solubilization: Dissolve the bulk Oleyl palmitoleate in a high-purity, degassed organic solvent (e.g., Chloroform or Ethanol) at a known concentration (e.g., 10 mg/mL). Reasoning: Neat waxes can trap microscopic oxygen bubbles in their viscous matrix. Solvents allow for homogeneous antioxidant distribution.

• Antioxidant Addition: Add 0.1% (w/v) Butylated hydroxytoluene (BHT) or α -tocopherol to the solution[7].

• Aliquoting: Transfer single-use volumes into pre-cleaned amber glass vials. Reasoning: Single-use aliquots prevent repeated freeze-thaw cycles and atmospheric exposure.

• Inert Gas Purging: Gently blow a stream of high-purity Argon gas over the liquid surface for 15–30 seconds.

• Hermetic Sealing: Immediately cap the vial using a PTFE-lined screw cap.

• Cryogenic Storage: Transfer the sealed vials to a -80°C freezer for long-term storage, or -20°C for short-term use (under 3 months)[6].

Fig 2: Step-by-step workflow for the long-term inert storage of highly unsaturated lipids.

Quantitative Data & Reference Matrices

Table 1: Antioxidant Selection Matrix

Selecting the correct additive is critical for intercepting the propagation phase of auto-oxidation[7].

Antioxidant Agent	Mechanism of Action	Best Application	Limitations
BHT (Synthetic)	Free radical scavenger (donates H• to peroxyl radicals)	Long-term storage in organic solvents.	May interfere with certain downstream mass spectrometry assays.
α -Tocopherol	Natural chain-breaking antioxidant	In vivo or cell-culture applications where synthetic additives are toxic.	Can become a pro-oxidant at very high concentrations.
EDTA	Metal ion chelation	Aqueous emulsions or liposomal formulations.	Ineffective in pure non-polar organic solvents.

Table 2: Storage Condition Impact on Oleyl Palmitoleate Integrity

Estimates based on standard degradation kinetics of di-unsaturated lipid esters[5].

Storage Temperature	Containment Vessel	Atmosphere	Expected Integrity Half-Life
Room Temp (25°C)	Clear Plastic Tube	Ambient Air	< 1 Week
4°C	Clear Plastic Tube	Ambient Air	2 - 4 Weeks
-20°C	Amber Glass Vial	Ambient Air	3 - 6 Months
-80°C	Amber Glass Vial	Argon Purged + BHT	> 2 Years

Frequently Asked Questions (FAQs)

Q: Why do you recommend Argon over Nitrogen for purging the vials? A: Argon is approximately 38% heavier than ambient air (and Nitrogen). When gently blown into a vial, Argon sinks and forms a dense, stable protective blanket directly over the lipid phase. Nitrogen, being lighter, mixes more readily with ambient air, making it harder to ensure complete oxygen displacement before the cap is sealed.

Q: Can I store Oleyl palmitoleate in an aqueous buffer (e.g., PBS) for convenience? A: This is highly discouraged for long-term storage. Aqueous environments promote the hydrolysis of the ester bond, breaking the molecule down into oleyl alcohol and palmitoleic acid. Furthermore, aqueous buffers often contain trace amounts of transition metals (like iron or copper) which act as potent catalysts for the Fenton reaction, dramatically accelerating auto-oxidation[6]. Always store the stock in an organic solvent or neat under inert gas.

Q: How do I remove the BHT from my lipid before running an in vitro assay? A: BHT can be separated from Oleyl palmitoleate using normal-phase column chromatography (e.g., a small silica gel column) or Solid Phase Extraction (SPE). Because BHT is highly non-polar and much smaller than the wax ester, it elutes at a different retention time when using a mobile phase like hexane/diethyl ether.

References

• Mechanisms of free radical oxidation of unsaturated lipids - PubMed Source: National Institutes of Health (NIH) URL:[Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Source: ResearchGate URL:[Link]

• Oleyl palmitoleate | C34H64O2 | CID 5364677 Source: PubChem - NIH URL:[Link]

• A Review of Efforts to Improve Lipid Stability during Sample Preparation Source: PMC - NIH URL:[Link]

Sources

• 1. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. Mechanisms of free radical oxidation of unsaturated lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. talcottlab.tamu.edu [talcottlab.tamu.edu]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant Mechanisms in Lipid Oxidation Prevention - Allan Chemical Corporation | allanchem.com [allanchem.com]

Minimizing thermal degradation of Octadec-9-EN-1-YL hexadec-9-enoate in gas chromatography

Topic: Minimizing Thermal Degradation of Octadec-9-EN-1-YL Hexadec-9-enoate

System Overview Octadec-9-en-1-yl hexadec-9-enoate (Oleyl palmitoleate) is a complex C34 wax ester containing two cis double bonds. Due to its high molecular weight and low volatility, it typically requires elevated elution temperatures (often >330°C)[1]. However, exposing this labile molecule to conventional hot split/splitless injection ports and prolonged high-temperature column residence leads to ester bond cleavage, double-bond isomerization, and poor recovery[2].

This support guide provides drug development professionals and analytical scientists with self-validating troubleshooting protocols to ensure intact analyte delivery and accurate quantification.

Diagnostic Workflow: Resolving Thermal Degradation

Diagnostic workflow for identifying and resolving thermal degradation of C34 wax esters in GC.

Frequently Asked Questions & Troubleshooting

Q: Why am I seeing multiple smaller peaks (e.g., C16/C18 fragments) instead of the intact C34 ester? A: Octadec-9-en-1-yl hexadec-9-enoate is highly susceptible to pyrolysis. When introduced into a conventional split/splitless injection port heated above 300°C, the molecule experiences severe thermal shock. This flash vaporization catalyzes ester bond cleavage, degrading the C34 molecule into its constituent palmitoleic acid and oleyl alcohol fragments, as noted in[2]. Corrective Action: Transition to a [3]. COC deposits the liquid sample directly into the column at a temperature below the solvent's boiling point, completely eliminating the thermal shock associated with vaporization[4].

Q: My intact ester peak is eluting, but it is excessively broad and exhibits severe tailing. How do I fix this? A: Broad peaks for high-boiling compounds indicate excessive residence time in the column. For a C34 wax ester, elution typically requires oven temperatures approaching 340–380°C[1]. Standard columns with thick stationary phases (e.g., 0.25 µm) retain the analyte too strongly, increasing the time the molecule is exposed to extreme heat. Corrective Action: Utilize a [1] with a thin film (0.1 µm) and a short length (10–15 m). A thinner film increases the phase ratio ( β ), which significantly lowers the required elution temperature and minimizes thermal exposure[5].

Q: I suspect the double bonds in my ester are isomerizing during the run. How can I validate and prevent this? A: Oleyl palmitoleate contains two cis double bonds. Prolonged exposure to high temperatures in the presence of active sites (e.g., exposed silanols in hot glass liners) catalyzes cis-to-trans isomerization. Corrective Action: Remove the glass liner entirely by using COC injection. Ensure high carrier gas linear velocity (Helium or Hydrogen at 40-50 cm/s) to sweep the analyte through the column rapidly, limiting contact time with the stationary phase.

Quantitative Data: Method Comparison

The following table summarizes the operational differences and degradation risks between conventional GC and optimized HT-GC for C34 wax esters.

Parameter	Conventional Split/Splitless	Optimized HT-GC with COC
Injection Temperature	300°C - 350°C (Isothermal)	Oven Track (e.g., 50°C to 380°C)
Column Film Thickness	0.25 µm	0.10 µm
Phase Ratio ( β )	250	625
Typical Elution Temp	> 360°C	~ 320°C - 330°C
Thermal Cleavage Risk	High (Ester hydrolysis/pyrolysis)	Low
Isomerization Risk	High (Glass liner active sites)	Low (Direct to column)

Self-Validating HT-GC Protocol for Intact Wax Esters

Objective: Isolate and quantify Octadec-9-en-1-yl hexadec-9-enoate without thermal degradation. System Requirements: GC-FID or HTGC-ToF-MS capable of reaching 400°C[5].

Step 1: Sample Preparation

• Action: Dissolve the wax ester in a highly pure, non-polar solvent (e.g., hexane or isooctane) to a concentration of 10-50 µg/mL[6].

• Causality: Non-polar solvents prevent unwanted transesterification reactions that readily occur in protic solvents (like methanol) at high temperatures.

Step 2: Inlet Configuration

• Action: Install a Programmable Cool On-Column (COC) inlet[3]. Ensure the syringe needle gauge matches the column inner diameter (e.g., a 0.53 mm guard column requires a 26-gauge needle).

• Causality: Bypassing the hot injection port prevents the flash vaporization that leads to immediate ester cleavage and molecular discrimination[4].

Step 3: Column Selection & Installation

• Action: Install a 15 m × 0.25 mm ID × 0.1 µm film thickness HT-GC column (e.g., 5% phenyl polydimethylsiloxane)[1].

• Causality: The ultra-thin film reduces analyte retention, allowing the high-molecular-weight ester to elute at a lower temperature, preserving its structural integrity.

Step 4: Temperature Programming

• Action:

  • Initial: 50°C (Hold 1 min).

  • Ramp 1: 20°C/min to 200°C.

  • Ramp 2: 10°C/min to 380°C (Hold 10 min)[1].

• Causality: The rapid initial ramp focuses the solvent, while the slower secondary ramp provides optimal separation of the C34 ester from potential matrix interferences without unnecessary thermal soaking.

Step 5: Self-Validation (The Internal Control)

• Action: Spike the sample with a C34 n-alkane standard (Tetratriacontane).

• Causality: Alkanes lack the labile ester linkage and double bonds. If the alkane elutes sharply but the wax ester exhibits tailing or fragmentation, the system has active sites causing chemical degradation. If both compounds tail equally, the issue is physical dead-volume or cold spots in the detector transfer line.

References

• PubMed. "High temperature gas chromatography-time-of-flight-mass spectrometry (HTGC-ToF-MS) for high-boiling compounds." National Library of Medicine. URL:[Link]

• Wikipedia. "Gas chromatography–mass spectrometry." Wikipedia, The Free Encyclopedia. URL:[Link]

• ILT. "An Overview of GC Sample Introduction Techniques." Integrated Liner Technologies. URL: [Link]

• Agilent. "GC Inlets." Agilent Technologies. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. agilent.com [agilent.com]
• 4. iltusa.com [iltusa.com]
• 5. High temperature gas chromatography-time-of-flight-mass spectrometry (HTGC-ToF-MS) for high-boiling compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Issues of Octadec-9-EN-1-YL hexadec-9-enoate

Welcome to the Application Scientist Support Portal. This guide is engineered for drug development professionals and researchers struggling with the in vitro delivery of highly lipophilic wax esters.

The Core Challenge: Thermodynamics of Wax Esters

Octadec-9-en-1-yl hexadec-9-enoate, commonly known as Oleyl palmitoleate, is a long-chain wax ester (WE 18:1(9Z)/16:1(9Z)) . With a computed XLogP3 of ~14.4, this molecule exhibits extreme hydrophobicity. In standard aqueous in vitro assays, the thermodynamic penalty of exposing its aliphatic chains to water is so severe that the lipid will instantly self-associate, precipitate, or bind non-specifically to the hydrophobic surfaces of polystyrene multi-well plates. Standard solubilization techniques (like simple DMSO dilution) are fundamentally inadequate for molecules with an XLogP3 > 5.

Troubleshooting Guides & FAQs

Q1: I dissolved Oleyl palmitoleate in 100% DMSO, but it immediately turns cloudy when added to my cell culture media. What is happening? A: You are observing the "solvent shift effect." When the DMSO stock is diluted into the aqueous buffer, the solvent's capacity to solvate the lipid drops exponentially. Because the critical micelle concentration (CMC) of a 34-carbon wax ester is virtually zero, the molecules rapidly nucleate and crash out of solution. This creates massive aggregates that lead to false negatives (the drug never reaches the cell) or false positives (aggregates physically disrupt the cell membrane, mimicking toxicity).

Q2: Can I just increase the DMSO concentration to 5% or use a strong detergent like Triton X-100? A: No. For in vitro cell-based assays, DMSO concentrations above 0.5–1.0% induce significant solvent toxicity, altering gene expression and cellular metabolism. Strong detergents like Triton X-100 will solubilize the lipid by forming mixed micelles, but they will simultaneously lyse your target cells by extracting cholesterol from their plasma membranes.

Q3: My assay readouts are highly variable between technical replicates. Could the lipid be sticking to the plate? A: Yes. Polystyrene is highly hydrophobic. Oleyl palmitoleate will rapidly adsorb to the walls of standard tissue culture plates, drastically reducing the effective concentration in the media. Causality Check: If your dose-response curve is flat or non-reproducible, non-specific binding is the likely culprit. Always switch to low-binding glass inserts or specifically treated hydrophilic plasticware when working with wax esters.

Q4: What is the most reliable, physiologically relevant method to deliver this compound to cells? A: The gold standard for delivering extreme hydrophobes is the use of Bovine Serum Albumin (BSA)-encapsulated liposomes . Albumin possesses multiple hydrophobic binding pockets that naturally transport lipids in the bloodstream. By pre-complexing Oleyl palmitoleate with BSA and encapsulating this complex within the aqueous core of a liposome, you create a stealth, water-soluble nanocarrier that cells can readily internalize via endocytosis.

Logic tree for diagnosing and resolving wax ester precipitation in aqueous assays.

Data Presentation: Comparison of Solubilization Strategies

Solubilization Strategy	Max Effective Concentration	Cellular Toxicity Risk	Preparation Complexity	Best Use Case
Direct DMSO Dilution	< 1 µM	High (>1% DMSO)	Low	Cell-free biochemical assays only.
Tween-80 / Surfactants	10 - 50 µM	Moderate to High	Low	Robust cell lines; short-term assays.
Cyclodextrin (HP-β-CD)	50 - 100 µM	Low	Moderate	Moderate lipophiles; limited by cavity size.
BSA-Liposome Encapsulation	> 500 µM	Very Low	High	Sensitive in vitro assays; primary cells.

Experimental Protocol: Preparation of BSA-Liposome Carrier Systems

To achieve a self-validating system, this protocol relies on the physical properties of liposomes . If the formulation fails, the lipid will precipitate, and the solution will become visibly turbid, instantly alerting the researcher to a failure before the assay begins.

Materials:

• Oleyl palmitoleate (Octadec-9-en-1-yl hexadec-9-enoate)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) and Cholesterol

• Bovine Serum Albumin (BSA), essentially fatty acid-free

• Chloroform and Methanol

• 10 mM HEPES buffer (pH 7.4)

Step-by-Step Methodology:

• BSA-Lipid Complexation: Dissolve 10 mg of BSA in 1 mL of 10 mM HEPES buffer. In a separate glass vial, dissolve Oleyl palmitoleate in a minimal volume of ethanol. Slowly inject the lipid solution into the BSA solution under continuous vortexing. Incubate at 37°C for 30 minutes to allow the lipid to partition into the hydrophobic pockets of the albumin .

• Lipid Film Hydration: In a round-bottom flask, dissolve DSPC and Cholesterol (molar ratio 60:40) in chloroform. Evaporate the solvent using a rotary evaporator at 65°C to form a thin, uniform lipid film. Place under vacuum for 2 hours to remove trace organic solvents .

• Encapsulation: Hydrate the dry lipid film using the BSA-Oleyl palmitoleate complex solution from Step 1. Maintain the temperature at 65°C (above the phase transition temperature of DSPC) and vortex vigorously for 10 minutes to form multilamellar vesicles (MLVs) .

• Extrusion (Self-Validation Step): Pass the MLV suspension through a polycarbonate membrane filter (100 nm pore size) 11–15 times using a mini-extruder.

  • Causality & Validation: Extrusion forces the MLVs into Unilamellar Vesicles (ULVs). You must measure the resulting particles using Dynamic Light Scattering (DLS). A successful preparation will yield a Z-average size of 100–130 nm and a Polydispersity Index (PDI) < 0.1 . If the PDI is > 0.2, the wax ester has likely phase-separated and precipitated. Do not proceed to cellular assays if PDI > 0.2.

• Dialysis: Dialyze the liposome suspension against fresh HEPES buffer for 24 hours (using a 300 kDa MWCO membrane) to remove any unencapsulated BSA and free lipid.

Mechanism of BSA-liposome encapsulation for hydrophobic wax ester delivery.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 5364677, Oleyl palmitoleate." PubChem. Available at:[Link]

• Okamoto, A., et al. "Albumin-Encapsulated Liposomes: A Novel Drug Delivery Carrier With Hydrophobic Drugs Encapsulated in the Inner Aqueous Core." Journal of Pharmaceutical Sciences, 2018. Available at:[Link]

• Lombardo, D., et al. "Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application." Pharmaceutics, 2022. Available at:[Link]

• Nakashima, K., et al. "Ligand-Mediated Coating of Liposomes with Human Serum Albumin." Langmuir, ACS Publications, 2018. Available at:[Link]

Reference Data & Comparative Studies

Comparative Lipidomics of Octadec-9-EN-1-YL Hexadec-9-Enoate and Long-Chain Wax Esters: An Analytical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Structural comparison, lipidomic workflows, and self-validating mass spectrometry protocols.

Introduction: The Biological and Industrial Imperative of Wax Esters

Wax esters (WEs) are a diverse class of neutral lipids consisting of a long-chain fatty acid esterified to a long-chain fatty alcohol. While triacylglycerols dominate mammalian energy storage, wax esters play highly specialized roles across the biosphere. They are the primary waterproofing agents in plant cuticles and arthropod exoskeletons, the buoyancy and energy storage medium in marine zooplankton, and a critical structural component of human meibum and sebum 1[1].

A model compound of high biological interest is Octadec-9-en-1-yl hexadec-9-enoate (commonly known as oleyl palmitoleate, WE 18:1/16:1). This C34:2 unsaturated wax ester is highly fluid at physiological temperatures and is a representative species in ocular tear film lipid layers 2[2]. Understanding its lipidomic profile relative to other saturated and ultra-long-chain alternatives is essential for developing synthetic tear substitutes, targeted lipid nanoparticle (LNP) delivery systems, and cosmetic emollients.

Structural and Physicochemical Comparison

The physical state of a wax ester is strictly dictated by its equivalent carbon number (ECN) and the degree of unsaturation. The insertion of a single cis-double bond into either the acyl or alkyl chain can depress the melting temperature ( Tm​ ) by approximately 30°C 3[3].

Table 1: Physicochemical Comparison of Representative Long-Chain Wax Esters

IUPAC / Systematic Name	Trivial Name	Formula	Lipid Number	State at RT	Primary Biological Source
Octadec-9-en-1-yl hexadec-9-enoate	Oleyl palmitoleate	C34H64O2	WE 18:1/16:1	Liquid	Meibum, Sebum, Marine Zooplankton
Hexadecyl hexadecanoate	Cetyl palmitate	C32H64O2	WE 16:0/16:0	Solid (~54°C)	Spermaceti (Whales), Corals
Icos-9-enyl icos-9-enoate	Eicosenyl eicosenoate	C40H76O2	WE 20:1/20:1	Liquid	Jojoba Oil
Docosyl octadecanoate	Behenyl stearate	C40H80O2	WE 22:0/18:0	Solid (~73°C)	Plant Cuticles, Arthropods

Analytical Insight: The liquidity of oleyl palmitoleate makes it highly susceptible to thermal degradation during traditional Gas Chromatography-Mass Spectrometry (GC-MS) analysis, which often requires column temperatures exceeding 300°C. This thermal instability necessitates the use of soft-ionization Liquid Chromatography (LC) techniques for intact lipidomic profiling 4[4].

Comparative Lipidomics: Analytical Workflows

To accurately quantify oleyl palmitoleate against background matrix lipids (like triacylglycerols and cholesteryl esters), a high-resolution UHPLC-ESI-MS/MS workflow is required.

Caption: UHPLC-ESI-MS/MS workflow for the intact lipidomic analysis of long-chain wax esters.

Self-Validating Protocol: High-Resolution LC-MS/MS of Intact Wax Esters

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal validation mechanisms. The following methodology is designed to inherently control for matrix suppression, extraction efficiency, and in-source fragmentation.

Phase 1: Matrix-Controlled Lipid Extraction

Causality: Wax esters are highly non-polar. Traditional protein precipitation (e.g., pure acetonitrile) yields poor recovery. A modified Folch liquid-liquid extraction (LLE) is required to partition the neutral lipids into an organic phase.

• Internal Standard Spike: Aliquot 50 µL of biological sample (e.g., meibum extract). Immediately spike with 10 µL of a 1 µg/mL unnatural wax ester internal standard (e.g., WE 15:0/15:0). Validation Check: This controls for volumetric losses during phase separation.

• Solvent Addition: Add 1 mL of Chloroform:Methanol (2:1, v/v) pre-chilled to -20°C. Vortex for 2 minutes.

• Phase Separation: Add 200 µL of LC-MS grade water to induce biphasic separation. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Recovery: Extract the lower organic (chloroform) layer. Evaporate to dryness under a gentle stream of ultra-pure nitrogen. Reconstitute in 100 µL of Isopropanol:Acetonitrile (1:1, v/v).

Phase 2: Reversed-Phase Chromatography (RP-UHPLC)

Causality: Separation of isobaric wax esters requires a high-efficiency sub-2 µm C18 column. Separation is driven by hydrophobic interactions.

• Column: Acquity UPLC C18 (100 mm × 2.1 mm, 1.7 µm) maintained at 45°C to prevent lipid precipitation.

• Mobile Phases:

  • Phase A: Acetonitrile:Water (60:40) + 10 mM Ammonium Acetate.

  • Phase B: Isopropanol:Acetonitrile (90:10) + 10 mM Ammonium Acetate.

• Gradient: Start at 40% B, ramp to 99% B over 12 minutes. Hold at 99% B for 4 minutes to elute ultra-long-chain species (e.g., Jojoba WE 20:1/20:1).

Phase 3: Electrospray Ionization (ESI) & MS/MS

Causality: Wax esters lack ionizable polar headgroups. Direct ESI yields negligible signal. The addition of 10 mM Ammonium Acetate in the mobile phase forces the formation of [M+NH4​]+ adducts. This "soft" adduction prevents the destructive in-source fragmentation typically seen with Atmospheric Pressure Chemical Ionization (APCI) 5[5].

• Source Parameters: Positive ion mode; Capillary voltage 3.5 kV; Desolvation temp 400°C.

• Collision Energy (CE): Perform targeted MS/MS using a CE ramp of 20–30 eV to optimize the yield of acyl and alkyl diagnostic fragments 6[6].

Fragmentation Dynamics and Structural Elucidation

The structural elucidation of wax esters via tandem mass spectrometry relies on predictable ester bond cleavage. When the [M+NH4​]+ adduct is subjected to Collision-Induced Dissociation (CID), it undergoes a neutral loss of ammonia ( NH3​ ), forming a transient protonated precursor [M+H]+ . This intermediate immediately cleaves at the ester bond.

Caption: CID fragmentation pathway of ammonium-adducted unsaturated wax esters.

For unsaturated species like oleyl palmitoleate, the dominant product ions map directly to the fatty acid moiety: the protonated fatty acid [RCOOH2​]+ and the acylium ion [RCO]+ .

Table 2: Diagnostic MS/MS Product Ions (ESI-CID, 20-30 eV)

Wax Ester Species	Exact Mass	Precursor Ion [M+NH4​]+	Protonated Fatty Acid [RCOOH2​]+	Acylium Ion [RCO]+	Water Loss [RCO−H2​O]+
WE 18:1/16:1 (Oleyl palmitoleate)	504.4906	522.52	255.23 (Palmitoleic)	237.22	219.21
WE 16:0/16:0 (Cetyl palmitate)	480.5270	498.56	257.25 (Palmitic)	239.24	N/A (Low yield)
WE 20:1/20:1 (Eicosenyl eicosenoate)	588.5845	606.62	311.29 (Eicosenoic)	293.28	275.27

Data Interpretation Rule: If you observe an intense m/z 255.23 fragment from a precursor of m/z 522.52, the molecule is unequivocally confirmed as an ester of palmitoleic acid (C16:1), allowing you to deduce the alcohol chain as C18:1 (oleyl alcohol).

Conclusion

The comparative lipidomics of long-chain wax esters requires meticulous attention to ionization chemistry and chromatographic resolution. While saturated species like cetyl palmitate provide structural rigidity, unsaturated species like Octadec-9-en-1-yl hexadec-9-enoate (oleyl palmitoleate) provide vital biological fluidity. By employing ammonium-adducted ESI-MS/MS workflows, researchers can bypass the thermal degradation pitfalls of GC-MS, yielding highly accurate, self-validating structural profiles essential for modern lipidomic research and therapeutic development.

References

• Wax Esters Analysis Service - Lipidomics, Creative Proteomics.
• Butovich, I. A., et al. (2012). Evaluation and Quantitation of Intact Wax Esters of Human Meibum by Gas-Liquid Chromatography-Ion Trap Mass Spectrometry, Investigative Ophthalmology & Visual Science (IOVS).
• Cvačka, J., et al. (2016). Liquid Chromatography – Mass Spectrometry of Wax Esters, Encyclopedia of Lipidomics (ResearchGate).
• Cheng, H., et al. (2013). Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions, PMC (NIH).
• Nelson, D. R., et al. (2001). Chemical and physical analyses of wax ester properties, Journal of Insect Science.
• Oleyl palmitoleate | C34H64O2 | CID 5364677, PubChem (NIH).

Sources

• 1. Wax Esters Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Cross-Validation of NMR and Mass Spectrometry for Octadec-9-en-1-yl hexadec-9-enoate

Executive Summary

Octadec-9-en-1-yl hexadec-9-enoate (commonly known as oleyl palmitoleate) is a highly unsaturated wax ester with the molecular formula C34H64O2 and an exact mass of 504.4906 Da . Featuring two cis (Z) double bonds at the 9-position of both its fatty alcohol and fatty acyl chains, this lipid is increasingly critical in the development of advanced lipid nanoparticles (LNPs) and dermocosmetics. However, standardizing its purity and structural integrity requires rigorous analytical oversight. This guide objectively compares the performance of this unsaturated lipid against saturated alternatives and provides a comprehensive, self-validating analytical workflow comparing Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) methodologies .

Product Comparison: Octadec-9-en-1-yl hexadec-9-enoate vs. Alternatives

When selecting wax esters for pharmaceutical or cosmetic formulation, the structural geometry directly dictates the physical performance of the lipid matrix .

• Octadec-9-en-1-yl hexadec-9-enoate (The Target): Contains two cis double bonds. Compared to saturated wax esters, these unsaturated bonds create "kinks" in the hydrocarbon chains, preventing tight crystalline packing. This results in a significantly lower melting point, ensuring the lipid remains highly fluid at room and physiological temperatures . This fluidity is paramount for enhancing membrane fusion and intracellular payload release in LNP delivery systems.

• Alternative 1: Cetyl Palmitate (Saturated): A fully saturated analog (C32H64O2). While highly stable against oxidation, it is solid at room temperature. Its rigid structure limits liposomal fluidity, which can bottleneck the release rates of encapsulated active pharmaceutical ingredients (APIs).

• Alternative 2: Jojoba Oil Derivatives (Complex Mixtures): While naturally sourced and functional, these are complex mixtures of varying chain lengths. Batch-to-batch variability complicates regulatory CMC (Chemistry, Manufacturing, and Controls) approval. Octadec-9-en-1-yl hexadec-9-enoate offers the performance of natural unsaturated waxes but as a single, definable molecular entity.

Analytical Modality Comparison: The Case for Cross-Validation

Relying solely on one analytical method introduces critical blind spots. While MS is often erroneously viewed as the exclusive tool for lipidomics, combining NMR and MS is mandatory for comprehensive structural characterization [[1]]([Link]).

Table 1: Performance Matrix of Analytical Modalities

Analytical Modality	Primary Output	Strengths	Limitations	Verdict
LC-HRMS/MS	Exact mass, chain length, ester cleavage fragments	Unparalleled sensitivity; identifies exact molecular weight and constituent chain lengths .	Standard Collision-Induced Dissociation (CID) fails to pinpoint exact double bond positions or cis/trans geometry.	Incomplete alone. Excellent for mass validation but lacks 3D stereochemical resolution.
1H & 13C NMR	Chemical environment, stereochemistry, proton ratios	Non-destructive; provides exact double-bond stereochemistry (cis vs trans) via J-coupling constants .	Lower sensitivity compared to MS; complex to determine exact total chain length from integration alone.	Incomplete alone. Excellent for geometry but requires high sample concentration.
Cross-Validation (NMR + MS)	Absolute structural consensus	Self-Validating System: MS confirms the formula and chain lengths; NMR confirms the cis geometry and double bond ratios.	Requires dual instrumentation and specialized expertise.	Gold Standard. Eliminates isobaric interference and guarantees structural fidelity.

Causality of Experimental Choices (Expertise & Experience)

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen in these workflows:

• Ionization Additives in MS: Wax esters are highly hydrophobic and lack basic/acidic sites for easy protonation/deprotonation. Standard Electrospray Ionization (ESI) is highly inefficient for them. Causality: We mandate the addition of 5 mM ammonium formate to the mobile phase. This forces the formation of the[M+NH4]+ adduct (m/z 522.5), significantly boosting ionization efficiency and signal-to-noise ratio.

• Solvent Selection in NMR: Causality: Deuterated chloroform (CDCl3) is selected over standard polar solvents. Not only does it provide superior solvation for long-chain non-polar lipids, but it also provides a reliable deuterium lock signal for the spectrometer, ensuring magnetic field stability during the lengthy 13C acquisition phases.

• Stereochemical Resolution: MS can confirm the formula (C34H64O2) but cannot easily differentiate cis (Z) from trans (E) isomers. Causality: 1H NMR resolves this by measuring the J-coupling constants of the olefinic protons. A coupling constant of ~10 Hz confirms the cis configuration, whereas ~15 Hz would indicate a trans impurity.

Step-by-Step Experimental Protocols

This workflow is designed as a self-validating system : the mass spectrometry protocol validates the molecular weight and chain lengths, while the NMR protocol acts as the internal control, validating the cis geometry that MS cannot resolve.

Protocol 1: High-Resolution Mass Spectrometry (LC-HRMS/MS)

• Chromatography Setup: Inject 5 µL onto a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase: Utilize a gradient of Mobile Phase A (Water with 5 mM ammonium formate) and Mobile Phase B (Methanol/Isopropanol with 5 mM ammonium formate) at a flow rate of 0.4 mL/min .

• Data Acquisition: Monitor the [M+NH4]+ precursor ion (m/z 522.5) and the [M+H]+ ion (m/z 505.5). Apply Collision-Induced Dissociation (CID) at 20-30 eV to observe the characteristic palmitoleylium acyl fragment (m/z 237.2).

Protocol 2: Nuclear Magnetic Resonance (1H and 13C NMR)

• Sample Preparation: Dissolve 15 mg of the lipid in 600 µL of CDCl3 containing 0.03% Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm).

• 1H Acquisition: Run a standard 1D 1H sequence (zg30) with 64 scans, a 10-second relaxation delay, and a 30° flip angle. Identify the resonance at ~4.05 ppm (ester -CH2-O-) to quantify the wax ester core .

• 13C Acquisition: Run a proton-decoupled 13C sequence (zgpg30) with 1024 scans to identify the carbonyl carbon (~174 ppm) and olefinic carbons (~129-130 ppm).

Quantitative Data Summaries

Table 2: Key LC-HRMS/MS Fragmentation Data for Octadec-9-en-1-yl hexadec-9-enoate

Ion Type	m/z Value	Structural Significance
[M+NH4]+	522.5	Confirms intact molecular weight (Ammonium adduct).
[M+H]+	505.5	Confirms intact molecular weight (Protonated).
[Acyl]+	237.2	Palmitoleylium ion; confirms the 16-carbon acyl chain with one double bond.
[M+H - H2O]+	487.5	Characteristic water loss from the intact molecule .

Table 3: Key 1H and 13C NMR Chemical Shifts (in CDCl3)

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
1H	0.88	Triplet	Terminal methyl groups (-CH3) of both chains.
1H	2.28	Triplet	Methylene protons adjacent to carbonyl (-CH2-C=O).
1H	4.05	Triplet	Methylene protons adjacent to ester oxygen (-CH2-O-).
1H	5.35	Multiplet	Olefinic protons (-CH=CH-); J ≈ 10 Hz confirms cis.
13C	64.4	Singlet	Carbon adjacent to ester oxygen (-CH2-O-).
13C	129.7 - 130.0	Singlet(s)	Olefinic carbons (C9 and C10 of both chains).
13C	174.1	Singlet	Ester carbonyl carbon (C=O).

Visualizations

Fig 1. Cross-validation workflow for lipid structural elucidation.

Fig 2. Causality of analytical choices for double bond characterization.

References

• Title: Oleyl palmitoleate | C34H64O2 | CID 5364677 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Multi-omics Investigation into the Mechanism of Action of an Anti-tubercular Fatty Acid Analogue Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

• Title: Analysis of the Composition of Lipid in Human Meibum from Normal Infants, Children, Adolescents, Adults, and Adults with Meibomian Gland Dysfunction Using 1H-NMR Spectroscopy Source: Investigative Ophthalmology & Visual Science (via ResearchGate) URL: [Link]

• Title: Evaluation and Quantitation of Intact Wax Esters of Human Meibum by Gas-Liquid Chromatography-Ion Trap Mass Spectrometry Source: Investigative Ophthalmology & Visual Science (via PMC) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Octadec-9-EN-1-YL hexadec-9-enoate comparison with natural jojoba oil esters

Title: Comparative Lipidomics and Excipient Performance: Octadec-9-en-1-yl hexadec-9-enoate vs. Natural Jojoba Oil Esters

Executive Summary

As transdermal drug delivery systems and advanced dermatological formulations evolve, the selection of lipid excipients demands rigorous mechanistic scrutiny. This guide provides an objective, data-driven comparison between Octadec-9-en-1-yl hexadec-9-enoate (a highly purified, synthetic C34 wax ester, commonly known as oleyl palmitoleate) and natural jojoba oil (a heterogeneous botanical mixture of C36–C46 wax esters). Designed for formulation scientists and drug development professionals, this analysis explores how molecular homogeneity and carbon chain length dictate rheological behavior, stratum corneum (SC) integration, and active pharmaceutical ingredient (API) flux.

Chemical Composition & Structural Analysis

Octadec-9-en-1-yl hexadec-9-enoate (Oleyl Palmitoleate) This compound (Molecular Formula: C34H64O2) is a specific, symmetrical-like wax monoester formed by the esterification of oleyl alcohol (C18:1, ω-9) and palmitoleic acid (C16:1, 9Z)[1][2]. Because it is a single molecular entity, it exhibits precise stoichiometric predictability, a sharp phase transition temperature, and absolute batch-to-batch consistency. Its synthetic or highly purified nature ensures it is free from the variable lipid impurities found in botanical extracts[3].

Natural Jojoba Oil Esters Unlike typical vegetable oils which are predominantly triglycerides, jojoba oil is composed of over 97% liquid wax esters[4][5]. However, it is a complex, heterogeneous mixture. The predominant species are eicosenyl eicosenoate (C40) and eicosenyl docosenoate (C42), with total chain lengths ranging broadly from C38 to C44[6]. Both the fatty acid and fatty alcohol moieties are typically ω-9 monounsaturated.

Table 1: Structural and Physical Property Comparison

Property	Octadec-9-en-1-yl hexadec-9-enoate[1][2][3]	Natural Jojoba Oil Esters[5][6][7]
Molecular Composition	Single homogeneous species (C34)	Heterogeneous mixture (C38–C44)
Primary Components	Oleyl palmitoleate (>99%)	Eicosenyl eicosenoate, Eicosenyl docosenoate
Phase Transition	Sharp, distinct melting point	Broad melting range (~10°C variance)
Turbidity Point	Low (remains homogeneous < 18°C)	Higher (clouding occurs at higher temps)
Batch Consistency	Absolute (Synthetic/Purified)	Variable (Climate and harvest dependent)

Mechanistic Insights: Skin Barrier & Delivery Potential

The causality behind a lipid excipient's performance lies in its interaction with the stratum corneum lipid matrix.

Natural jojoba oil is highly prized for its biomimetic properties, as human sebum also contains wax esters. However, its longer chain lengths (C40-C42) and complex mixture cause it to form a highly hydrophobic, impermeable barrier on the skin surface[8]. This high occlusivity drastically reduces transepidermal water loss (TEWL) but simultaneously acts as a strict barrier to the absorption of APIs and smaller-chain lipids. Mechanistically, it coats the hair shaft and stratum corneum rather than penetrating deeply[8].

Conversely, Octadec-9-en-1-yl hexadec-9-enoate, with its shorter C34 chain and uniform molecular geometry, offers lower steric hindrance. It can more readily intercalate into the lipid bilayers of the SC, fluidizing localized lipid domains without creating a completely occlusive surface film. This makes it a superior candidate for transdermal API delivery where penetration enhancement is required over mere surface occlusion[3].

Fig 1: Mechanistic workflow of SC lipid integration vs. surface occlusion by wax ester chain length.

Experimental Methodologies (Self-Validating Protocols)

To empirically validate these mechanistic claims, the following protocols establish a self-validating system for comparing lipid excipients in drug development.

Protocol A: Thermal Profiling via Differential Scanning Calorimetry (DSC) Rationale: Validates the phase transition behavior, which directly impacts formulation rheology, stability, and skin-feel.

• Sample Preparation: Accurately weigh 5.0 ± 0.1 mg of Octadec-9-en-1-yl hexadec-9-enoate and natural jojoba oil into separate standard aluminum DSC pans. Seal hermetically.

• Calibration: Calibrate the DSC instrument (e.g., TA Instruments Q2000) using an indium standard for temperature and enthalpy.

• Thermal Cycling:

  • Equilibrate at 25°C.

  • Cool to -20°C at a rate of 5°C/min. Hold for 5 minutes.

  • Heat from -20°C to 40°C at a rate of 2°C/min. (The slow heating rate ensures the resolution of complex polymorphic transitions).

• Data Analysis: Integrate the endothermic peaks. A single, sharp peak validates molecular homogeneity (Oleyl palmitoleate), whereas a broad endotherm with multiple overlapping peaks indicates a heterogeneous mixture (Jojoba oil).

Protocol B: Ex Vivo Skin Permeation Assay (Franz Diffusion Cell) Rationale: Quantifies the impact of the lipid excipient on the transdermal flux of a model lipophilic API (e.g., Hydrocortisone).

• Membrane Preparation: Excise dermatomed porcine ear skin (thickness ~500 µm). Hydrate in phosphate-buffered saline (PBS, pH 7.4) for 30 minutes prior to mounting.

• Cell Assembly: Mount the skin between the donor and receptor compartments of a static Franz diffusion cell (diffusion area 1.77 cm²). Fill the receptor chamber with PBS containing 2% BSA to maintain sink conditions. Maintain at 32°C (average skin surface temperature).

• Formulation Application: Apply 20 µL of a 1% Hydrocortisone solution dissolved in either 100% Octadec-9-en-1-yl hexadec-9-enoate or 100% natural jojoba oil to the donor compartment.

• Sampling & Quantification: Withdraw 200 µL aliquots from the receptor fluid at 1, 2, 4, 8, 12, and 24 hours, replacing with fresh pre-warmed buffer. Analyze API concentration via validated RP-HPLC.

• Causality Check: Calculate the steady-state flux ( Jss​ ). Higher flux in the synthetic ester group validates its role as a penetration enhancer, whereas lower flux in the jojoba group confirms its function as a strict occlusive barrier.

Comparative Performance Data

Table 2: Experimental Outcomes (Excipient Performance)

Parameter	Octadec-9-en-1-yl hexadec-9-enoate	Natural Jojoba Oil Esters
DSC Endotherm Profile	Sharp, single transition	Broad, multi-peak transition
Occlusivity Factor (TEWL)	Moderate (~40% reduction)	High (>70% reduction)
Relative API Flux ( Jss​ )	Enhanced (facilitates diffusion)	Restricted (surface pooling)
Formulation Viscosity	Low (highly fluid)	Medium (viscous liquid)

Conclusion & Application Matrix

For drug development professionals, the choice between these two wax esters hinges entirely on the therapeutic goal:

• Select Natural Jojoba Oil Esters when the primary clinical objective is epidermal protection, barrier repair, and extreme reduction of TEWL (e.g., treatments for severe xerosis or protective barrier creams)[5][8].

• Select Octadec-9-en-1-yl hexadec-9-enoate when formulating advanced topical or transdermal delivery systems that require precise rheological control, high batch-to-batch reproducibility, and enhanced API penetration without excessive surface occlusion. Its synthetic purity and lower turbidity point also make it superior for clear, low-viscosity formulations[3].

Sources

• 1. larodan.com [larodan.com]
• 2. Oleyl palmitoleate | C34H64O2 | CID 5364677 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US4510093A - Synthetic liquid wax esters - Google Patents [patents.google.com]
• 4. Jojoba Wax: A Sustainable Alternative to Petroleum Waxes - Alphawax [alphawax.com]
• 5. Jojoba Wax: A Sustainable Alternative to Petroleum Waxes - Alphawax [alphawax.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. cir-safety.org [cir-safety.org]
• 8. reddit.com [reddit.com]

A Senior Scientist's Guide to the Orthogonal Purity Assessment of Commercial Octadec-9-EN-1-YL hexadec-9-enoate Analytical Standards

For researchers and drug development professionals, the integrity of an analytical standard is the bedrock of data reliability. When working with lipid species such as Octadec-9-EN-1-YL hexadec-9-enoate, a wax ester with significance in various biological and industrial contexts, relying solely on the manufacturer's Certificate of Analysis (CoA) is a risk. A CoA provides a snapshot, but the purity of these long-chain esters can be compromised by isomeric variations, residual starting materials, or degradation products.

This guide provides an in-depth, field-proven framework for establishing the true purity of commercial Octadec-9-EN-1-YL hexadec-9-enoate standards. We will move beyond single-technique confirmation and embrace an orthogonal approach—employing multiple, disparate analytical techniques. This ensures that the weaknesses of one method are covered by the strengths of another, leading to a highly trustworthy and validated purity value. The core principle is that a standard's purity should not be assumed; it must be rigorously and independently verified.

The Imperative of an Orthogonal Approach

No single analytical method is infallible for determining the absolute purity of a complex lipid like Octadec-9-EN-1-YL hexadec-9-enoate. A chromatographic method like HPLC might show a single, sharp peak, suggesting high purity. However, it could be blind to non-UV-active impurities, co-eluting isomers, or residual solvents. Therefore, we combine three powerful and complementary techniques:

• High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD): Ideal for separating non-volatile lipids based on their physicochemical properties.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides excellent separation for thermally stable compounds and offers structural confirmation through mass fragmentation patterns.

• Quantitative ¹H Nuclear Magnetic Resonance (qNMR): A primary ratio method that allows for absolute quantification against a certified internal standard, detecting impurities that may be invisible to chromatography.

The following workflow illustrates the comprehensive evaluation process from receiving a new standard to issuing a final, validated purity report.

Fig 1. Comprehensive workflow for the orthogonal purity validation of an analytical standard.

Technique 1: High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Expertise & Rationale

HPLC is a cornerstone of purity analysis. For lipids like wax esters, which lack a UV chromophore, traditional UV detection is ineffective.[1] Charged Aerosol Detection (CAD) is a superior choice as it is a mass-sensitive detector capable of measuring any non-volatile analyte, providing a more uniform response independent of chemical structure compared to other detectors like ELSD.[1][2] We use a reversed-phase C18 column, which separates lipids primarily based on their hydrophobicity, effectively resolving our target analyte from potential free fatty acid or fatty alcohol impurities.

Self-Validating Protocol: HPLC-CAD

• Standard and Sample Preparation:

  • Accurately weigh and dissolve the Octadec-9-EN-1-YL hexadec-9-enoate standard in a 1:1 (v/v) mixture of methanol and chloroform to a final concentration of 1.0 mg/mL.[2]

  • Prepare a series of dilutions from the stock solution (e.g., 500, 250, 100, 50 µg/mL) to establish linearity.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1290 Infinity II or equivalent.

  • Detector: Thermo Scientific Corona Veo CAD or equivalent.

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 2.7 µm particle size).

  • Mobile Phase A: Methanol

  • Mobile Phase B: Chloroform

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 35°C.

• Gradient Elution Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  20.0	5	95
  25.0	5	95
  25.1	95	5

  | 30.0 | 95 | 5 |

• Data Analysis:

  • Integrate the peak area of all detected peaks.

  • Calculate the purity by area percent: Purity (%) = (Area of Main Peak / Total Area of All Peaks) * 100.

  • This method provides a measure of chromatographic purity. Note any peaks that may correspond to impurities.

Technique 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Rationale

GC-MS is a powerful technique for analyzing volatile and thermally stable compounds.[3] For large wax esters, a high-temperature resistant capillary column is essential to prevent thermal degradation and allow the intact molecule to elute.[3] The key advantage of GC-MS is the mass spectrometer, which provides structural information. The electron ionization (EI) mass spectrum will show characteristic fragmentation patterns, confirming the identity of the main peak and helping to tentatively identify any related impurities.[4]

Self-Validating Protocol: GC-MS

• Sample Preparation:

  • Prepare a 0.5 mg/mL solution of the standard in hexane.[3] Derivatization is not required for the analysis of the intact wax ester.

• Instrumentation and Conditions:

  • GC-MS System: Agilent 8890 GC with a 7010B Triple Quadrupole GC/MS or equivalent.

  • Column: A high-temperature resistant capillary column, such as a DB-1 HT fused-silica column (15 m × 0.25 mm, 0.10 µm film thickness).[3]

  • Injector Temperature: 340°C.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 150°C, hold for 1 minute.

    • Ramp 1: 15°C/min to 350°C.

    • Hold at 350°C for 10 minutes.

  • MS Parameters:

    • Ion Source Temperature: 230°C.

    • Scan Range: m/z 50-700.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Confirm the identity of the main peak by comparing its mass spectrum with a reference library or predicted fragmentation patterns. The molecular ion should be visible, along with fragments corresponding to the fatty acid and fatty alcohol moieties.

  • Calculate purity by area percent from the Total Ion Chromatogram (TIC).

  • Examine the mass spectra of minor peaks to identify potential impurities such as shorter or longer chain wax esters, or isomers.

Technique 3: Quantitative ¹H Nuclear Magnetic Resonance (qNMR)

Expertise & Rationale

Quantitative NMR (qNMR) is a primary analytical method that provides absolute purity assessment without the need for a specific reference standard of the analyte.[5][6][7] It relies on the principle that the integrated signal area of a nucleus is directly proportional to the number of nuclei giving rise to that signal. By comparing the integral of a unique proton signal from the analyte to that of a certified, high-purity internal standard of known concentration, we can determine the absolute mass purity of the analyte.[8] This technique is uniquely powerful as it can quantify impurities that are invisible to chromatography, such as water and residual solvents.[5]

Self-Validating Protocol: qNMR

• Sample and Standard Preparation:

  • Internal Standard (IS): Use a certified internal standard with sharp, well-resolved peaks away from the analyte signals (e.g., Maleic Anhydride or Dimethyl sulfone). Accurately weigh ~5 mg of the IS into an NMR tube.

  • Analyte: Accurately weigh ~20 mg of the Octadec-9-EN-1-YL hexadec-9-enoate standard into the same NMR tube.

  • Solvent: Add ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) to the tube and gently mix until fully dissolved.

• Instrumentation and Data Acquisition:

  • NMR Spectrometer: A 400 MHz (or higher) spectrometer.

  • Key Parameters:

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of both the analyte and internal standard protons to allow for full relaxation and accurate integration. A D1 of 30 seconds is generally a safe starting point.

    • Acquire the ¹H NMR spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio (>250:1 for the peaks to be integrated).

• Data Processing and Analysis:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Carefully integrate a well-resolved, unique proton signal from the analyte (e.g., the olefinic protons at ~5.3 ppm) and a signal from the internal standard.

  • Calculate the purity using the following equation:

  Purity_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass weighed

  • Purity_IS = Purity of the internal standard (from its certificate)

Comparative Data Summary

The true power of the orthogonal approach becomes clear when data is synthesized. A single method might be misleading, but a consensus (or a well-understood discrepancy) between methods provides a high degree of confidence.

Table 1: Comparison of Core Analytical Techniques

Feature	HPLC-CAD	GC-MS	Quantitative ¹H NMR (qNMR)
Principle	Liquid-phase separation based on hydrophobicity; universal aerosol-based detection.	Gas-phase separation based on volatility; mass-based detection and identification.	Nuclear spin resonance in a magnetic field; signal integration for absolute quantification.
Purity Type	Chromatographic Purity (Area %)	Chromatographic Purity (Area %)	Absolute Purity (Mass %)
Key Strengths	Excellent for non-volatile, thermally labile compounds. Good for resolving compounds with different polarity.[1]	High separation efficiency. Provides structural confirmation via mass spectra.[3][9]	Primary ratio method; no analyte-specific standard needed. Detects non-chromatographable impurities (solvents, water).[5][8]
Limitations	May not resolve all isomers. Insensitive to volatile impurities. Requires standards for quantification.	Requires analyte to be thermally stable and volatile. Potential for degradation in the injector.	Lower sensitivity than chromatographic methods. Peak overlap can complicate integration. Requires high-purity internal standard.

Table 2: Hypothetical Purity Evaluation of Commercial Standards

Supplier	Stated Purity (CoA)	Purity by HPLC-CAD	Purity by GC-MS	Purity by qNMR	Identified Impurities & Notes
Vendor A	>99%	99.6%	99.5%	98.5%	qNMR identified ~1% residual hexane. Chromatographic methods are blind to this.
Vendor B	98%	98.2%	98.1%	98.3%	All methods in good agreement. Minor peaks in GC-MS suggest trace C16-C16 and C18-C18 wax esters.
Vendor C	>98%	97.5%	95.0%	95.2%	GC-MS shows a significant peak identified as an isomer (trans-). HPLC did not fully resolve it.

Conclusion

Evaluating the purity of an analytical standard like Octadec-9-EN-1-YL hexadec-9-enoate demands more than a cursory check. It requires a scientifically rigorous, multi-faceted investigation. By implementing an orthogonal approach using HPLC-CAD, GC-MS, and qNMR, researchers can build a complete and trustworthy profile of their standard. This diligence ensures that the standard is truly fit for purpose, safeguarding the accuracy and validity of all subsequent experimental data. The investment in this level of characterization is a critical step in maintaining the highest standards of scientific integrity.

References

• Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability. PMC. Available from: [Link]

• How NMR Enhances Chemical Analysis Accuracy?. Creative Biostructure. Available from: [Link]

• Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. PMC. Available from: [Link]

• Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. NIST. Available from: [Link]

• Measuring Fatty Acids and Fatty Acid Methyl Esters Using GC–MS/MS. LCGC International. Available from: [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. PMC. Available from: [Link]

• Simple Method for Lipid Class Analysis of Natural Lipids by High Performance Liquid Chromatography. J-Stage. Available from: [Link]

• GC/MS Analysis of Trace Fatty Acid Methyl Esters (FAME) in Jet Fuel Using Energy Institute Method IP585. Agilent. Available from: [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications. Available from: [Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source. Shimadzu. Available from: [Link]

• Analysis of Fatty Acid Methyl Esters in Edible Oils. LabRulez. Available from: [Link]

• LC–MS Identification of Wax Esters in Cloudy Canola Oil. Spectroscopy Online. Available from: [Link]

• A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry. PMC. Available from: [Link]

• HPLC Analysis of Lipids in LNP Formulations. KNAUER. Available from: [Link]

• Structural characterization of wax esters by electron ionization mass spectrometry. PMC. Available from: [Link]

• Chemical and physical analyses of wax ester properties. Journal of Insect Science. Available from: [Link]

• How ISO 17034 – Reference Materials Helps to Meet Regulatory Requirements for Laboratories?. SGS. Available from: [Link]

• ISO 17034. ANAB. Available from: [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. Available from: [Link]

• ISO 17034 Guide to International Standards for Reference Material Producers. ARO Scientific. Available from: [Link]

• A review on the validation of analytical methods for the determination of pharmaceutical products. Universal Journal of Pharmaceutical Research. Available from: [Link]

Sources

• 1. hplc.eu [hplc.eu]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Octadec-9-EN-1-YL hexadec-9-enoate

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemicals, from procurement to disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Octadec-9-EN-1-YL hexadec-9-enoate, a long-chain wax ester. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Compound Identification and Hazard Assessment

The primary hazards associated with this class of compounds are:

• Aspiration Hazard: Similar to other oils, if swallowed and it enters the airways, it may be harmful or fatal.[1][2]

• Environmental Hazard: Many long-chain organic molecules show low water solubility and can be toxic to aquatic life with long-lasting effects.[3] Therefore, release into the environment must be strictly avoided.[3]

• Combustibility: While not highly flammable, it is a combustible substance.[1]

Based on these characteristics, Octadec-9-EN-1-YL hexadec-9-enoate waste must be treated as hazardous chemical waste . It is forbidden to dispose of this chemical down the sink or in regular trash.[4][5][6][7]

Summary of Chemical Properties and Disposal Classification

Property	Expected Characteristic	Disposal Implication
Physical State	Oily Liquid / Waxy Solid	Collect as liquid or solid waste.
Solubility	Insoluble in water	Do NOT dispose of down the drain.[4][6]
Primary Hazards	Aspiration (H304), Potential Aquatic Toxicity (H410)	Must be handled as hazardous waste.[1][3]
RCRA Classification	Likely non-specific source waste (F-Listed) if mixed with common solvents.[5]	Segregate and manage as regulated hazardous waste.[5][8]
Disposal Route	Incineration or Fuel Blending	To be determined by a licensed waste contractor.[8]

Regulatory Framework: The Basis for Safe Disposal

All laboratory waste disposal procedures are governed by strict regulations to protect workers and the environment. Key governing bodies in the United States include:

• Environmental Protection Agency (EPA): The EPA, under the Resource Conservation and Recovery Act (RCRA), establishes the framework for managing hazardous waste from "cradle to grave."[5][8][9] This includes regulations on waste identification, labeling, storage, and disposal.

• Occupational Safety and Health Administration (OSHA): OSHA's standard on Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450), or the "Laboratory Standard," mandates that facilities develop a Chemical Hygiene Plan (CHP).[10][11][12] This plan must include procedures for safe handling and disposal of chemicals.[10][11]

Compliance is not optional; it is a legal and ethical requirement. Improper disposal can lead to significant fines, environmental damage, and serious safety incidents.[5]

Personal Protective Equipment (PPE) and Safety Precautions

Before handling the chemical waste, ensure you are wearing the appropriate PPE. The causality here is direct: preventing exposure prevents injury.

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard EN166.[13]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Check for any signs of degradation before use.[3]

• Body Protection: A standard laboratory coat is required to protect against splashes.[14]

• Work Area: Always handle the waste in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of any potential aerosols.[3][13]

Step-by-Step Disposal Protocol

The following protocol provides a self-validating system for the collection and temporary storage of Octadec-9-EN-1-YL hexadec-9-enoate waste, ensuring it is ready for final disposal by a licensed professional.

Step 1: Waste Segregation

This is the most critical step. Incompatible chemicals, when mixed, can react violently, emit toxic gases, or complicate the final disposal process.[4]

• Action: Designate a specific waste container solely for Octadec-9-EN-1-YL hexadec-9-enoate and other compatible non-halogenated organic wastes like oils, alcohols, and esters.[15][16]

• Causality: Segregating waste streams is fundamental for safety and cost-effective disposal. Halogenated and non-halogenated solvents, for example, require different incineration processes. Mixing them increases disposal costs and complexity.[7]

Step 2: Container Selection

The container must be compatible with the waste to prevent leaks or reactions.[4][5][15]

• Action: Select a clean, leak-proof container made of high-density polyethylene (HDPE) or glass. Ensure it has a secure, screw-top cap.[4][14] Do not use metal containers for any organic waste, as residual acids or other components could cause corrosion.[9][15]

• Causality: Chemical compatibility prevents the container from degrading, cracking, or leaking, which would create a dangerous spill.[5]

Step 3: Waste Labeling

Proper labeling is an EPA requirement and is crucial for communicating hazards.[8][14]

• Action: Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[17] The label must include:

  • The words "Hazardous Waste."[8][17]

  • The full chemical name: "Octadec-9-EN-1-YL hexadec-9-enoate." Avoid formulas or abbreviations.[17]

  • An accurate estimation of the percentage of each component if it is a mixture.

  • The relevant hazard pictograms (e.g., Health Hazard for aspiration, Environment).[8]

• Causality: A clear, accurate label ensures anyone handling the container, from lab personnel to disposal technicians, understands its contents and associated risks, preventing accidental exposures or improper handling.[14]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

The EPA allows for the temporary collection of hazardous waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[4][8][17]

• Action:

  • Transfer the waste into the labeled container. Use a funnel to prevent spills and do not fill the container beyond 90% capacity to allow for expansion.[4][9]

  • Securely cap the container immediately after adding waste. It is a violation to leave a funnel in an open waste container.[4][17]

  • Place the container in a designated SAA within the laboratory, under the control of laboratory personnel.[17] The SAA should be in a secondary containment tray to catch any potential leaks.[14]

• Causality: The SAA provides a controlled, safe location for the initial collection of waste, preventing it from cluttering the workspace while ensuring it remains under the supervision of trained personnel.[8][17] Keeping containers closed prevents the release of vapors and protects the integrity of the contents.

Step 5: Arranging for Final Disposal

Once the container is full (at 90% capacity), it must be prepared for pickup.

• Action:

  • Ensure the cap is tightly sealed and the label is clean and legible.

  • Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a pickup.[17]

  • Your EH&S office will transport the waste from the SAA to a Central Accumulation Area (CAA) before it is removed from the site by the contractor.[8]

• Causality: Final disposal of hazardous waste is a highly regulated process that can only be performed by licensed and trained professionals to ensure it is done in an environmentally sound manner, typically through high-temperature incineration.[8][18]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Octadec-9-EN-1-YL hexadec-9-enoate.

Caption: Disposal workflow from generation to final disposal.

Spill Management

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental contamination.

• Alert Personnel: Notify others in the immediate area.

• Assess the Spill: For small spills (<50 mL), trained lab personnel can manage the cleanup. For larger spills, evacuate the area and contact your institution's emergency response team or EH&S.

• Contain and Absorb: For manageable spills, contain the liquid and absorb it using an inert material like vermiculite, cat litter, or dry sand.[2][16] Do not use paper towels for larger quantities, as this can create more contaminated waste.

• Collect Waste: Carefully sweep or scoop the absorbed material into a compatible container. Seal and label it as hazardous waste, clearly indicating it is spill cleanup debris containing Octadec-9-EN-1-YL hexadec-9-enoate.

• Decontaminate: Clean the spill area with soap and water.

• Dispose: Arrange for the disposal of the spill cleanup waste through EH&S.

Waste Minimization: A Proactive Approach

The most sustainable laboratory practice is to minimize waste generation at the source.[15] Consider these strategies:

• Prudent Purchasing: Order only the quantity of chemical needed for your experiments.

• Scale Down Experiments: When possible, adapt procedures to use smaller quantities of materials.

• Inventory Management: Maintain an accurate chemical inventory to avoid ordering duplicates and to track expiration dates, preventing chemicals from becoming waste due to age.[15]

By adhering to these detailed procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect our shared environment.

References

• Properly Managing Chemical Waste in Laboratories. (n.d.). Cleanaway. Retrieved from [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• How To Safely Dispose of Chemicals in Your Lab. (2024, December 17). Solvent Recovery Systems. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Managing Hazardous Chemical Waste in the Lab. (n.d.). Lab Manager. Retrieved from [Link]

• Chemical Waste Management for Laboratories. (n.d.). Physikalisch-Technische Bundesanstalt. Retrieved from [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved from [Link]

• The Laboratory Standard. (n.d.). Vanderbilt University Office of Clinical and Research Safety. Retrieved from [Link]

• Chapter 20: Chemical Waste Management. (2025, January). University of Nevada, Reno. Retrieved from [Link]

• Laboratories - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Chemical and Hazardous Waste Management. (n.d.). PennState Environmental Health and Safety. Retrieved from [Link]

• Safety Data Sheet: (Z)-octadec-9-enol. (n.d.). Chemos GmbH & Co. KG. Retrieved from [Link]

• Chemically hazardous waste. (n.d.). The University of Tokyo Environmental Science Center. Retrieved from [Link]

• Ester Disposal. (2008, May 28). Chemtalk - #1 Science Forum For Lab Technicians. Retrieved from [Link]

• Laboratory Waste Disposal. (n.d.). University of Aveiro. Retrieved from [Link]

• Laboratory Chemical Waste Handling and Disposal Guidelines. (2025, March 21). University of Canterbury. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemos.de [chemos.de]
• 4. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 5. danielshealth.com [danielshealth.com]
• 6. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 7. sweet.ua.pt [sweet.ua.pt]
• 8. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 10. osha.gov [osha.gov]
• 11. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 12. Laboratories - Overview | Occupational Safety and Health Administration [osha.gov]
• 13. fishersci.com [fishersci.com]
• 14. How To Safely Dispose of Chemicals in Your Lab [solventwasher.com]
• 15. acewaste.com.au [acewaste.com.au]
• 16. chemtalk.com.au [chemtalk.com.au]
• 17. research.columbia.edu [research.columbia.edu]
• 18. ptb.de [ptb.de]

Personal protective equipment for handling Octadec-9-EN-1-YL hexadec-9-enoate

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals handling specialized lipid standards. Octadec-9-en-1-yl hexadec-9-enoate, commonly known as oleyl palmitoleate , is a naturally occurring wax ester found in human sebum. In recent years, it has gained significant traction in immunology and lipid nanoparticle (LNP) research due to its critical role as a "headless" antigen recognized by CD1a autoreactive T cells[1].

Handling unsaturated wax esters requires a highly nuanced approach. Unlike stable, saturated hydrocarbons, the two cis-double bonds in oleyl palmitoleate make it highly susceptible to auto-oxidation. This guide provides an authoritative, field-proven framework for the safe handling, storage, and experimental application of this compound, ensuring your assays remain robust and reproducible.

Chemical Identity & Physical Properties

Before handling the compound, it is essential to verify its physical parameters to ensure proper solvent selection and storage conditions.

Parameter	Specification
IUPAC Name	Octadec-9-en-1-yl hexadec-9-enoate
Common Synonym	Oleyl palmitoleate
CAS Registry Number	22393-98-2 (Alt: 93882-44-1)[2]
Molecular Formula	C34H64O2
Molecular Weight	504.87 g/mol
Lipid Classification	Wax Ester (WE 18:1/16:1)
Recommended Storage	-20°C (Protect from light and oxygen)

Personal Protective Equipment (PPE) & Safety Rationale

While oleyl palmitoleate is biologically benign and non-toxic, the logistical realities of lipid handling require specific PPE to protect both the user from reconstitution solvents and the lipid from contamination.

• Nitrile Gloves (Thickness ≥ 0.11 mm):

  • Causality: Oleyl palmitoleate is a highly lipophilic wax ester. Lipophilic molecules can slowly permeate standard latex. Nitrile provides a superior chemical barrier against both the lipid itself and the harsh organic solvents (e.g., chloroform, ethanol) required for its reconstitution.

• Safety Goggles (ANSI Z87.1 / EN 166 compliant):

  • Causality: The primary acute hazard arises from the solvents used during handling. Goggles prevent mechanical irritation and solvent-induced corneal damage during pressurized nitrogen flushing or accidental splashing.

• Poly-Cotton Lab Coat:

  • Causality: Prevents lipid absorption into personal clothing. Waxes are notoriously difficult to launder and can cause localized, prolonged contact dermatitis if trapped against the skin.

Operational Workflow: Anhydrous Reconstitution & Storage

Because oleyl palmitoleate contains two cis-double bonds, it is highly susceptible to auto-oxidation, which forms lipid peroxides that can confound immunological assays[3]. The following protocol ensures the structural integrity of the lipid is maintained.

Step-by-Step Methodology:

• Thermal Equilibration: Remove the sealed lipid vial from -20°C storage and let it sit at room temperature for 30 minutes.

  • Self-Validation: Observe the vial's exterior. The complete absence of condensation confirms thermal equilibrium, ensuring ambient moisture does not contaminate and hydrolyze the anhydrous lipid upon opening.

• Solvent Solubilization: In a fume hood, dissolve the lipid in a high-purity organic solvent (e.g., chloroform or ethanol) to achieve your desired stock concentration.

• Aliquot Transfer: Transfer the solubilized lipid into amber glass vials.

  • Self-Validation: The use of amber glass inherently blocks UV radiation, acting as a passive failsafe against photo-catalyzed oxidation of the carbon-carbon double bonds.

• Inert Gas Flushing: Evaporate the solvent (if dry storage is needed) or displace the headspace air (if storing in liquid) using a gentle stream of high-purity Nitrogen or Argon gas.

• Sealing and Storage: Seal tightly with Teflon-lined caps and immediately transfer to -20°C.

Workflow for handling and storing unsaturated wax esters to prevent oxidation.

Experimental Application: CD1a Autoreactive T Cell Assay

Oleyl palmitoleate functions as a critical antigen recognized by CD1a autoreactive T cells[1]. The following protocol outlines how to validate its antigenicity in vitro.

Step-by-Step Methodology:

• APC Preparation: Culture CD1a-transfected K562 cells (Antigen Presenting Cells) in standard RPMI media.

• Lipid Pulsing: Pulse the APCs with 50 μM of oleyl palmitoleate for 24 hours.

  • Causality: The hydrophobic oleyl and palmitoleyl chains anchor deeply into the hydrophobic groove of the CD1a molecule, presenting the ester linkage at the surface for T cell recognition.

• T Cell Co-Culture: Wash the APCs to remove unbound lipid, then co-culture with a CD1a autoreactive T cell line (e.g., BC2 TCR) for 24 hours.

• Cytokine Readout: Harvest the supernatant and measure Interferon-gamma (IFN-γ) release using an ELISA.

  • Self-Validation: Always run a parallel vehicle-only control (APCs treated with solvent but no lipid). A baseline IFN-γ signal in the control validates that the T cell activation in the experimental well is strictly dependent on the oleyl palmitoleate antigen, ruling out solvent-induced stress responses.

Mechanism of CD1a-mediated T cell activation by oleyl palmitoleate.

Spill Management & Disposal Logistics

• Spill Cleanup: Do not use water. Lipids will smear and create severe slip hazards. Instead, absorb the bulk spill with inert materials. Wipe the affected surface with paper towels heavily saturated in isopropanol or ethanol to solubilize the wax ester. Follow with a standard laboratory surfactant wash to remove the remaining microscopic lipid film.

• Waste Disposal: All lipid-soaked materials, pipette tips, and solvent waste must be classified as hazardous organic waste. Dispose of them in clearly labeled, sealable organic waste containers in strict accordance with your institutional Environmental Health and Safety (EHS) guidelines.

References

• Title: CD1a autoreactive T cells recognize natural skin oils that function as headless antigens | Source: nih.gov | URL: [Link]

• Title: The Home of Fine Lipid Organics - Nu-Chek Prep | Source: nu-chekprep.com | URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. larodan.com [larodan.com]
• 3. nu-chekprep.com [nu-chekprep.com]